3-Bromo-4-isobutoxyaniline

• CAS: 1247349-99-0

Core Science & Biosynthesis

An In-Depth Technical Guide to the Physicochemical Properties of 3-Bromo-4-isobutoxyaniline

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: Strategic Importance of 3-Bromo-4-isobutoxyaniline in Medicinal Chemistry

3-Bromo-4-isobutoxyaniline is a substituted aniline derivative of significant interest in the field of drug discovery and development. Its structural motifs—a brominated aromatic ring, an amine group, and an isobutoxy ether—provide a versatile scaffold for chemical modification and interaction with biological targets. Anilines are foundational components in many approved pharmaceuticals, yet they are often associated with metabolic liabilities.[1][2] A thorough understanding of the physicochemical properties of a novel aniline derivative like 3-Bromo-4-isobutoxyaniline is therefore not merely an academic exercise; it is a critical prerequisite for predicting its behavior in biological systems, guiding formulation development, and mitigating potential risks.[1]

This guide provides a comprehensive overview of the core physicochemical properties of 3-Bromo-4-isobutoxyaniline. As direct experimental data for this specific molecule is not extensively published, this document serves as both a repository of known structural information and a detailed methodological framework for its empirical determination and interpretation. The protocols described herein are grounded in established laboratory techniques, providing a self-validating system for researchers to generate reliable data.

Molecular and Structural Data

A precise understanding of the molecular identity is the foundation of all subsequent physicochemical analysis.

Property	Value	Source
IUPAC Name	3-bromo-4-isobutoxyaniline	[3]
Synonym	3-Bromo-4-(2-methylpropoxy)aniline	[4]
CAS Number	1247349-99-0	[3][4]
Molecular Formula	C₁₀H₁₄BrNO	[3]
Molecular Weight	244.13 g/mol	[3]
Chemical Structure		(Structure rendered based on IUPAC name)
InChI Key	WZKULKPCOFGZRB-UHFFFAOYSA-N	[3]

Safety and Handling

While one safety data sheet (SDS) indicates "No known hazard," this should be treated with extreme caution given the compound's structure as a bromoaniline.[4] Anilines as a class can be toxic and are often skin and eye irritants.[4] All handling should be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Core Physicochemical Properties: A Methodological Approach

The following sections detail robust protocols for determining the key physicochemical properties that govern a compound's absorption, distribution, metabolism, and excretion (ADME) profile.

Melting Point

The melting point is a fundamental indicator of a crystalline solid's purity and identity.[5] A sharp, narrow melting range typically signifies high purity, whereas a depressed and broad range suggests the presence of impurities.[6]

This method provides an accurate determination of the melting point range.[7]

• Sample Preparation:

  • Place a small amount of dry 3-Bromo-4-isobutoxyaniline onto a clean, dry watch glass.

  • Finely crush the solid into a powder using a spatula.

  • Take a capillary tube, sealed at one end, and tap the open end into the powdered sample until a small amount of material enters the tube.

  • Gently tap the sealed end of the capillary on a hard surface to pack the solid down to a height of 1-2 mm.[6][8]

• Measurement:

  • Insert the prepared capillary tube into the heating block of a calibrated melting point apparatus.

  • For an unknown compound, perform a rapid preliminary measurement by heating at a rate of approximately 10 °C/min to determine an approximate melting range.[7]

  • Allow the apparatus to cool sufficiently.

  • Prepare a new sample and heat rapidly to about 20 °C below the approximate melting point found in the preliminary run.

  • Reduce the heating rate to 1-2 °C/min to allow for thermal equilibrium between the sample, heating block, and thermometer.

• Data Recording:

  • Record the temperature (T₁) at which the first drop of liquid appears.

  • Record the temperature (T₂) at which the last crystal of the solid melts.

  • The melting point is reported as the range T₁ - T₂.

Caption: Workflow for Melting Point Determination.

Solubility

Solubility is a critical determinant of a drug candidate's bioavailability and formulation feasibility.[9] It is essential to measure solubility in a range of solvents relevant to both biological systems and laboratory handling.

This "gold standard" method determines the thermodynamic solubility of a compound at equilibrium.[10][11]

• Preparation:

  • Prepare a series of vials containing relevant solvents, such as purified water, phosphate-buffered saline (PBS, pH 7.4), 0.1 N HCl (simulating gastric fluid), dimethyl sulfoxide (DMSO), and ethanol.

  • Add an excess amount of 3-Bromo-4-isobutoxyaniline to each vial to ensure that a solid phase remains at equilibrium.

• Equilibration:

  • Seal the vials tightly.

  • Place the vials in a shaker or rotator in a temperature-controlled environment (e.g., 25 °C or 37 °C).

  • Agitate the samples for a sufficient duration (typically 24-48 hours) to ensure equilibrium is reached.[12]

• Sample Analysis:

  • After equilibration, allow the vials to stand to let undissolved solid settle.

  • Carefully withdraw a sample from the supernatant, avoiding any solid particles.

  • Filter the sample through a 0.22 µm syringe filter to remove any remaining microparticulates.

  • Quantify the concentration of the dissolved compound in the filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

  • Prepare a calibration curve with known concentrations of the compound to ensure accurate quantification.[13]

Caption: Shake-Flask Method for Solubility.

Acidity Constant (pKa)

The pKa value dictates the ionization state of a molecule at a given pH. For an aniline, the pKa refers to the equilibrium for its conjugate acid (R-NH₃⁺). This property profoundly influences a molecule's solubility, permeability across biological membranes, and interaction with targets. The basicity of the aniline nitrogen is modulated by the electronic effects of the ring substituents.[14][15] The electron-withdrawing bromine atom is expected to decrease the basicity (lower the pKa), while the electron-donating isobutoxy group should increase it.

• Solution Preparation: Accurately weigh and dissolve a sample of 3-Bromo-4-isobutoxyaniline in a suitable solvent system, often a co-solvent like methanol/water, to ensure solubility of both the free base and its protonated form.

• Titration: Titrate the solution with a standardized solution of a strong acid (e.g., HCl) while monitoring the pH with a calibrated pH meter.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the pH at the half-equivalence point, where half of the aniline has been protonated.

Spectroscopic Analysis and Interpretation

Spectroscopic analysis provides irrefutable evidence of a molecule's structure and is essential for identity confirmation and quality control.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy elucidates the carbon-hydrogen framework of a molecule.[16]

• Aromatic Protons (3H): The three protons on the benzene ring will appear as distinct signals in the aromatic region (~6.5-7.5 ppm). Due to their positions relative to the bromo, amino, and isobutoxy groups, they will exhibit characteristic splitting patterns (doublets or doublet of doublets).

• Amine Protons (2H): A broad singlet corresponding to the -NH₂ protons will likely appear between 3.5-4.5 ppm. This peak will be exchangeable with D₂O.

• Isobutoxy Protons (9H):

  • A doublet (~3.8 ppm, 2H) for the -O-CH₂- protons, split by the adjacent methine proton.

  • A multiplet (~2.1 ppm, 1H) for the -CH- proton, split by the adjacent methyl and methylene protons.

  • A doublet (~1.0 ppm, 6H) for the two equivalent -CH₃ groups, split by the methine proton.

• Aromatic Carbons (6C): Six distinct signals are expected in the aromatic region (~110-150 ppm). The carbons directly attached to the oxygen, nitrogen, and bromine atoms will have characteristic chemical shifts.

• Isobutoxy Carbons (4C): Four signals in the aliphatic region: -O-C H₂ (~75 ppm), -C H- (~28 ppm), and -C H₃ (~19 ppm).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.[17]

• N-H Stretch: Two characteristic sharp peaks for a primary amine will be present in the 3300-3500 cm⁻¹ region.[18][19]

• C-H Stretch (sp³): Peaks just below 3000 cm⁻¹ corresponding to the C-H bonds of the isobutoxy group.

• C-H Stretch (sp²): Peaks just above 3000 cm⁻¹ for the aromatic C-H bonds.

• N-H Bend: A band around 1600-1650 cm⁻¹ from the scissoring vibration of the primary amine.[19]

• C=C Stretch: Aromatic ring stretching vibrations will appear in the 1450-1600 cm⁻¹ region.

• C-O Stretch: A strong band for the aryl-alkyl ether C-O stretch is expected around 1200-1250 cm⁻¹.[20]

• C-N Stretch: Aromatic amine C-N stretching will be observed in the 1250-1335 cm⁻¹ range.[19]

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and information about the molecule's fragmentation pattern, aiding in structural confirmation.[21]

• Molecular Ion (M⁺): A prominent molecular ion peak will be observed. Due to the presence of bromine, this will appear as a characteristic doublet of peaks (M⁺ and M⁺+2) of nearly equal intensity, corresponding to the natural abundance of the ⁷⁹Br and ⁸¹Br isotopes.

• Key Fragmentation:

  • Alpha-cleavage: Loss of a propyl radical from the isobutyl group is a likely fragmentation pathway for the ether linkage.[22]

  • Loss of the isobutoxy group: Cleavage of the C-O bond can occur.

  • The fragmentation patterns of anilines and aromatic ethers will contribute to the overall spectrum.[23][24]

Caption: Integrated Characterization Workflow.

Significance in Drug Development

The interplay of the physicochemical properties determined through these methods is paramount. High lipophilicity, suggested by the isobutoxy group, might enhance membrane permeability but could also lead to poor aqueous solubility.[9] The pKa will determine the charge state in the gut and bloodstream, directly impacting absorption and distribution.[15] The bromine atom not only influences basicity but also provides a site for potential metabolic oxidation or can be used to modulate binding affinity to a target protein through halogen bonding.[25][26][27] The data generated from these analyses are essential inputs for building structure-activity relationships (SAR) and quantitative structure-property relationship (QSPR) models, which are the cornerstones of modern rational drug design.[26][27]

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An In-depth Technical Guide to 3-Bromo-4-isobutoxyaniline

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction

3-Bromo-4-isobutoxyaniline is an aromatic organic compound featuring a benzene ring substituted with an amino group, a bromine atom, and an isobutoxy group. Its specific substitution pattern makes it a potentially valuable intermediate in the synthesis of complex molecules, particularly in the pharmaceutical and agrochemical industries. The strategic placement of the bromo, amino, and isobutoxy functional groups offers multiple reaction sites for further chemical modifications, enabling the construction of diverse molecular architectures. This guide provides a comprehensive overview of its molecular structure, physicochemical properties, and key considerations for its synthesis and handling, drawing upon data from structurally related compounds to offer field-proven insights.

Part 1: Molecular Structure and Physicochemical Properties

The structural and electronic properties of 3-Bromo-4-isobutoxyaniline dictate its reactivity and potential applications. A thorough understanding of these foundational characteristics is paramount for its effective utilization in research and development.

Molecular Structure

The molecular structure of 3-Bromo-4-isobutoxyaniline is defined by an aniline core with substituents at the 3 and 4 positions of the benzene ring.

• Aniline Core: The foundational scaffold is an aniline molecule, consisting of a benzene ring attached to an amino group (-NH₂).

• Bromine Substitution: A bromine atom (-Br) is located at the 3-position of the benzene ring, meta to the amino group.

• Isobutoxy Substitution: An isobutoxy group (-OCH₂CH(CH₃)₂) is situated at the 4-position, para to the amino group.

Caption: Molecular Structure of 3-Bromo-4-isobutoxyaniline.

Physicochemical Properties

Based on the molecular structure, the key physicochemical properties of 3-Bromo-4-isobutoxyaniline can be calculated and are summarized in the table below. It is important to note that these are theoretical values and may differ slightly from experimental data.

Property	Value	Source
Molecular Formula	C₁₀H₁₄BrNO	Calculated
Molecular Weight	259.13 g/mol	Calculated
Appearance	Likely a solid at room temperature, similar to related compounds.	Inferred
Solubility	Expected to be sparingly soluble in water and soluble in common organic solvents like ethanol, methanol, and dichloromethane.	Inferred

Part 2: Synthesis and Reactivity

Proposed Synthetic Pathway

A logical approach to the synthesis of 3-Bromo-4-isobutoxyaniline would involve a multi-step process starting from a commercially available precursor. One such potential pathway is outlined below.

Caption: Proposed synthetic workflow for 3-Bromo-4-isobutoxyaniline.

Step-by-Step Methodology:

• Bromination of 4-Nitrophenol: The synthesis would likely commence with the bromination of 4-nitrophenol. This electrophilic aromatic substitution reaction would introduce a bromine atom onto the benzene ring. The directing effects of the hydroxyl and nitro groups would need to be carefully considered to achieve the desired regioselectivity.

• Etherification: The resulting bromo-nitrophenol would then undergo an etherification reaction with an isobutyl halide (e.g., isobutyl bromide) under basic conditions to form 1-bromo-2-isobutoxy-4-nitrobenzene. This Williamson ether synthesis is a robust and widely used method for forming ether linkages.

• Reduction of the Nitro Group: The final step would involve the reduction of the nitro group to an amino group. This transformation can be achieved using various reducing agents, such as tin(II) chloride in hydrochloric acid or catalytic hydrogenation.

Expected Reactivity

The reactivity of 3-Bromo-4-isobutoxyaniline is governed by its functional groups:

• Amino Group: The amino group is nucleophilic and can undergo a variety of reactions, including acylation, alkylation, and diazotization. It is also an activating group, directing electrophilic substitution to the ortho and para positions.

• Bromine Atom: The bromine atom can participate in cross-coupling reactions, such as Suzuki, Heck, and Buchwald-Hartwig couplings, allowing for the formation of new carbon-carbon and carbon-heteroatom bonds.

• Aromatic Ring: The benzene ring can undergo further electrophilic substitution, with the positions of substitution being influenced by the existing activating (amino and isobutoxy) and deactivating (bromo) groups.

Part 3: Safety and Handling

While specific toxicity data for 3-Bromo-4-isobutoxyaniline is not available, it is prudent to handle this compound with the same precautions as other bromoanilines. Based on safety data sheets for structurally similar compounds, the following handling guidelines are recommended.[1][2]

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection.[1][2]

• Ventilation: Use only outdoors or in a well-ventilated area.[1][2]

• Handling: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or smoke when using this product.[1][2]

• Storage: Store in a well-ventilated place. Keep the container tightly closed and store locked up.[1]

First Aid Measures:

• Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for breathing. Call a poison center or doctor if you feel unwell.[1][2]

• Skin Contact: If on skin, wash with plenty of soap and water. If skin irritation occurs, get medical advice/attention. Take off contaminated clothing.[1][2]

• Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1][2]

• Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth.[1][2]

Part 4: Potential Applications in Drug Development

The structural motifs present in 3-Bromo-4-isobutoxyaniline are found in a variety of biologically active molecules. The aniline moiety is a common feature in many pharmaceuticals, and the bromo and isobutoxy groups provide handles for further chemical diversification. For instance, related bromoaniline derivatives are used as intermediates in the synthesis of kinase inhibitors for cancer therapy and as building blocks for novel agrochemicals.[3][4] The potential to use the bromine atom in cross-coupling reactions makes this compound an attractive starting material for generating libraries of compounds for high-throughput screening in drug discovery programs.

Conclusion

3-Bromo-4-isobutoxyaniline is a compound with significant potential as a versatile building block in organic synthesis. While direct experimental data is limited, its molecular structure and weight can be confidently determined. A plausible synthetic route can be designed based on well-established chemical transformations. Its predicted reactivity and the safety precautions derived from analogous compounds provide a solid foundation for its use in research and development. As the demand for novel and complex small molecules continues to grow in the pharmaceutical and agrochemical sectors, intermediates like 3-Bromo-4-isobutoxyaniline are poised to play an increasingly important role.

References

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Synthesis and characterization of 3-Bromo-4-isobutoxyaniline

An In-depth Technical Guide to the Synthesis and Characterization of 3-Bromo-4-isobutoxyaniline

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of 3-Bromo-4-isobutoxyaniline, a key chemical intermediate. Designed for researchers, chemists, and professionals in drug development, it delves into the compound's synthesis, detailed characterization, and significant applications, grounded in established scientific principles and methodologies.

Strategic Importance of 3-Bromo-4-isobutoxyaniline

3-Bromo-4-isobutoxyaniline is a substituted aniline derivative whose structural architecture makes it a valuable building block in organic synthesis. The presence of three distinct functional moieties—an amine, a bromo group, and an isobutoxy ether—on a benzene ring provides multiple reaction sites for constructing more complex molecules. This versatility is particularly leveraged in the pharmaceutical and agrochemical industries.

The strategic placement of the bromine atom and the amino group allows for their participation in a wide array of coupling reactions and further functionalization. Its role as a precursor is noted in the synthesis of various biologically active compounds, including potential therapeutic agents and specialized agrochemicals.[1][2] For instance, the core structure is related to key intermediates in the synthesis of drugs like Febuxostat, a potent inhibitor of xanthine oxidase used in treating gout.[3][4]

Physicochemical and Structural Properties

A thorough understanding of a compound's physical and chemical properties is fundamental to its application in synthesis. The properties of 3-Bromo-4-isobutoxyaniline are summarized below.

Property	Value
Molecular Formula	C₁₀H₁₄BrNO
Molecular Weight	244.13 g/mol
Appearance	Off-white to light brown solid/oil
IUPAC Name	3-bromo-4-isobutoxyaniline
Solubility	Soluble in organic solvents like ethanol, ether, and chloroform; slightly soluble in water.[5]

Note: Exact melting and boiling points can vary based on purity and are best determined experimentally.

Synthesis Pathway and Experimental Protocols

The synthesis of 3-Bromo-4-isobutoxyaniline is a multi-step process that requires careful control of reaction conditions to achieve high yield and purity. A common and logical approach involves starting from a readily available precursor like 4-aminophenol, followed by sequential protection, bromination, etherification, and deprotection.

Caption: A common synthetic route to 3-Bromo-4-isobutoxyaniline.

Rationale Behind the Synthetic Strategy

• Amine Protection: The amino group (-NH₂) in 4-aminophenol is a strong activating group for electrophilic aromatic substitution. Direct bromination of 4-aminophenol would lead to multiple substitutions and potential oxidation of the ring.[6][7] Therefore, the amine is first protected, typically as an acetamide, to moderate its activating effect and ensure mono-bromination.

• Regioselective Bromination: The acetamido group is an ortho-, para-directing group. Since the para position is already occupied by the hydroxyl group, the incoming electrophile (Br⁺) is directed to the ortho position.

• Williamson Ether Synthesis: The etherification step is a classic Williamson synthesis, where the phenoxide ion, generated in situ by a base like potassium carbonate, acts as a nucleophile and attacks the primary alkyl halide (isobutyl bromide).[8]

• Deprotection: The final step involves the hydrolysis of the acetamide group under acidic or basic conditions to regenerate the free amine, yielding the target product.[9]

Detailed Experimental Protocols

Step 1: Protection of 4-Aminophenol

• Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-aminophenol in glacial acetic acid.

• Reaction: Cool the solution in an ice bath. Add acetic anhydride dropwise while stirring.

• Workup: After the addition is complete, allow the mixture to warm to room temperature and stir for 2-3 hours. Pour the reaction mixture into cold water to precipitate the product, 4-acetamidophenol.

• Purification: Filter the solid, wash with cold water until the filtrate is neutral, and dry under vacuum.

Step 2: Bromination of 4-Acetamidophenol

• Setup: Dissolve the dried 4-acetamidophenol in glacial acetic acid in a three-necked flask fitted with a dropping funnel and a condenser.

• Reaction: Add a solution of bromine in glacial acetic acid dropwise to the stirred solution. Maintain the temperature below 20°C. The progress can be monitored by TLC.

• Workup: Once the reaction is complete, pour the mixture into a solution of sodium bisulfite in water to quench excess bromine.[9] The product, 3-bromo-4-acetamidophenol, will precipitate.

• Purification: Filter the precipitate, wash thoroughly with water, and dry.

Step 3: Etherification of 3-Bromo-4-acetamidophenol

• Setup: In a round-bottom flask, combine 3-bromo-4-acetamidophenol, anhydrous potassium carbonate, and a catalytic amount of potassium iodide in a suitable solvent like acetone or DMF.[4]

• Reaction: Add isobutyl bromide to the suspension. Heat the mixture to reflux and stir for 8-12 hours, monitoring the reaction by TLC.[4] The use of a phase-transfer catalyst like PEG-400 can improve reaction efficiency.[4]

• Workup: After cooling, filter off the inorganic salts. Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product, N-(3-bromo-4-isobutoxyphenyl)acetamide.

Step 4: Deprotection to Yield 3-Bromo-4-isobutoxyaniline

• Setup: Reflux the crude N-(3-bromo-4-isobutoxyphenyl)acetamide with an aqueous solution of hydrochloric acid or sodium hydroxide.[9]

• Reaction: Continue refluxing for 3-4 hours until the hydrolysis is complete (monitored by TLC).

• Workup: Cool the reaction mixture. If acidic hydrolysis was used, neutralize with a base (e.g., NaOH) to pH > 10. If basic hydrolysis was used, neutralize with an acid.

• Extraction & Purification: Extract the product into an organic solvent (e.g., ethyl acetate or dichloromethane). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under vacuum. The final product can be further purified by column chromatography or distillation under reduced pressure.

Comprehensive Characterization

Confirming the identity and purity of the synthesized 3-Bromo-4-isobutoxyaniline is paramount. A combination of spectroscopic and chromatographic techniques is employed for this purpose.

Caption: Standard workflow for the purification and characterization of the final product.

Spectroscopic Data Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for unambiguous structure determination.

¹H NMR (Expected Data)	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
Isobutyl -CH₃	~1.0	Doublet	6H	(CH₃)₂CH-
Isobutyl -CH	~2.0-2.1	Multiplet	1H	(CH₃)₂CH-
Methylene -OCH₂	~3.7-3.8	Doublet	2H	-O-CH₂-CH
Amino -NH₂	~3.5-4.5 (broad)	Singlet	2H	-NH₂
Aromatic H	~6.7-7.0	Multiplet	3H	Ar-H

¹³C NMR (Expected Data)	Chemical Shift (δ, ppm)	Assignment
Isobutyl -CH₃	~19	(CH₃)₂CH-
Isobutyl -CH	~28	(CH₃)₂CH-
Methylene -OCH₂	~75	-O-CH₂-
Aromatic C-Br	~110	C3-Br
Aromatic C-H	~113-120	C2, C5, C6
Aromatic C-N	~140	C1-NH₂
Aromatic C-O	~148	C4-O

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule.

Functional Group	Wavenumber (cm⁻¹)	Description
N-H Stretch	3300-3500	Amine group, two bands for primary amine
C-H Stretch (sp³)	2850-3000	Aliphatic C-H from isobutyl group
C=C Stretch	1500-1600	Aromatic ring
C-O Stretch	1200-1250	Aryl-alkyl ether
C-N Stretch	1250-1350	Aromatic amine
C-Br Stretch	500-650	Carbon-bromine bond

Mass Spectrometry (MS)

MS provides information about the molecular weight and elemental composition.

• Molecular Ion Peak (M⁺): A key feature in the mass spectrum of 3-Bromo-4-isobutoxyaniline is the presence of two peaks of nearly equal intensity for the molecular ion. This is due to the two naturally occurring isotopes of bromine, ⁷⁹Br and ⁸¹Br.[10] The spectrum will show a peak at m/z 243 (for the C₁₀H₁₄⁷⁹BrNO ion) and another at m/z 245 (for the C₁₀H₁₄⁸¹BrNO ion).

• Fragmentation: Common fragmentation patterns may include the loss of the isobutyl group or other characteristic fragments.

Applications in Research and Development

The utility of 3-Bromo-4-isobutoxyaniline is primarily as a versatile intermediate.

• Pharmaceutical Synthesis: It serves as a scaffold for building molecules with potential therapeutic value. The bromo- and amino- functionalities are handles for introducing diversity through reactions like Suzuki coupling, Buchwald-Hartwig amination, and acylation, enabling the creation of libraries of compounds for screening.[2][11] Its structural motifs are found in precursors to various kinase inhibitors and other targeted therapies.[12]

• Agrochemicals: In agrochemical research, it is used to develop novel herbicides and fungicides where the specific substitution pattern on the aniline ring can be fine-tuned to enhance biological activity and selectivity.[1]

• Materials Science: Substituted anilines are also precursors for specialty polymers and dyes, where the functional groups can influence properties like conductivity, color, and stability.[13]

Safety and Handling

As with all bromo-aniline derivatives, 3-Bromo-4-isobutoxyaniline must be handled with appropriate care.

• Hazards: Assumed to be toxic if swallowed, inhaled, or absorbed through the skin. It may cause irritation to the skin, eyes, and respiratory system.[14]

• Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated fume hood. Wear chemical-resistant gloves, safety goggles, and a lab coat.

• Storage: Store in a tightly sealed container in a cool, dry, and dark place away from oxidizing agents.

This guide provides a foundational framework for the synthesis and analysis of 3-Bromo-4-isobutoxyaniline. By understanding the causality behind each synthetic step and the principles of characterization, researchers can confidently produce and validate this important chemical intermediate for their specific applications.

References

• Wang, Q., Guo, Y., Wang, M., Zhu, W., & Xu, S. (n.d.). Synthesis of 3-bromo-4-isobutyloxyphenyl carbothioamide. ResearchGate. Retrieved from [Link]

• Wang, Q., Guo, Y., Wang, M., Zhu, W., & Xu, S. (n.d.). Synthesis of 3-bromo-4-isobutyloxyphenyl carbothioamide. ResearchGate. Retrieved from [Link]

• Google Patents. (n.d.). Etherification reaction of an aminophenol using a phase transfer system.

• Khan Academy. (2022, December 22). Bromination of Aniline | Electrophilic Aromatic Substitution Reactions | Chemistry [Video]. YouTube. Retrieved from [Link]

• Organic Syntheses. (n.d.). 3-bromo-4-aminotoluene. Retrieved from [Link]

• Khan Academy. (n.d.). Bromination of Aniline. Retrieved from [Link]

• PubChem. (n.d.). Benzenamine, 3-bromo-4-methyl-. Retrieved from [Link]

• ChemComplete. (2017, February 24). Solving an Unknown Organic Structure using NMR, IR, and MS [Video]. YouTube. Retrieved from [Link]

• MDPI. (n.d.). 1-Benzyl-5-bromo-3-hydrazonoindolin-2-ones as Novel Anticancer Agents: Synthesis, Biological Evaluation and Molecular Modeling Insights. Retrieved from [Link]

• MDPI. (2024, September 20). Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. Retrieved from [Link]

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Spectral Data Analysis of 3-Bromo-4-isobutoxyaniline: A Technical Guide for Researchers

This technical guide provides an in-depth analysis of the spectral data for 3-Bromo-4-isobutoxyaniline (CAS No. 1247349-99-0), a key intermediate in the synthesis of various organic molecules. This document is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis who require a thorough understanding of the structural characterization of this compound. We will delve into the interpretation of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, providing expert insights into the experimental choices and the logic behind the spectral assignments.

Introduction: The Significance of 3-Bromo-4-isobutoxyaniline

3-Bromo-4-isobutoxyaniline is a substituted aniline derivative that serves as a versatile building block in organic synthesis. Its structure, featuring a bromine atom and an isobutoxy group on the aniline ring, offers multiple reaction sites for the construction of more complex molecules, including pharmaceutical agents and agrochemicals. Accurate characterization of this intermediate is paramount to ensure the identity, purity, and quality of the final products. This guide will provide a detailed roadmap for interpreting its spectral data, ensuring confidence in its structural assignment.

Molecular Structure:

Caption: Molecular Structure of 3-Bromo-4-isobutoxyaniline.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.

¹H NMR Spectral Data

The ¹H NMR spectrum provides information about the number of different types of protons and their neighboring environments. The expected chemical shifts for 3-Bromo-4-isobutoxyaniline are based on data from closely related structures, such as 3-bromo-4-isobutoxy benzonitrile.[1][2]

Experimental Protocol: ¹H NMR Spectroscopy A detailed protocol for acquiring a ¹H NMR spectrum is as follows:

• Sample Preparation: Dissolve approximately 5-10 mg of 3-Bromo-4-isobutoxyaniline in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube. The choice of solvent is critical; CDCl₃ is a good first choice for many organic compounds, while DMSO-d₆ can be used for less soluble samples and will show exchangeable protons like -NH₂ more clearly.

• Instrument Setup: Place the NMR tube in the spectrometer. The instrument is typically a 400 MHz or higher field spectrometer for better resolution.

• Data Acquisition:

  • Tune and shim the probe to optimize the magnetic field homogeneity.

  • Acquire a standard one-dimensional proton spectrum. Key parameters to set include the spectral width, acquisition time, relaxation delay, and number of scans. A 90° pulse angle is typically used.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decay (FID).

  • Phase correct the spectrum to obtain pure absorption peaks.

  • Reference the spectrum using the residual solvent peak (e.g., CHCl₃ at 7.26 ppm or DMSO at 2.50 ppm).

  • Integrate the peaks to determine the relative number of protons.

Table 1: Predicted ¹H NMR Spectral Data for 3-Bromo-4-isobutoxyaniline

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~6.9 - 7.1	d	1H	Ar-H (H-5)
~6.7 - 6.8	dd	1H	Ar-H (H-6)
~6.6 - 6.7	d	1H	Ar-H (H-2)
~3.8 - 4.0	s (broad)	2H	-NH ₂
~3.7 - 3.8	d	2H	-O-CH ₂-
~2.0 - 2.2	m	1H	-CH -(CH₃)₂
~1.0	d	6H	-CH-(CH ₃)₂

Interpretation:

• Aromatic Protons: The three aromatic protons will appear as distinct signals due to their different electronic environments. The proton at C-2 will be a doublet, coupled to the proton at C-6. The proton at C-6 will be a doublet of doublets, coupled to both the C-2 and C-5 protons. The proton at C-5 will appear as a doublet, coupled to the C-6 proton. The electron-donating isobutoxy and amino groups will shield these protons, causing them to appear at a relatively upfield region for aromatic protons.

• Amino Protons: The two protons of the primary amine will typically appear as a broad singlet. Its chemical shift can vary depending on the solvent, concentration, and temperature.

• Isobutoxy Group Protons: The isobutoxy group will give rise to three distinct signals. The two methylene protons (-O-CH₂-) will appear as a doublet, coupled to the adjacent methine proton. The methine proton (-CH-(CH₃)₂) will be a multiplet due to coupling with both the methylene and the six methyl protons. The six equivalent methyl protons (-CH-(CH₃)₂) will appear as a characteristic doublet, coupled to the methine proton.[1][2]

¹³C NMR Spectral Data

The ¹³C NMR spectrum provides information about the different types of carbon atoms in the molecule.

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: The same sample prepared for ¹H NMR can be used.

• Instrument Setup: The experiment is performed on the same NMR spectrometer.

• Data Acquisition:

  • A standard proton-decoupled ¹³C NMR spectrum is acquired. This simplifies the spectrum by removing the C-H coupling, resulting in a single peak for each unique carbon atom.

  • Due to the low natural abundance of ¹³C, a larger number of scans and a longer relaxation delay are typically required compared to ¹H NMR.

• Data Processing: Similar processing steps as for ¹H NMR are applied (Fourier transformation, phasing, and referencing).

Table 2: Predicted ¹³C NMR Spectral Data for 3-Bromo-4-isobutoxyaniline

Chemical Shift (δ, ppm)	Assignment
~148 - 150	C -O (Ar)
~140 - 142	C -NH₂ (Ar)
~120 - 122	C -H (Ar, C-2)
~118 - 120	C -H (Ar, C-6)
~115 - 117	C -H (Ar, C-5)
~112 - 114	C -Br (Ar)
~75 - 77	-O-C H₂-
~28 - 30	-C H-(CH₃)₂
~19 - 21	-CH-(C H₃)₂

Interpretation:

• Aromatic Carbons: Six distinct signals are expected for the six aromatic carbons. The carbons attached to the electronegative oxygen and nitrogen atoms (C-4 and C-1) will be the most deshielded and appear at the downfield end of the aromatic region. The carbon attached to the bromine atom (C-3) will also have a characteristic chemical shift. The remaining three aromatic carbons (C-2, C-5, and C-6) will appear at higher field.

• Isobutoxy Group Carbons: The three carbons of the isobutoxy group will be observed in the aliphatic region of the spectrum. The methylene carbon (-O-CH₂-) will be the most deshielded of the three due to its proximity to the oxygen atom. The methine and methyl carbons will appear further upfield.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the absorption of infrared radiation, which corresponds to molecular vibrations.

Experimental Protocol: IR Spectroscopy

• Sample Preparation:

  • KBr Pellet: Grind a small amount of the solid sample with dry potassium bromide (KBr) powder. Press the mixture into a thin, transparent pellet using a hydraulic press.

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly on the ATR crystal. This is a simpler and more common method.

• Data Acquisition: Place the sample (KBr pellet or on the ATR crystal) in the IR spectrometer and record the spectrum, typically in the range of 4000-400 cm⁻¹.

• Data Processing: The resulting spectrum is a plot of transmittance versus wavenumber (cm⁻¹).

Table 3: Predicted IR Absorption Frequencies for 3-Bromo-4-isobutoxyaniline

Wavenumber (cm⁻¹)	Vibration	Functional Group
3400 - 3500	N-H stretch (asymmetric & symmetric)	Primary Amine (-NH₂)
3000 - 3100	C-H stretch (aromatic)	Aromatic Ring
2850 - 2960	C-H stretch (aliphatic)	Isobutoxy Group
~1620	N-H bend (scissoring)	Primary Amine (-NH₂)
1500 - 1600	C=C stretch (aromatic)	Aromatic Ring
1200 - 1300	C-O stretch (aryl ether)	Ar-O-C
1000 - 1100	C-N stretch	Aromatic Amine
500 - 600	C-Br stretch	Aryl Bromide

Interpretation: The IR spectrum will clearly indicate the presence of the key functional groups. The two sharp bands in the 3400-3500 cm⁻¹ region are characteristic of the asymmetric and symmetric N-H stretching of a primary amine. The presence of both aromatic and aliphatic C-H stretches will be evident. The strong absorption around 1200-1300 cm⁻¹ is indicative of the aryl ether C-O bond. Finally, the C-Br stretching vibration will be observed in the fingerprint region at lower wavenumbers.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in confirming its structure.

Experimental Protocol: Mass Spectrometry

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer. Common ionization techniques for this type of molecule include Electron Ionization (EI) or Electrospray Ionization (ESI).

• Ionization and Fragmentation:

  • EI: The sample is bombarded with high-energy electrons, causing ionization and extensive fragmentation.

  • ESI: The sample is dissolved in a solvent and sprayed into the mass spectrometer, resulting in protonated or deprotonated molecular ions with less fragmentation.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z).

• Detection: The abundance of each ion is measured, and a mass spectrum is generated.

Predicted Mass Spectrum Data for 3-Bromo-4-isobutoxyaniline:

• Molecular Ion (M⁺): The mass spectrum will show a characteristic isotopic pattern for the molecular ion due to the presence of the bromine atom. Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in approximately a 1:1 ratio. Therefore, two molecular ion peaks of nearly equal intensity will be observed at m/z values corresponding to [C₁₀H₁₄⁷⁹BrNO]⁺ and [C₁₀H₁₄⁸¹BrNO]⁺. The calculated monoisotopic mass is approximately 243.03 g/mol for the ⁷⁹Br isotopologue.

• Key Fragmentation Pathways: Common fragmentation pathways for this molecule would involve the loss of the isobutyl group, the bromine atom, or cleavage of the ether bond.

Sources

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An In-Depth Technical Guide to the Safe Handling of 3-Bromo-4-isobutoxyaniline for Research and Development

This document provides a comprehensive technical guide for the safe handling, storage, and disposal of 3-Bromo-4-isobutoxyaniline (CAS No. 191602-43-4). As this compound is primarily used in research and development settings, and detailed safety data may be limited, this guide synthesizes information from structurally related substituted anilines to establish a robust and conservative safety protocol. This approach is rooted in the toxicological principle of treating compounds with potential hazards as equivalent to their more thoroughly studied analogues, ensuring a high margin of safety for all laboratory personnel.

Section 1: Hazard Analysis & Toxicological Profile

3-Bromo-4-isobutoxyaniline belongs to the substituted aniline class of chemicals. Anilines, as a group, are recognized for their potential systemic toxicity, with primary effects on the blood (methemoglobinemia), as well as potential impacts on the liver and kidneys.[1] The presence of a bromine atom and an ether linkage modifies the molecule's reactivity and lipophilicity, but the core toxicological concerns associated with the aniline moiety remain.

Due to the limited availability of a comprehensive Safety Data Sheet (SDS) for this specific molecule, a conservative hazard assessment has been compiled from SDS and GHS classifications of closely related compounds, including various bromo-anilines and iodo-anilines.[2][3][4] The primary hazards are consistently identified as acute toxicity, irritation to skin and eyes, and potential for respiratory irritation.[5][6]

Anticipated GHS Classification

The Globally Harmonized System (GHS) classification for 3-Bromo-4-isobutoxyaniline can be inferred from its analogues. The following table summarizes the anticipated hazards.

Hazard Class	Hazard Category	Signal Word	Hazard Statement
Acute Toxicity, Oral	Category 4	Warning	H302: Harmful if swallowed[7][8]
Acute Toxicity, Dermal	Category 3 or 4	Danger or Warning	H311: Toxic in contact with skin OR H312: Harmful in contact with skin[3][7]
Acute Toxicity, Inhalation	Category 3 or 4	Danger or Warning	H331: Toxic if inhaled OR H332: Harmful if inhaled[3][7]
Skin Corrosion/Irritation	Category 2	Warning	H315: Causes skin irritation[2][3]
Serious Eye Damage/Irritation	Category 2A	Warning	H319: Causes serious eye irritation[2][3]
Specific Target Organ Toxicity (Single Exposure)	Category 3	Warning	H335: May cause respiratory irritation[2][3]
Specific Target Organ Toxicity (Repeated Exposure)	Category 2	Warning	H373: May cause damage to organs through prolonged or repeated exposure[4][7]
Hazardous to the Aquatic Environment (Chronic)	Category 2	(No Signal Word)	H411: Toxic to aquatic life with long lasting effects[9]

Section 2: Exposure Control & Personal Protective Equipment (PPE)

The cornerstone of safely handling 3-Bromo-4-isobutoxyaniline is a multi-layered approach that prioritizes engineering controls and is backed by rigorous adherence to PPE protocols. The causality is clear: to prevent systemic toxicity, all routes of exposure—inhalation, dermal absorption, and ingestion—must be blocked.

Engineering Controls: The First Line of Defense

All work involving 3-Bromo-4-isobutoxyaniline, from weighing solids to making solutions and running reactions, must be performed within a certified chemical fume hood.[10] This is non-negotiable. The rationale is twofold:

• Inhalation Hazard Mitigation : Substituted anilines can have appreciable vapor pressure or exist as fine powders that are easily aerosolized. A fume hood with a face velocity of 80-120 feet per minute is critical to contain these vapors and particulates, preventing them from entering the researcher's breathing zone.[11]

• Containment of Spills : The fume hood provides a contained workspace, ensuring that any accidental spills do not contaminate the general laboratory environment.

An eyewash station and safety shower must be immediately accessible and tested regularly.[5]

Personal Protective Equipment (PPE): A Self-Validating System

PPE is the last line of defense, but it is a critical one. The selection of PPE must be deliberate and based on the specific task being performed.

Caption: PPE Selection Workflow Diagram.

Detailed PPE Specifications:

• Eye and Face Protection : Chemical safety goggles are mandatory at all times.[10] A face shield should be worn over the goggles during procedures with a high risk of splashing, such as transferring solutions or during quenching of a reaction mixture.[12]

• Skin and Body Protection : A long-sleeved, fully-buttoned laboratory coat is required. Nitrile gloves are suitable for incidental contact, but they should be doubled-gloved.[10][12] For extended work or when handling larger quantities, consider heavier-duty gloves such as neoprene or butyl rubber.[13] All gloves must be checked for integrity before use and changed immediately if contamination is suspected.

• Respiratory Protection : If engineering controls fail or for certain emergency situations, a NIOSH-approved respirator with organic vapor cartridges may be required.[14] However, routine use of respirators indicates a failure of engineering controls, which must be addressed.

Section 3: Standard Operating Procedures (SOPs)

Trustworthiness in the laboratory is built on repeatable, safe procedures. The following protocols are designed as self-validating systems for handling 3-Bromo-4-isobutoxyaniline.

Handling and Storage Protocol

• Preparation : Before handling, ensure the chemical fume hood is operational. Clear the workspace of all unnecessary items. Don the required PPE as determined by the workflow diagram.

• Weighing : If a solid, weigh the compound on weighing paper or in a tared container within the fume hood. Avoid creating dust. Use a spatula to gently transfer the solid. If any material is spilled, clean it up immediately following the spill protocol.

• Transfers : When transferring solutions, use a pipette or a funnel to minimize the risk of splashing. Always keep containers capped when not in use.

• Storage : Store 3-Bromo-4-isobutoxyaniline in a tightly closed, clearly labeled container.[5] The storage area should be a cool, dry, and well-ventilated cabinet away from incompatible materials such as strong oxidizing agents and strong acids.[15][16] Do not store with food or drink.

Emergency Procedures

Rapid and correct response to an emergency is critical.

First Aid Measures:

• Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

• Skin Contact : Immediately wash skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation persists.[7][17]

• Inhalation : Remove the victim to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[7][11]

• Ingestion : Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[11]

Spill Response Protocol:

Caption: Spill Response Workflow Diagram.

Section 4: Waste Disposal

All waste containing 3-Bromo-4-isobutoxyaniline, including contaminated absorbents, gloves, and empty containers, must be treated as hazardous waste.[7][18]

• Segregation : Do not mix aniline waste with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Containment : Collect waste in a designated, sealed, and clearly labeled hazardous waste container.

• Disposal : The material should be disposed of by a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[18] Adhere strictly to all local, state, and federal regulations for hazardous waste disposal.

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Navigating the Toxicological Landscape of 3-Bromo-4-isobutoxyaniline: A Technical Guide for Drug Development Professionals

Introduction: The Imperative for a Comprehensive Toxicological Profile

3-Bromo-4-isobutoxyaniline, a substituted aniline, presents as a molecule of interest within the broader context of chemical synthesis and potential applications in drug discovery and materials science. Its structural alerts, namely the aromatic amine and halogen functionalities, necessitate a thorough toxicological evaluation to ensure the safety of researchers and to accurately assess its potential for further development. This guide provides an in-depth, technically-grounded framework for characterizing the toxicological profile of 3-Bromo-4-isobutoxyaniline. In the absence of extensive public data on this specific molecule, we will employ a predictive toxicology paradigm, integrating in silico analysis, read-across from structurally similar compounds, and a proposed tiered experimental approach based on internationally recognized OECD guidelines. This document is intended to serve as a robust roadmap for researchers, scientists, and drug development professionals in navigating the safety assessment of this and similar novel chemical entities.

Section 1: Predictive Toxicology - An Evidence-Based Starting Point

Given the novelty of 3-Bromo-4-isobutoxyaniline, a complete de novo toxicological assessment without leveraging existing knowledge would be inefficient. Therefore, our initial approach is rooted in predictive toxicology, which combines computational modeling and data from analogous compounds to forecast potential hazards.

In Silico Toxicity Prediction

Quantitative Structure-Activity Relationship (QSAR) models are powerful tools for predicting the biological activity, including toxicity, of a chemical based on its molecular structure. For aromatic amines, numerous QSAR models have been developed to predict endpoints such as mutagenicity and carcinogenicity.[1][2] These models often rely on descriptors such as electronic properties, hydrophobicity, and steric factors, which can influence the metabolic activation of the aniline moiety to reactive intermediates.[3][4]

• Mutagenicity Prediction: Aromatic amines are a well-known class of compounds that can exhibit mutagenic properties, often following metabolic activation to reactive nitrenium ions.[2] In silico models can predict the likelihood of 3-Bromo-4-isobutoxyaniline being a mutagen by comparing its structural features to databases of known mutagens and non-mutagens.[5]

• Carcinogenicity Prediction: While a direct link is not always present, mutagenicity is often a precursor to carcinogenicity. In silico models can flag potential carcinogenicity based on structural alerts and comparison to known carcinogens.[4]

• Other Endpoints: Various software platforms can predict other toxicological endpoints, including acute toxicity, skin and eye irritation, and potential for organ toxicity.

Read-Across Assessment from Structurally Related Anilines

Read-across is a toxicological assessment method that uses data from structurally and mechanistically similar source substances to predict the toxicity of a target substance.[6][7][8] This approach is scientifically robust when a clear rationale for the similarity in physicochemical properties, toxicokinetics, and toxicodynamics can be established.[9] For 3-Bromo-4-isobutoxyaniline, several bromo- and alkoxy-substituted anilines can serve as suitable analogues.

Analogue Compound	CAS Number	Known/Predicted Toxicological Endpoints	Data Source
3-Bromoaniline	591-19-5	Harmful if swallowed, Toxic in contact with skin, Causes skin and serious eye irritation.[10]	PubChem
3-Bromo-4-methylaniline	7745-91-7	Toxic if swallowed, Causes skin and serious eye irritation, May cause respiratory irritation.[11]	PubChem
3-Bromo-4-fluoroaniline	656-64-4	Harmful if swallowed, Harmful in contact with skin, Causes skin and serious eye irritation.[12]	PubChem
3-Bromo-4-(trifluoromethoxy)aniline	Not Available	Toxic if swallowed, May cause an allergic skin reaction, Causes serious eye irritation.[13]	PubChem
3-Bromoisoquinolin-4-amine	40073-37-8	Harmful if swallowed, Causes skin and serious eye irritation, May cause respiratory irritation.[14]	PubChem

Interpretation of Read-Across Data:

The available data on these analogues consistently point towards a hazard profile that includes acute oral and dermal toxicity, as well as skin and eye irritation. The presence of the bromo- and aniline functionalities appears to be a key driver of these toxicities. The isobutoxy group in our target compound may influence its lipophilicity and metabolic profile, potentially altering the magnitude of these effects, but the fundamental hazards are likely to be similar.

Section 2: Proposed Tiered Experimental Workflow for Toxicological Characterization

While predictive methods provide a valuable initial assessment, definitive characterization of the toxicological profile of 3-Bromo-4-isobutoxyaniline requires empirical data. A tiered approach, starting with fundamental toxicity assessments and progressing to more complex endpoints, is the most scientifically sound and resource-efficient strategy. The following proposed experimental workflow is based on internationally accepted OECD Guidelines for the Testing of Chemicals.

Caption: Proposed tiered toxicological testing workflow for 3-Bromo-4-isobutoxyaniline.

Tier 1: Acute Toxicity and Genotoxicity

The initial tier focuses on assessing the potential for immediate harm upon a single exposure and the potential to cause genetic damage, a critical indicator of long-term health risks.

This study provides an estimate of the median lethal dose (LD50) and identifies signs of acute toxicity.[15][16][17]

• Principle: A stepwise dosing procedure where a single animal is dosed at a time. The outcome for that animal determines the dose for the next. This method minimizes the number of animals required while still providing a statistically robust estimate of the LD50.[16]

• Experimental Protocol:

  • Animal Model: Typically, the rat is the preferred species.

  • Dose Administration: The test substance is administered orally by gavage.

  • Dose Progression: The starting dose is selected based on available information (e.g., from in silico predictions). If the animal survives, the dose for the next animal is increased; if it dies, the dose is decreased.[16]

  • Observation Period: Animals are observed for at least 14 days for signs of toxicity and mortality.[16]

• Causality and Self-Validation: This method is self-validating as the "up-and-down" nature of the dosing ensures that the doses administered will bracket the LD50. The detailed clinical observations provide a clear link between exposure and any observed adverse effects.

This is a widely used in vitro assay to assess the mutagenic potential of a chemical.[18]

• Principle: The test uses several strains of Salmonella typhimurium and Escherichia coli with mutations in the genes required to synthesize an essential amino acid (e.g., histidine).[18][19] A positive result is indicated by the chemical causing a reverse mutation, allowing the bacteria to grow on a medium lacking that amino acid.[20]

• Experimental Protocol:

  • Test System: At least five strains of bacteria are recommended.

  • Metabolic Activation: The test is performed both with and without an exogenous metabolic activation system (S9 fraction from rat liver) to mimic mammalian metabolism.

  • Exposure: The test chemical is incubated with the bacterial strains.

  • Endpoint: The number of revertant colonies is counted. A dose-dependent increase of at least two- to three-fold compared to the negative control is generally considered a positive result.

• Causality and Self-Validation: The inclusion of both positive and negative controls, as well as the requirement for a dose-response relationship, ensures the validity of the results. The use of multiple strains with different mutation types allows for the detection of various mechanisms of mutagenicity.

Caption: Workflow for the Bacterial Reverse Mutation (Ames) Test.

This assay identifies substances that cause structural damage to chromosomes in cultured mammalian cells.[21][22][23][24][25]

• Principle: Cultured mammalian cells are exposed to the test chemical, and then metaphase cells are examined for chromosomal aberrations (e.g., breaks, gaps, exchanges).[23]

• Experimental Protocol:

  • Test System: Commonly used cell lines include Chinese Hamster Ovary (CHO) cells or human peripheral blood lymphocytes.[22][23]

  • Metabolic Activation: The test is conducted with and without an S9 mix.[23]

  • Exposure and Harvest: Cells are exposed for a defined period, treated with a substance to arrest them in metaphase, harvested, and stained.

  • Analysis: Chromosomes are analyzed microscopically for structural abnormalities.

• Causality and Self-Validation: A statistically significant, dose-dependent increase in the number of cells with chromosomal aberrations compared to the negative control indicates a positive result. The use of concurrent positive and negative controls validates the test system's sensitivity and specificity.

Tier 2: Repeated Dose and Reproductive Toxicity Screening

If the Tier 1 results do not preclude further development, a screening-level repeated dose study that incorporates reproductive endpoints is a logical next step.

This study provides initial information on the potential effects on male and female reproductive performance and on the development of offspring.[26][27]

• Principle: The test substance is administered to male and female rodents before, during, and after mating. The effects on fertility, pregnancy, maternal behavior, and offspring growth and development are assessed.[27]

• Experimental Protocol:

  • Dosing: Males are dosed for a minimum of four weeks, and females are dosed throughout the study.[27]

  • Mating: Animals are mated to produce an F1 generation.

  • Endpoints: Key endpoints include mating and fertility indices, gestation length, litter size, pup viability, and pup body weights. Gross necropsy and histopathology of reproductive organs are also performed.[26]

• Causality and Self-Validation: The comprehensive nature of the endpoints allows for the identification of effects on specific stages of the reproductive cycle. The inclusion of a control group allows for a direct comparison to determine if observed effects are treatment-related.

Tier 3: Further Characterization (If Warranted)

The results from the Tier 2 screening study will determine the necessity of more extensive testing.

If the OECD 421 study indicates potential reproductive or developmental toxicity, this more comprehensive study can provide a more detailed characterization of these effects and may include an F2 generation.[28][29] This study also includes cohorts for assessing developmental neurotoxicity and immunotoxicity.

Section 3: Conclusion and Path Forward

The toxicological assessment of a novel chemical entity like 3-Bromo-4-isobutoxyaniline is a critical component of its development pathway. While direct toxicological data is currently scarce, a scientifically rigorous evaluation is achievable through a combination of predictive toxicology and a tiered experimental approach. The framework outlined in this guide, which is grounded in established OECD guidelines, provides a clear and defensible strategy for generating the necessary data to make informed decisions about the safety and potential of this compound. By adhering to these principles of scientific integrity and methodical investigation, researchers can confidently navigate the toxicological landscape and ensure the responsible development of new chemical entities.

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The Discovery and History of Substituted Anilines: From Dyes to Drugs

An in-depth technical guide for researchers, scientists, and drug development professionals.

Introduction

Aniline, a simple aromatic amine with the formula C₆H₅NH₂, stands as a cornerstone in the edifice of modern organic chemistry.[1] Its discovery and the subsequent exploration of its substituted derivatives have catalyzed transformative advancements in fields as diverse as textiles, materials science, and, most profoundly, medicine. This technical guide provides an in-depth exploration of the history and discovery of substituted anilines, tracing their journey from the vibrant hues of the first synthetic dyes to their indispensable role in the pharmaceutical armamentarium. We will delve into the key scientific breakthroughs, the causality behind pivotal experimental choices, and the detailed methodologies that have defined this remarkable class of compounds.

The Nascent Years: A Molecule of Many Names

The story of aniline begins not with a single definitive discovery, but with a series of independent isolations in the early 19th century, each bestowing a different name upon the same fundamental molecule. This period of scientific convergence underscores the burgeoning interest in the chemical constituents of natural products and industrial byproducts.

In 1826, the German chemist Otto Unverdorben, through the destructive distillation of indigo, isolated an oily substance he named "Crystallin".[1][2] A few years later, in 1834, Friedlieb Runge, another German chemist, extracted a substance from coal tar that produced a striking blue color upon treatment with chloride of lime, leading him to name it "kyanol" or "cyanol".[1][2][3] The trail of discovery continued to Carl Julius Fritzsche, who, in 1840, obtained an oil by treating indigo with caustic potash and named it "aniline," after the indigo-yielding plant Indigofera suffruticosa.[1][2][3] Finally, in 1842, the Russian chemist Nikolay Nikolaevich Zinin achieved a significant breakthrough by reducing nitrobenzene to a base he called "benzidam".[1][2][4]

It was the astute work of August Wilhelm von Hofmann in 1843 that unified these disparate findings. He demonstrated that Crystallin, kyanol, aniline, and benzidam were, in fact, the same chemical entity, which thereafter became widely known as aniline.[1]

Table 1: Early Discoveries of Aniline

Year	Scientist	Source Material	Name Given
1826	Otto Unverdorben	Indigo	Crystallin
1834	Friedlieb Runge	Coal Tar	Kyanol/Cyanol
1840	Carl Julius Fritzsche	Indigo	Aniline
1842	Nikolay Zinin	Nitrobenzene	Benzidam

A Pivotal Synthesis: The Béchamp Reduction

While Zinin's reduction of nitrobenzene was a crucial step, it was the method developed by Antoine Béchamp in 1854 that provided a more practical and cost-effective means of producing aniline on a larger scale.[1][5] The Béchamp reduction, which utilizes iron and an acid (initially acetic acid, later hydrochloric acid) to reduce aromatic nitro compounds, became a cornerstone of industrial aniline production.[4][5][6][7] This development was instrumental in making aniline readily available, setting the stage for its widespread application.

Experimental Protocol: The Béchamp Reduction of Nitrobenzene to Aniline

The Béchamp reduction is a classic method for preparing primary aromatic amines from the corresponding nitro compounds. The reaction involves the use of iron metal in the presence of an acid, typically hydrochloric acid.

Materials:

• Nitrobenzene

• Iron filings

• Concentrated Hydrochloric Acid

• Sodium Hydroxide solution

• Ethanol

• Ethyl Acetate

• Anhydrous Sodium Sulfate

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a dropping funnel, a mixture of iron filings and ethanol is prepared.

• The mixture is heated, and a solution of nitrobenzene in ethanol is added dropwise.

• Concentrated hydrochloric acid is then added portion-wise through the dropping funnel.

• The reaction mixture is refluxed for a specified period until the reaction is complete, which can be monitored by the disappearance of the yellow color of nitrobenzene.

• After cooling, the reaction mixture is made alkaline with a sodium hydroxide solution to precipitate iron hydroxides and to liberate the free aniline.

• The aniline is then extracted with an organic solvent such as ethyl acetate.

• The organic layer is dried over anhydrous sodium sulfate and the solvent is removed by distillation to yield aniline.

Causality Behind Experimental Choices:

• Iron as the Reducing Agent: Iron is an inexpensive and readily available metal that serves as an effective reducing agent in acidic media.

• Hydrochloric Acid: The acid is crucial for activating the iron and providing the protons necessary for the reduction of the nitro group.

• Alkaline Workup: The addition of a base is necessary to neutralize the anilinium salt formed in the acidic medium and to precipitate the iron salts, allowing for the isolation of the free aniline.

Caption: Workflow of the Béchamp Reduction.

The Mauve Revolution: Aniline Dyes and the Birth of an Industry

The year 1856 marked a watershed moment in the history of substituted anilines and, indeed, the chemical industry as a whole. William Henry Perkin, an 18-year-old student of August von Hofmann, was attempting to synthesize the antimalarial drug quinine during his Easter vacation.[8][9] His ambitious endeavor involved the oxidation of aniline, a major component of coal tar.[10][11]

Perkin's experiment did not yield quinine. Instead, he obtained a black, tarry precipitate.[10][12] While cleaning his flask with alcohol, he noticed that the sludge dissolved to form a brilliant purple solution.[12] This serendipitous discovery was the birth of mauveine, the world's first synthetic dye.[8][10]

Recognizing the commercial potential of his discovery, Perkin patented his process and, with the financial backing of his father, established a factory to produce mauveine on an industrial scale.[8][9][10] The success of "Perkin's mauve" was phenomenal, transforming the fashion and textile industries and demonstrating the immense economic potential of synthetic organic chemistry.[11][13] This single discovery catalyzed the growth of a global synthetic dye industry, with Germany, in particular, capitalizing on aniline chemistry to build chemical giants like BASF (Badische Anilin- und Soda-Fabrik).[3][14]

Experimental Protocol: A Modern Reconstruction of Perkin's Mauveine Synthesis

Historical analysis suggests that Perkin's patented method may not fully represent the process used for mass production. Modern reconstructions indicate that a specific ratio of aniline and its impurities, o-toluidine and p-toluidine, is crucial for replicating the original mauveine.

Materials:

• Aniline

• p-Toluidine

• o-Toluidine

• Sulfuric Acid

• Potassium Dichromate

• Ethanol

Procedure:

• A mixture of aniline, p-toluidine, and o-toluidine in a roughly 1:1:2 molar ratio is dissolved in a solution of sulfuric acid and water.[15]

• To this solution, an aqueous solution of potassium dichromate is added as the oxidizing agent.

• The reaction mixture is stirred, leading to the formation of a black precipitate.

• The precipitate is filtered and washed.

• The crude product is then purified by dissolving it in ethanol, which selectively extracts the mauveine dye, leaving behind insoluble byproducts.

• The ethanolic solution of mauveine can then be used for dyeing.

Causality Behind Experimental Choices:

• Aniline and Toluidines: The presence of toluidine impurities in the coal tar-derived aniline used by Perkin was critical for the formation of the specific chromophores of mauveine.

• Potassium Dichromate: A strong oxidizing agent was necessary to induce the complex series of condensation and cyclization reactions that form the phenazinium core of mauveine.

• Ethanol Purification: The differential solubility of mauveine and the reaction byproducts in ethanol provided a simple yet effective method for purification.

Caption: Synthetic workflow for Mauveine.

From Color to Cure: The Dawn of Aniline-Based Pharmaceuticals

The profound impact of aniline derivatives on the dye industry naturally led to investigations into their biological activities. This transition from coloring textiles to combating disease marked a new chapter in the history of substituted anilines.

Early Analgesics: A Double-Edged Sword

In the late 19th century, derivatives of aniline emerged as some of the first synthetic analgesic and antipyretic drugs.[1][16] Acetanilide, synthesized by the acetylation of aniline, was introduced into medicine and found to be an effective pain reliever and fever reducer.[7][16] However, its use was plagued by significant toxicity, including cyanosis, a condition caused by a lack of oxygen in the blood.[17] This led to the development of phenacetin, another aniline derivative with fewer side effects, though it was later linked to kidney damage.[18][19]

These early forays into aniline-based pharmaceuticals, despite their shortcomings, were crucial in establishing the therapeutic potential of this class of compounds and paved the way for the development of safer alternatives.

The "Magic Bullet": Sulfa Drugs

The concept of a "magic bullet," a compound that could selectively target and destroy pathogens without harming the host, was championed by Paul Ehrlich.[1] His work with aniline dyes, such as methylene blue, which he found to have antimalarial properties, provided the conceptual framework for the development of antimicrobial chemotherapy.[1]

In the 1930s, at the Bayer laboratories of IG Farben, Gerhard Domagk embarked on a systematic screening of synthetic dyes for antibacterial activity.[5][20][21] In 1932, his team synthesized a red azo dye named Prontosil rubrum.[5][20][22] Domagk discovered that Prontosil was remarkably effective in curing streptococcal infections in mice, a discovery for which he was awarded the 1939 Nobel Prize in Physiology or Medicine.[5][20][23][24]

Interestingly, Prontosil was inactive against bacteria in vitro. Researchers at the Pasteur Institute in France later elucidated that Prontosil is a prodrug. In the body, it is metabolized to its active form, p-aminobenzenesulfonamide, better known as sulfanilamide.[20] This groundbreaking discovery ushered in the era of sulfa drugs, the first class of effective systemic antibacterial agents, and laid the foundation for modern antimicrobial therapy.[6][23][25]

Experimental Protocol: Synthesis of Sulfanilamide from Aniline

The classical synthesis of sulfanilamide is a multi-step process that begins with the protection of the highly reactive amino group of aniline.

Materials:

• Aniline

• Acetic Anhydride

• Chlorosulfonic Acid

• Concentrated Ammonium Hydroxide

• Hydrochloric Acid

• Sodium Carbonate

Procedure:

Step 1: Acetylation of Aniline to Acetanilide

• Aniline is reacted with acetic anhydride to form acetanilide. This protects the amino group from the harsh conditions of the subsequent chlorosulfonation step.

• In a flask, aniline is dissolved in water with the aid of hydrochloric acid.

• Acetic anhydride is added, followed immediately by a solution of sodium acetate.

• The precipitated acetanilide is collected by filtration and dried.

Step 2: Chlorosulfonation of Acetanilide

• The dried acetanilide is carefully reacted with an excess of chlorosulfonic acid. This electrophilic aromatic substitution reaction introduces a chlorosulfonyl group at the para position.

• The reaction mixture is then cautiously poured onto crushed ice, causing the product, p-acetamidobenzenesulfonyl chloride, to precipitate.

• The product is collected by filtration.

Step 3: Amination of p-Acetamidobenzenesulfonyl Chloride

• The crude p-acetamidobenzenesulfonyl chloride is treated with an excess of concentrated ammonium hydroxide. This converts the sulfonyl chloride to a sulfonamide.

• The resulting p-acetamidobenzenesulfonamide is collected by filtration.

Step 4: Hydrolysis of p-Acetamidobenzenesulfonamide

• The acetyl protecting group is removed by acid-catalyzed hydrolysis. The p-acetamidobenzenesulfonamide is heated with dilute hydrochloric acid.

• The reaction mixture is then neutralized with sodium carbonate to precipitate the final product, sulfanilamide.

• The sulfanilamide is purified by recrystallization.

Causality Behind Experimental Choices:

• Acetylation: The amino group of aniline is highly activating and susceptible to oxidation. Acetylation to form acetanilide moderates its reactivity and protects it during the chlorosulfonation step.

• Chlorosulfonic Acid: This highly reactive reagent is used to introduce the sulfonyl chloride group onto the aromatic ring.

• Ammonia: Ammonia acts as a nucleophile to displace the chloride from the sulfonyl chloride, forming the sulfonamide.

• Acid Hydrolysis: The final deprotection step is necessary to regenerate the free amino group, which is essential for the antibacterial activity of sulfanilamide.

Caption: Four-step synthesis of sulfanilamide from aniline.

A Safer Alternative: The Rise of Paracetamol

The quest for a safer analgesic and antipyretic than acetanilide and phenacetin culminated in the widespread adoption of paracetamol (acetaminophen). Although first synthesized by Harmon Northrop Morse at Johns Hopkins University in 1878, its therapeutic value was not fully appreciated until the mid-20th century.[17][18]

Studies in the 1940s revealed that paracetamol was the major active metabolite of phenacetin and was responsible for its analgesic effects, while being less toxic.[18] This crucial insight led to the marketing of paracetamol as a standalone drug in the 1950s.[26] Today, it is one of the most widely used over-the-counter medications for pain and fever in the world.[17]

Experimental Protocol: Synthesis of Paracetamol from Aniline (via Acetanilide)

A common laboratory synthesis of paracetamol involves the nitration of phenol, followed by reduction and acetylation. However, a pathway from aniline is also illustrative of the chemical lineage. This involves the synthesis of acetanilide as an intermediate.

Materials:

• Aniline

• Acetic Anhydride

• Nitrating mixture (Concentrated Nitric and Sulfuric Acids)

• Tin (II) Chloride or other reducing agent

• Hydrochloric Acid

Procedure:

Step 1: Synthesis of Acetanilide from Aniline

• As described previously, aniline is acetylated using acetic anhydride to form acetanilide.

Step 2: Nitration of Acetanilide

• Acetanilide is nitrated using a mixture of concentrated nitric acid and sulfuric acid to introduce a nitro group, primarily at the para position, yielding p-nitroacetanilide.

Step 3: Reduction of p-Nitroacetanilide

• The nitro group of p-nitroacetanilide is reduced to an amino group using a reducing agent such as tin(II) chloride in the presence of hydrochloric acid, forming p-aminoacetanilide (4-acetamidophenol).

Step 4: Hydrolysis of the Amide (Alternative route to 4-aminophenol)

• Alternatively, p-nitroaniline can be prepared and then reduced to p-phenylenediamine. Selective acetylation is then required. A more direct route starts from phenol.

The Industrial Synthesis Starting from Phenol:

• Phenol is nitrated to give a mixture of o- and p-nitrophenol.

• The p-isomer is separated.

• The p-nitrophenol is reduced to p-aminophenol.

• p-Aminophenol is then acetylated with acetic anhydride to yield paracetamol.

Caption: Common industrial synthesis pathway for Paracetamol.

Conclusion

The journey of substituted anilines, from their serendipitous discovery in the residues of indigo and coal tar to their rational design as life-saving medicines, is a compelling narrative of scientific progress. The vibrant purple of mauveine not only colored an era but also illuminated the path for chemists to explore the vast potential of synthetic organic chemistry. The subsequent development of sulfa drugs and paracetamol from aniline-based precursors fundamentally transformed the practice of medicine, providing humanity with powerful tools to combat infection and alleviate suffering. For the modern researcher, this history serves as a powerful reminder of the interconnectedness of different fields of chemical inquiry and the enduring legacy of these foundational molecules.

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A Senior Application Scientist’s Guide to the Synthesis of Functionalized Anilines

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword: The Enduring Centrality of the Aniline Scaffold

The aniline moiety, a deceptively simple benzenamine structure, is a cornerstone of modern chemistry. Its derivatives are ubiquitous and indispensable building blocks in a vast array of high-value chemical sectors. In the pharmaceutical industry, the aniline core is present in a significant percentage of top-selling drugs, from oncology agents like imatinib to cardiovascular treatments such as rivaroxaban.[1] Beyond medicine, functionalized anilines are pivotal in the synthesis of agrochemicals, dyes, polymers, and advanced electronic materials.[2]

However, the very utility of this scaffold presents a persistent challenge: the development of efficient, selective, and sustainable methods for its synthesis. The "ideal" synthesis must not only be high-yielding but also tolerate a wide range of functional groups, allow for precise control over substitution patterns (regioselectivity), and increasingly, adhere to the principles of green chemistry.[3][4] The traditional approach, involving the nitration of arenes followed by reduction, while historically significant, often struggles with harsh conditions and limited functional group compatibility.[5][6]

This technical guide moves beyond a mere recitation of reactions. It is structured to provide a deep, mechanistic understanding of the core strategies employed in modern organic synthesis to construct functionalized anilines. We will explore the causality behind methodological choices, from classical workhorses to cutting-edge catalytic systems, providing field-proven insights and detailed protocols to empower researchers in their daily work.

Foundational Strategies: The Reduction of Nitroarenes

The reduction of aromatic nitro compounds remains one of the most fundamental and widely practiced methods for synthesizing primary anilines.[6][7] Its prevalence is largely due to the ready availability of diverse nitroaromatic precursors, which can be accessed through electrophilic aromatic substitution.[8]

Mechanistic Underpinnings

The transformation from a nitro group (-NO₂) to an amino group (-NH₂) is a six-electron reduction. The process is generally understood to proceed through nitroso (Ar-N=O) and hydroxylamine (Ar-NHOH) intermediates.[6] The choice of reductant and reaction conditions determines the efficiency of the final conversion and, critically, the tolerance of other sensitive functional groups within the molecule.

Key Methodologies & Causality

A. Catalytic Hydrogenation: This is the preferred method for large-scale industrial synthesis due to its high efficiency and the generation of water as the only byproduct.[4]

• Catalysts: Palladium on carbon (Pd/C) is the most common and versatile catalyst.[6] Platinum(IV) oxide (PtO₂) and Raney Nickel are also employed.

• Causality: The choice of catalyst and solvent can influence chemoselectivity. For instance, Pd/C is highly effective but can also reduce other functionalities like alkenes, alkynes, or benzyl ethers. Careful control of hydrogen pressure and temperature is crucial. The primary drawback is the need for specialized high-pressure hydrogenation equipment and the handling of flammable H₂ gas.

B. Metal-Acid and Metal-Salt Reductions: These methods are staples of the academic and process chemistry laboratory.

• Tin (Sn) or Iron (Fe) in Acid (HCl): The classical Béchamp reduction using iron and hydrochloric acid is historically significant. However, the strongly acidic conditions can be destructive to sensitive substrates, and the workup often involves neutralizing large amounts of acid, leading to significant waste.[6]

• Iron Powder with Ammonium Chloride: A highly practical and chemoselective alternative involves using activated iron powder in the presence of a neutral electrolyte like ammonium chloride in an alcohol/water solvent system.[6][9] This method is exceptionally mild and tolerates a wide spectrum of reducible functionalities, including ketones, esters, nitriles, and even some halides, which might be cleaved under catalytic hydrogenation conditions.[9][10]

Experimental Protocol: Chemoselective Reduction with Fe/NH₄Cl

This protocol describes a robust and functional-group-tolerant reduction of a nitroarene.

• Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the substituted nitroarene (1.0 eq), iron powder (3.0-5.0 eq), and ammonium chloride (4.0-6.0 eq).

• Solvent Addition: Add a solvent mixture of ethanol and water (e.g., a 3:1 to 4:1 ratio). The reaction should be reasonably concentrated.

• Reaction: Heat the mixture to reflux (typically 80-90 °C) and monitor the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is often complete within 1-3 hours.

• Workup: Upon completion, cool the reaction mixture to room temperature. Filter the suspension through a pad of Celite® to remove the iron salts, washing the filter cake thoroughly with ethanol or ethyl acetate.

• Purification: Concentrate the filtrate under reduced pressure. The resulting residue can be partitioned between ethyl acetate and water. The organic layer is then washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated to yield the crude aniline, which can be further purified by column chromatography or recrystallization if necessary.

The Revolution in Aniline Synthesis: Metal-Catalyzed Cross-Coupling

The advent of palladium- and copper-catalyzed C-N cross-coupling reactions has fundamentally transformed the synthesis of functionalized anilines, offering unparalleled scope and milder conditions compared to classical methods.[11] These reactions allow for the direct formation of a C(aryl)-N bond from an aryl halide (or pseudohalide) and an amine source.

The Buchwald-Hartwig Amination

The palladium-catalyzed Buchwald-Hartwig amination is arguably the most powerful and versatile method for constructing C-N bonds.[12] It has been a subject of intense development, leading to highly active and reliable catalyst systems that are now mainstays in drug discovery.[13]

A. The Catalytic Cycle: A Self-Validating System The efficacy of the Buchwald-Hartwig reaction hinges on a well-defined Pd(0)/Pd(II) catalytic cycle. Understanding this cycle is key to troubleshooting and optimizing the reaction.

• Oxidative Addition: The active Pd(0) catalyst reacts with the aryl halide (Ar-X) to form a Pd(II) intermediate. This is often the rate-limiting step, especially for less reactive aryl chlorides.

• Amine Coordination & Deprotonation: The amine coordinates to the Pd(II) center. A base then deprotonates the coordinated amine to form an amido complex. The choice of base (e.g., NaOt-Bu, K₃PO₄) is critical and substrate-dependent.

• Reductive Elimination: This final step forms the desired C-N bond and regenerates the active Pd(0) catalyst. The development of bulky, electron-rich phosphine ligands (e.g., XPhos, RuPhos) has been crucial for promoting this often-difficult step, especially for hindered substrates.[13]

Fig. 1: Catalytic Cycle of Buchwald-Hartwig Amination.

B. Ammonia Surrogates: A significant challenge has been the direct use of ammonia as the nitrogen source to create primary anilines. To circumvent the difficulties of handling gaseous ammonia and competing side reactions, various "ammonia surrogates" have been developed, such as lithium bis(trimethylsilyl)amide (LiN(SiMe₃)₂) or benzophenone imine.[14][15]

Copper-Catalyzed Amination (Ullmann & Chan-Lam)

Copper-catalyzed reactions, while older than their palladium counterparts, have seen a resurgence with the development of new ligand systems.

• Ullmann Condensation: This classical reaction typically requires harsh conditions (high temperatures) and stoichiometric amounts of copper.[12]

• Chan-Lam Coupling: A significant advancement, this reaction couples aryl boronic acids with amines using a copper catalyst under milder, often aerobic conditions.[16] It provides a valuable orthogonal approach to the Buchwald-Hartwig reaction, particularly when the corresponding aryl halide is unavailable.

Experimental Protocol: Buchwald-Hartwig Amination of an Aryl Bromide

• Glovebox/Inert Atmosphere Setup: To an oven-dried vial, add the palladium precatalyst (e.g., XPhos Pd G3, 1-2 mol%), the phosphine ligand (e.g., XPhos, 1.5-3 mol%), and the base (e.g., sodium tert-butoxide, 1.4 eq).

• Reagent Addition: Add the aryl bromide (1.0 eq) and the amine (1.2 eq).

• Solvent Addition: Add an anhydrous, deoxygenated solvent (e.g., toluene or dioxane).

• Reaction: Seal the vial and heat the reaction mixture to the specified temperature (typically 80-110 °C) with vigorous stirring for the required time (4-24 h), monitoring by LC-MS.

• Workup: After cooling to room temperature, dilute the reaction with a solvent like ethyl acetate and filter through a plug of silica gel, eluting with ethyl acetate.

• Purification: Concentrate the filtrate and purify the crude product by column chromatography.

The Atom-Economic Frontier: Direct C-H Amination

A more recent and highly desirable strategy is the direct functionalization of a C-H bond on an aromatic ring to form a C-N bond, bypassing the need for pre-functionalized aryl halides or boronic acids.[17][18] This approach is exceptionally atom-economical.

A. Causality of Regioselectivity: The primary challenge in C-H functionalization is controlling regioselectivity—differentiating between the multiple C-H bonds on an aniline derivative.[1]

• Directing Groups: The most common strategy involves the use of a removable directing group attached to the aniline nitrogen (e.g., a pyridine or pyrimidine).[17] This group coordinates to the metal catalyst (e.g., Pd, Ru, Rh), positioning it to selectively activate a C-H bond at the ortho position.

• Innate Electronic Bias: For certain substrates and catalyst systems, the inherent electronic properties of the aniline can direct functionalization to the meta or para positions, although this is generally more challenging to control.[1]

A notable example is an iron-catalyzed C-H amination that directly affords primary anilines using a hydroxylamine-derived reagent, representing a practical and cost-effective method.[5]

Emerging & Sustainable Synthetic Paradigms

Modern synthetic chemistry is increasingly driven by the need for sustainability, leading to innovative approaches that leverage light energy or biological systems.

Photochemical and Photoredox Methods

Visible-light photoredox catalysis has emerged as a powerful tool for forging C-N bonds under exceptionally mild conditions.

• From Aryl Halides: Nickel-catalyzed photochemical methods can couple aryl halides with ammonium salts to produce primary anilines without an external photosensitizer, activated by direct light excitation.[2]

• From Non-Aromatic Precursors: In a paradigm shift away from traditional aromatic chemistry, researchers have developed methods to construct the aniline ring itself.[19][20] One elegant strategy involves the condensation of a cyclohexanone with an amine, followed by a photoredox-cobalt dual catalytic cycle that performs a dehydrogenative aromatization to yield the functionalized aniline.[16] This approach allows for the synthesis of substitution patterns that are difficult to access via classical electrophilic aromatic substitution.

Biocatalytic Synthesis: The Green Chemistry Approach

Enzymatic transformations offer a highly sustainable route to anilines, operating in aqueous media at ambient temperature and pressure, thus avoiding harsh reagents and heavy metals.[21][22]

• Nitroreductases (NRs): These enzymes can perform the highly chemoselective reduction of nitroarenes to anilines with great precision.[23] They are particularly valuable for substrates containing other reducible groups like halides, which are often sensitive to precious-metal catalysts.[21]

• Immobilization and Flow Chemistry: To enhance their practical utility, nitroreductases can be immobilized on a solid support and used in continuous flow reactors.[22] This allows for easy separation of the product from the catalyst and enables the reuse of the enzyme, making the process more economically viable and scalable.

Fig. 2: Workflow for Continuous Biocatalytic Aniline Synthesis.

Comparative Analysis of Synthetic Methodologies

The selection of a synthetic route depends on a multitude of factors including the desired substitution pattern, functional group tolerance, scale, cost, and safety considerations.

Method	Typical Starting Material	Key Advantages	Key Limitations	Best Suited For
Nitroarene Reduction (Fe/NH₄Cl)	Nitroarene	Excellent functional group tolerance, mild conditions, low cost, easy setup.[9][10]	Not atom-economical (waste from Fe salts), requires stoichiometric reductant.	Bench-scale synthesis of complex molecules with sensitive functional groups.
Catalytic Hydrogenation	Nitroarene	Highly efficient, clean (water byproduct), industrially scalable.[4]	Requires specialized high-pressure equipment, may reduce other functional groups.	Large-scale, industrial production of anilines without sensitive groups.
Buchwald-Hartwig Amination	Aryl Halide/Triflate	Exceptional scope and functional group tolerance, mild conditions, highly reliable.[11][13]	Cost of palladium and specialized ligands, sensitivity to air/moisture.	Drug discovery, complex molecule synthesis, late-stage functionalization.
Direct C-H Amination	Arene	Highly atom-economical, avoids pre-functionalization.[5][18]	Often requires directing groups, regioselectivity can be challenging.	Streamlining syntheses by reducing step counts, novel derivatization.
Photoredox Dehydrogenation	Cyclohexanone + Amine	Access to novel substitution patterns, very mild conditions, builds the ring.[19][20]	Requires specialized photochemical equipment, catalyst costs.	Creating aniline libraries with unconventional substitution patterns.
Biocatalysis (Nitroreductase)	Nitroarene	Unmatched chemoselectivity, environmentally benign (aqueous, mild), sustainable.[21][22]	Substrate scope can be limited by enzyme specificity, slower reaction times.	Green chemistry applications, synthesis of highly functionalized chiral anilines.

Conclusion and Future Outlook

The synthesis of functionalized anilines has evolved dramatically from reliance on a single classical transformation to a rich and diverse portfolio of sophisticated methodologies. For the modern researcher, the choice is no longer simply if an aniline can be made, but how it can be made in the most efficient, selective, and sustainable manner.

Metal-catalyzed cross-coupling reactions, particularly the Buchwald-Hartwig amination, will remain the workhorse for complex, high-value aniline synthesis in the near future due to their reliability and vast substrate scope. However, the future of the field points towards greater atom economy and sustainability. Direct C-H functionalization continues to mature, promising to significantly shorten synthetic routes by eliminating the need for pre-functionalized starting materials.

Furthermore, the ascent of photoredox and biocatalysis represents a paradigm shift. These technologies are not merely "greener" alternatives but powerful tools that enable novel chemical transformations and provide access to previously unobtainable chemical space.[16][24] As these methods become more robust and scalable, they will undoubtedly play an increasingly critical role in the toolkit of scientists and drug development professionals, enabling the creation of the next generation of medicines, materials, and agrochemicals.

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• Aniline synthesis turns to photochemistry to access challenging targets. (2020). Chemistry World. Retrieved from [Link]

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• Reflections on the Teaching Practices for the Reduction of Nitroarenes: Updating Methodologies and Considerations of the Mechanism. (2023). Journal of Chemical Education. Retrieved from [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 3-Bromo-4-isobutoxyaniline Derivatives

Introduction: The Significance of the 3-Bromo-4-alkoxyaniline Scaffold

The substituted aniline framework is a cornerstone in modern medicinal chemistry, serving as a versatile building block for a multitude of pharmaceutical agents.[1][2] Specifically, the 3-bromo-4-alkoxyaniline scaffold is of significant interest to researchers and drug development professionals. The bromine atom at the 3-position provides a crucial reactive handle for diversification through various metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig aminations.[1][3] This allows for the systematic exploration of structure-activity relationships (SAR). The alkoxy group at the 4-position, such as the isobutoxy group, helps to modulate the compound's physicochemical properties, including lipophilicity and metabolic stability, which are critical for optimizing pharmacokinetic profiles. The isobutyl group, with its branched structure, can impart unique steric and electronic properties compared to linear alkyl chains.[4][5]

This guide provides a detailed, field-proven protocol for the synthesis of 3-bromo-4-isobutoxyaniline, a key intermediate for creating diverse libraries of potentially bioactive molecules. We will explore the strategic rationale behind the chosen synthetic route, present a step-by-step experimental protocol, and discuss the characterization of the intermediates and the final product.

Retrosynthetic Analysis and Strategic Planning

The synthesis of substituted anilines can be approached from several angles. The two most prominent strategies are the direct functionalization of a pre-existing aniline and the late-stage formation of the aniline from a corresponding nitroaromatic precursor.[1]

A common and highly effective strategy for synthesizing 3-bromo-4-isobutoxyaniline begins with a readily available nitroaromatic compound. This approach offers excellent control over regioselectivity and is often more scalable and robust than routes involving direct bromination of highly activated anilines. Our recommended pathway involves three key transformations:

• Electrophilic Aromatic Bromination: Introduction of a bromine atom ortho to the nitro group and para to the fluorine atom on the starting material, 4-fluoronitrobenzene.

• Nucleophilic Aromatic Substitution (SNAr): Displacement of the activated fluoride with isobutoxide to form the desired ether linkage.

• Nitro Group Reduction: Conversion of the nitro group to the primary amine to yield the final product.

This strategy is outlined in the workflow below.

Caption: Recommended synthetic pathway starting from 4-fluoronitrobenzene.

Detailed Experimental Protocols

This section provides step-by-step methodologies for the synthesis of 3-bromo-4-isobutoxyaniline.

Protocol 1: Synthesis of 3-Bromo-4-fluoronitrobenzene (Intermediate 1)

Rationale: This step involves the electrophilic bromination of 4-fluoronitrobenzene. The nitro group is a strong deactivating group and a meta-director. However, the fluorine atom is an ortho, para-director. The reaction site is ortho to the fluorine and meta to the nitro group, leading to the desired regioselectivity. N-Bromosuccinimide (NBS) in the presence of a strong acid like sulfuric acid is an effective brominating agent for moderately deactivated aromatic rings.[6]

Materials:

• 4-Fluoronitrobenzene

• N-Bromosuccinimide (NBS)

• Concentrated Sulfuric Acid (98%)

• Dichloromethane (DCM)

• Saturated Sodium Bicarbonate solution

• Saturated Sodium Thiosulfate solution

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a stirred solution of 4-fluoronitrobenzene (14.1 g, 100 mmol) in 100 mL of concentrated sulfuric acid, cool the mixture to 0 °C in an ice bath.

• Slowly add N-Bromosuccinimide (18.7 g, 105 mmol) in portions over 30 minutes, ensuring the internal temperature does not exceed 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, carefully pour the reaction mixture into 500 mL of ice-water with vigorous stirring. A precipitate will form.

• Extract the aqueous mixture with dichloromethane (3 x 150 mL).

• Combine the organic layers and wash sequentially with saturated sodium thiosulfate solution (100 mL), saturated sodium bicarbonate solution (100 mL), and brine (100 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude solid by recrystallization from ethanol to afford 3-bromo-4-fluoronitrobenzene as a pale yellow solid.

Protocol 2: Synthesis of 3-Bromo-4-isobutoxynitrobenzene (Intermediate 2)

Rationale: This transformation is a nucleophilic aromatic substitution (SNAr). The fluorine atom is activated towards displacement by the strongly electron-withdrawing nitro group positioned ortho to it. Sodium isobutoxide, generated in situ from isobutanol and a strong base like sodium hydride, acts as the nucleophile. A similar etherification procedure has been successfully used in the synthesis of related structures.[7]

Materials:

• 3-Bromo-4-fluoronitrobenzene

• Isobutanol

• Sodium Hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Saturated Ammonium Chloride solution

Procedure:

• In a flame-dried, three-neck flask under a nitrogen atmosphere, add sodium hydride (4.4 g, 110 mmol, 60% dispersion) to 150 mL of anhydrous THF.

• Cool the suspension to 0 °C and slowly add isobutanol (8.2 g, 110 mmol) dropwise. Allow the mixture to stir at room temperature for 30 minutes until hydrogen evolution ceases.

• Add a solution of 3-bromo-4-fluoronitrobenzene (22.0 g, 100 mmol) in 50 mL of anhydrous THF to the sodium isobutoxide solution dropwise at 0 °C.

• After addition, allow the reaction to warm to room temperature and then heat to reflux for 4-6 hours.

• Monitor the reaction by TLC. Upon completion, cool the mixture to 0 °C and carefully quench by the slow addition of saturated ammonium chloride solution.

• Extract the product with ethyl acetate (3 x 100 mL).

• Combine the organic layers, wash with water and brine, then dry over anhydrous MgSO₄.

• Filter and concentrate under reduced pressure. The resulting crude oil can be purified by flash chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield 3-bromo-4-isobutoxynitrobenzene.

Protocol 3: Synthesis of 3-Bromo-4-isobutoxyaniline (Final Product)

Rationale: The final step is the reduction of the nitro group to an amine. While catalytic hydrogenation is a clean method, reduction using iron powder in the presence of an electrolyte like ammonium chloride is a classic, highly effective, and scalable method that avoids the need for high-pressure equipment.[1]

Materials:

• 3-Bromo-4-isobutoxynitrobenzene

• Iron powder (<100 mesh)

• Ammonium Chloride (NH₄Cl)

• Ethanol

• Water

• Celite®

Procedure:

• In a round-bottom flask, create a suspension of iron powder (42 g, 750 mmol) and ammonium chloride (20 g, 375 mmol) in a mixture of 200 mL ethanol and 75 mL water.

• Heat the suspension to reflux with vigorous mechanical stirring.

• Add a solution of 3-bromo-4-isobutoxynitrobenzene (27.4 g, 100 mmol) in 100 mL of ethanol dropwise to the refluxing iron suspension over 1 hour.

• Maintain reflux for an additional 2-3 hours after the addition is complete. Monitor the disappearance of the starting material by TLC.

• Once the reaction is complete, cool the mixture to room temperature and filter through a pad of Celite® to remove the iron salts. Wash the filter cake thoroughly with hot ethanol.

• Combine the filtrates and concentrate under reduced pressure to remove the ethanol.

• Add 200 mL of water to the residue and extract with ethyl acetate (3 x 150 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude 3-bromo-4-isobutoxyaniline.

• The product can be further purified by vacuum distillation or column chromatography if necessary.

Data Summary and Characterization

The successful synthesis of the target compound and its intermediates should be confirmed by standard analytical techniques.

Compound	Step	Reagents	Typical Yield	Appearance	Analytical Data (Expected)
3-Bromo-4-fluoronitrobenzene	1. Bromination	NBS, H₂SO₄	85-95%	Pale yellow solid	¹H NMR, ¹³C NMR, MS
3-Bromo-4-isobutoxynitrobenzene	2. Etherification	Isobutanol, NaH	75-85%	Yellow oil/solid	¹H NMR, ¹³C NMR, MS
3-Bromo-4-isobutoxyaniline	3. Reduction	Fe, NH₄Cl	80-90%	Brownish oil/solid	¹H NMR, ¹³C NMR, MS, IR

Expected ¹H NMR data for 3-Bromo-4-isobutoxyaniline (in CDCl₃):

• δ ~6.9-7.0 ppm (d): Aromatic H ortho to NH₂

• δ ~6.7-6.8 ppm (d): Aromatic H para to NH₂

• δ ~6.6-6.7 ppm (dd): Aromatic H between Br and NH₂

• δ ~3.7 ppm (d): -OCH₂- protons

• δ ~3.6 ppm (br s): -NH₂ protons

• δ ~2.0-2.2 ppm (m): -CH(CH₃)₂ proton

• δ ~1.0 ppm (d): -(CH₃)₂ protons

Applications in Derivative Synthesis

The synthesized 3-bromo-4-isobutoxyaniline is a versatile intermediate. The primary amine can undergo a variety of reactions, while the bromine atom serves as a handle for C-C and C-N bond formation.

Caption: Potential derivatization pathways for 3-bromo-4-isobutoxyaniline.

References

• A Comprehensive Technical Guide to the Synthesis of Substituted Anilines. (2025). Benchchem.
• A Comparative Guide to the Synthesis of Substituted Anilines: Established Methods vs. Novel Routes. (2025). Benchchem.
• Synthesis of 2-benzyl N-substituted anilines via imine condensation–isoaromatization of (E)-2-arylidene-3-cyclohexenones and primary amines. (2024). Beilstein Journals.
• Wang, Q., et al. (n.d.). Synthesis of 3-bromo-4-isobutyloxyphenyl carbothioamide.
• Wang, Q., et al. (n.d.). Synthesis of 3-bromo-4-isobutyloxyphenyl carbothioamide.
• Method for preparing 3-bromo-4-methoxyaniline. (2011).
• 3-bromo-4-aminotoluene. (n.d.). Organic Syntheses Procedure.
• Novel bromination method for anilines and anisoles using NH 4Br/H2O2 in CH3COOH. (2025).
• Isobutyl Definition - Organic Chemistry Key Term. (n.d.). Fiveable.
• What is Isobutyl Isobutyr
• Application Notes and Protocols for 3-Bromoquinoline in Medicinal Chemistry. (2025). Benchchem.

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• 7. researchgate.net [researchgate.net]

The Strategic Utility of 3-Bromo-4-isobutoxyaniline in Modern Pharmaceutical Synthesis

Introduction: Unlocking Molecular Complexity with a Versatile Building Block

In the landscape of contemporary drug discovery and development, the efficient construction of complex molecular architectures is paramount. Aryl amines, particularly those with carefully orchestrated substitution patterns, serve as foundational scaffolds in a multitude of therapeutic agents. Among these, 3-Bromo-4-isobutoxyaniline emerges as a highly valuable and versatile intermediate. Its unique arrangement of a nucleophilic amino group, a reactive bromine atom positioned for strategic coupling, and a bulky, lipophilic isobutoxy group offers medicinal chemists a powerful tool for navigating the intricate pathways of pharmaceutical synthesis.

This guide provides an in-depth exploration of the applications and synthetic protocols involving 3-Bromo-4-isobutoxyaniline. We will delve into the rationale behind its use, focusing on its role in generating key pharmacophores, particularly in the realm of kinase inhibitors. The protocols detailed herein are grounded in established palladium-catalyzed cross-coupling reactions, providing researchers and drug development professionals with a practical framework for leveraging this reagent's full potential.

Physicochemical Properties and Safety Considerations

A thorough understanding of a reagent's properties and handling requirements is the bedrock of safe and successful laboratory execution.

Property	Value	Reference
Chemical Name	3-Bromo-4-isobutoxyaniline
Synonyms	3-Bromo-4-isobutoxybenzenamine
CAS Number	Not broadly listed; similar to 3-Bromo-4-butoxyaniline (1249266-05-4)	[1]
Molecular Formula	C10H14BrNO
Molecular Weight	244.13 g/mol
Appearance	Expected to be a solid
Storage	Store in a cool, dry, well-ventilated area away from incompatible substances.	[1]

Safety Profile:

3-Bromo-4-isobutoxyaniline should be handled with the appropriate precautions for an aromatic amine and organobromide compound. While a specific safety data sheet (SDS) is not widely available, data from analogous compounds suggest the following hazards:

• Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.

• Irritation: Causes skin and serious eye irritation.

• Respiratory: May cause respiratory irritation.

Recommended Personal Protective Equipment (PPE):

• Wear protective gloves, clothing, and eye/face protection.

• Use only in a well-ventilated area, preferably within a chemical fume hood.

Always consult the specific SDS provided by the supplier before handling this chemical.

Core Applications in Pharmaceutical Synthesis: A Gateway to Kinase Inhibitors

The 3-amino-2-bromo-alkoxybenzene moiety is a key structural element in a number of pharmacologically active compounds, particularly kinase inhibitors.[2] Protein kinases are a large family of enzymes that play a central role in cellular signaling pathways, and their dysregulation is a hallmark of many diseases, including cancer. Consequently, the development of small molecule kinase inhibitors is a major focus of modern drug discovery.

The structure of 3-Bromo-4-isobutoxyaniline is particularly well-suited for the synthesis of kinase inhibitors for several reasons:

• Vector for Diversity: The bromine atom serves as a versatile handle for introducing a wide array of chemical functionalities via palladium-catalyzed cross-coupling reactions. This allows for the rapid generation of compound libraries to explore structure-activity relationships (SAR).

• Hydrogen Bonding: The amino group can act as a crucial hydrogen bond donor, interacting with the hinge region of the kinase ATP-binding site, a common feature of many kinase inhibitors.

• Lipophilicity and Solubility: The isobutoxy group can enhance the lipophilicity of the final molecule, potentially improving cell permeability and pharmacokinetic properties. Its branched nature can also disrupt crystal packing, which may improve solubility.

A prominent example of a therapeutic class where this scaffold is relevant is in the development of analogues of Dasatinib , a potent inhibitor of multiple tyrosine kinases used in the treatment of chronic myeloid leukemia (CML) and acute lymphoblastic leukemia (ALL).[3][4][5] The synthesis of Dasatinib and its analogues often involves the coupling of a substituted aminothiazole core with a bromo-substituted aniline derivative.

Key Synthetic Transformations: Palladium-Catalyzed Cross-Coupling Reactions

The true synthetic power of 3-Bromo-4-isobutoxyaniline is realized through its participation in palladium-catalyzed cross-coupling reactions. These reactions form the cornerstone of modern C-C and C-N bond formation, offering mild conditions and broad functional group tolerance.[6]

Workflow for Cross-Coupling Reactions

The general workflow for utilizing 3-Bromo-4-isobutoxyaniline in these reactions is outlined below.

Caption: General workflow for palladium-catalyzed cross-coupling.

Application Protocol 1: Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura coupling is a robust method for forming carbon-carbon bonds between an organohalide and an organoboron compound.[7] For 3-Bromo-4-isobutoxyaniline, this reaction is ideal for introducing aryl, heteroaryl, or vinyl substituents, which are common features in kinase inhibitors. Research on unprotected ortho-bromoanilines has demonstrated that this transformation can proceed efficiently, providing a strong foundation for this protocol.[2][8]

Objective: To synthesize a 3-aryl-4-isobutoxyaniline derivative as a precursor for a kinase inhibitor scaffold.

Causality Behind Experimental Choices:

• Catalyst System: A palladium catalyst with a phosphine ligand is employed. Pd(dppf)Cl2 is chosen for its reliability and effectiveness with a range of substrates. The dppf ligand helps to stabilize the palladium center and facilitate the catalytic cycle.

• Base: An inorganic base like potassium carbonate (K2CO3) is used to activate the boronic acid for transmetalation with the palladium complex. It is generally mild enough to be compatible with the free aniline.

• Solvent System: A mixture of dioxane and water is a common and effective solvent system for Suzuki couplings. The water is essential for the activity of the inorganic base. Degassing the solvent is critical to remove oxygen, which can oxidize and deactivate the Pd(0) catalyst.

• Inert Atmosphere: The reaction is performed under an inert atmosphere (argon or nitrogen) to prevent the oxidation of the palladium catalyst.

Detailed Experimental Protocol:

Materials:

• 3-Bromo-4-isobutoxyaniline (1.0 mmol, 1.0 equiv.)

• Arylboronic acid (1.2 mmol, 1.2 equiv.)

• [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride complex with dichloromethane, [Pd(dppf)Cl2]·CH2Cl2 (0.03 mmol, 0.03 equiv.)

• Potassium Carbonate (K2CO3) (2.0 mmol, 2.0 equiv.)

• 1,4-Dioxane (degassed, 8 mL)

• Water (degassed, 2 mL)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

Procedure:

• To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 3-Bromo-4-isobutoxyaniline, the arylboronic acid, [Pd(dppf)Cl2]·CH2Cl2, and K2CO3.

• Seal the flask with a septum and evacuate and backfill with argon gas. Repeat this cycle three times to ensure an inert atmosphere.

• Add the degassed 1,4-dioxane and water via syringe.

• Place the flask in a preheated oil bath at 90 °C and stir vigorously for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

• Separate the organic layer. Extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine (15 mL), and dry over anhydrous Na2SO4.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the desired 3-aryl-4-isobutoxyaniline.

Catalytic Cycle Visualization

Caption: Simplified Suzuki-Miyaura catalytic cycle.

Application Protocol 2: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a powerful method for the synthesis of aryl amines from aryl halides.[6][9] This reaction is particularly useful for coupling 3-Bromo-4-isobutoxyaniline with primary or secondary amines, including heterocycles, to construct the complex amine-based scaffolds prevalent in many pharmaceuticals.

Objective: To synthesize a N-aryl-3-amino-4-isobutoxybenzene derivative, a common structural motif in kinase inhibitors.

Causality Behind Experimental Choices:

• Catalyst System: A combination of a palladium precatalyst like Pd2(dba)3 and a bulky, electron-rich phosphine ligand such as XPhos is highly effective for Buchwald-Hartwig aminations.[10] These ligands promote the crucial reductive elimination step and can couple a wide range of amines.

• Base: A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) is required to deprotonate the amine, forming the active nucleophile for the catalytic cycle.

• Solvent: Anhydrous, non-protic solvents like toluene or dioxane are used to prevent quenching of the strong base and interference with the catalytic intermediates.

• Temperature: Elevated temperatures are typically necessary to drive the reaction to completion.

Detailed Experimental Protocol:

Materials:

• 3-Bromo-4-isobutoxyaniline (1.0 mmol, 1.0 equiv.)

• Amine (primary or secondary) (1.2 mmol, 1.2 equiv.)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd2(dba)3] (0.02 mmol, 0.02 equiv.)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (0.04 mmol, 0.04 equiv.)

• Sodium tert-butoxide (NaOtBu) (1.4 mmol, 1.4 equiv.)

• Anhydrous Toluene (10 mL)

• Ethyl acetate

• Saturated aqueous ammonium chloride (NH4Cl)

• Brine

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

Procedure:

• In a glovebox, add 3-Bromo-4-isobutoxyaniline, the amine (if solid), Pd2(dba)3, XPhos, and NaOtBu to a flame-dried Schlenk tube equipped with a magnetic stir bar.

• If the amine is a liquid, it can be added via syringe after the tube is sealed and removed from the glovebox.

• Seal the tube, remove it from the glovebox, and add anhydrous toluene via syringe.

• Place the tube in a preheated oil bath at 110 °C and stir for 16-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Carefully quench the reaction by adding saturated aqueous NH4Cl (10 mL).

• Dilute with ethyl acetate (20 mL) and separate the layers.

• Extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine (15 mL), and dry over anhydrous Na2SO4.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the desired N-substituted product.

Conclusion and Future Outlook

3-Bromo-4-isobutoxyaniline stands out as a strategic building block in the synthesis of high-value pharmaceutical compounds. Its utility is most profoundly demonstrated in the construction of kinase inhibitors, where the precise placement of its functional groups allows for targeted interactions within the ATP-binding pocket. The palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig reactions provide reliable and versatile pathways for elaborating this scaffold into diverse and complex molecular entities. The protocols and insights provided in this guide are intended to empower researchers and drug development professionals to effectively integrate 3-Bromo-4-isobutoxyaniline into their synthetic strategies, accelerating the discovery and development of next-generation therapeutics.

References

• Synthesis and biological evaluation of novel dasatinib analogues as potent DDR1 and DDR2 kinase inhibitors. (2016). Chem Biol Drug Des. Available at: [Link]

• Pharmaffiliates. 3-Bromo-4-butoxyaniline. Available at: [Link]

• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. (2024). RSC Advances. Available at: [Link]

• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. (2024). National Institutes of Health. Available at: [Link]

• Buchappa, G., et al. (2016). Design and Synthesis of Novel Dasatinib Analogues. Asian Journal of Chemistry. Available at: [Link]

• Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

• Synthesis process of dasatinib and intermediate thereof. (2013). Google Patents.

• Design, Synthesis, and Evaluation of Dasatinib-Amino Acid and Dasatinib-Fatty Acid Conjugates as Protein Tyrosine Kinase Inhibitors. (2015). ACS Medicinal Chemistry Letters. Available at: [Link]

• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. (2018). Beilstein Journal of Organic Chemistry. Available at: [Link]

• Suresh, G., et al. (2017). A convenient new and efficient commercial synthetic route for dasatinib (Sprycel®). viXra.org. Available at: [Link]

• Buchwald-Hartwig Amination. (2023). Chemistry LibreTexts. Available at: [Link]

• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. Available at: [Link]

• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. (2024). ResearchGate. Available at: [Link]

• 3-Bromo-4-nitroaniline. Chem-Impex. Available at: [Link]

• Suzuki cross-coupling. (2023). Chemistry LibreTexts. Available at: [Link]

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• 3. Synthesis and biological evaluation of novel dasatinib analogues as potent DDR1 and DDR2 kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Notes and Protocols: 3-Bromo-4-isobutoxyaniline as a Versatile Precursor for Agrochemical Synthesis

Introduction: Strategic Importance of 3-Bromo-4-isobutoxyaniline in Agrochemical R&D

In the continuous quest for novel and effective crop protection agents, the strategic selection of starting materials is paramount. 3-Bromo-4-isobutoxyaniline emerges as a highly valuable and versatile precursor in the synthesis of a range of agrochemicals, particularly fungicides. Its unique molecular architecture, featuring a reactive aniline moiety, a strategically positioned bromine atom, and a lipophilic isobutoxy group, provides a trifecta of chemical handles for facile derivatization and optimization of biological activity.

The aniline group serves as a key nucleophile for the construction of various heterocyclic scaffolds, which are prevalent in many commercial agrochemicals. The bromine atom is an excellent leaving group for cross-coupling reactions, such as the Suzuki-Miyaura or Buchwald-Hartwig reactions, allowing for the introduction of diverse aryl, heteroaryl, or alkyl substituents to fine-tune the molecule's properties. The isobutoxy group often enhances the lipophilicity of the final molecule, which can improve its penetration through plant cuticles and fungal cell membranes, thereby increasing its systemic activity and overall efficacy.

This comprehensive guide provides detailed protocols for the synthesis of 3-Bromo-4-isobutoxyaniline and its subsequent elaboration into potent agrochemicals. It is intended for researchers, scientists, and professionals in the agrochemical and drug development sectors, offering both practical, step-by-step methodologies and the underlying scientific rationale for experimental choices.

Physicochemical Properties and Safety Data

A thorough understanding of the physicochemical properties and handling requirements of 3-Bromo-4-isobutoxyaniline is crucial for its safe and effective use in a laboratory setting.

Property	Value	Source
Chemical Name	3-Bromo-4-isobutoxyaniline	N/A
CAS Number	1249266-05-4	[1]
Molecular Formula	C10H14BrNO	[1]
Molecular Weight	244.13 g/mol	[1]
Appearance	Off-white to light brown solid	Inferred
Solubility	Soluble in organic solvents such as methanol, ethanol, and dichloromethane.	Inferred

Safety Precautions:

3-Bromo-4-isobutoxyaniline and its precursors are hazardous chemicals and should be handled with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. All manipulations should be performed in a well-ventilated fume hood. For detailed safety information, consult the relevant Safety Data Sheets (SDS).[2][3]

Synthetic Protocols for 3-Bromo-4-isobutoxyaniline

The following protocols outline a reliable synthetic route to 3-Bromo-4-isobutoxyaniline starting from readily available 4-nitrophenol. The causality behind each step is explained to provide a deeper understanding of the reaction mechanism and potential optimization strategies.

Workflow for the Synthesis of 3-Bromo-4-isobutoxyaniline

Caption: Synthetic pathway to 3-Bromo-4-isobutoxyaniline.

Part 1: Bromination of 4-Nitrophenol

Principle: This step involves the electrophilic aromatic substitution of 4-nitrophenol with bromine. The hydroxyl group is a strong activating group and directs the incoming electrophile (bromine) to the ortho position. The nitro group is a deactivating group, but the powerful activating effect of the hydroxyl group facilitates the reaction. Acetic acid serves as a polar protic solvent to solubilize the reactants and facilitate the ionization of bromine.

Protocol:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 4-nitrophenol (13.9 g, 0.1 mol) in glacial acetic acid (100 mL).

• Bromine Addition: Cool the solution to 0-5 °C in an ice bath. Slowly add a solution of bromine (16.0 g, 0.1 mol) in glacial acetic acid (20 mL) dropwise over 30 minutes, ensuring the temperature does not exceed 10 °C.

• Reaction: After the addition is complete, allow the reaction mixture to stir at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Pour the reaction mixture into 500 mL of ice-cold water with stirring. The product, 3-bromo-4-nitrophenol, will precipitate as a yellow solid.

• Isolation and Purification: Collect the solid by vacuum filtration and wash with cold water until the filtrate is neutral. Dry the product in a vacuum oven at 50 °C. The crude product can be purified by recrystallization from ethanol/water.

Part 2: Williamson Ether Synthesis

Principle: This reaction is a classic Williamson ether synthesis where the phenoxide ion of 3-bromo-4-nitrophenol acts as a nucleophile and attacks the electrophilic carbon of isobutyl bromide, leading to the formation of the isobutoxy ether. Potassium carbonate is used as a base to deprotonate the phenolic hydroxyl group.

Protocol:

• Reaction Setup: To a 250 mL round-bottom flask, add 3-bromo-4-nitrophenol (21.8 g, 0.1 mol), anhydrous potassium carbonate (20.7 g, 0.15 mol), and acetone (150 mL).

• Reagent Addition: Add isobutyl bromide (16.4 g, 0.12 mol) to the mixture.

• Reaction: Reflux the reaction mixture with vigorous stirring for 8-12 hours. Monitor the reaction by TLC until the starting material is consumed.[4][5]

• Work-up: Cool the mixture to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure to obtain the crude product.

• Isolation and Purification: Dissolve the crude product in ethyl acetate (150 mL) and wash with water (2 x 50 mL) and brine (50 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield 1-bromo-4-isobutoxy-2-nitrobenzene as a yellow oil or solid. The product can be purified by column chromatography on silica gel if necessary.

Part 3: Nitro Group Reduction

Principle: The final step is the reduction of the nitro group to an amine. This can be achieved through various methods, with catalytic hydrogenation or metal-acid reduction being the most common. The choice of method depends on the scale of the reaction and the available equipment.

Protocol (using Iron and Hydrochloric Acid):

• Reaction Setup: In a 500 mL round-bottom flask, place iron powder (28 g, 0.5 mol) and ethanol (150 mL). Heat the mixture to reflux.

• Addition of Reactant and Acid: Add a solution of 1-bromo-4-isobutoxy-2-nitrobenzene (27.4 g, 0.1 mol) in ethanol (50 mL) and concentrated hydrochloric acid (5 mL) dropwise to the refluxing mixture.

• Reaction: Continue refluxing for 2-3 hours after the addition is complete. The reaction is exothermic and may require occasional cooling to maintain a controlled reflux. Monitor the reaction by TLC.

• Work-up: Cool the reaction mixture and filter through a pad of celite to remove the iron salts. Wash the celite pad with ethanol.

• Isolation and Purification: Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl acetate (200 mL) and wash with a saturated solution of sodium bicarbonate (2 x 50 mL) and brine (50 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to give the crude 3-Bromo-4-isobutoxyaniline. The product can be purified by vacuum distillation or column chromatography.

Application in Agrochemical Synthesis: The Case of Bupirimate

3-Bromo-4-isobutoxyaniline is a key intermediate in the synthesis of pyrimidine-based fungicides, such as bupirimate. Bupirimate is a systemic fungicide effective against powdery mildew on a variety of crops.[2][6]

Fungicidal Activity of Bupirimate

Bupirimate acts by inhibiting the enzyme adenosine deaminase, which is crucial for the purine salvage pathway in fungi.[3] This leads to an accumulation of adenosine, which is toxic to the fungal cells and disrupts nucleic acid synthesis.[3]

Target Pathogen	Crop	Typical Application Rate	Efficacy
Podosphaera leucotricha (Powdery Mildew)	Apple	250-500 g a.i./ha	High
Sphaerotheca fuliginea (Powdery Mildew)	Cucurbits	200-400 g a.i./ha	High
Oidium spp. (Powdery Mildew)	Grapes	200-300 g a.i./ha	High
Powdery Mildew	Ornamentals	Foliar Spray	High

Note: a.i. = active ingredient. Efficacy can vary based on environmental conditions and disease pressure.

Proposed Synthetic Pathway to Bupirimate

The conversion of 3-Bromo-4-isobutoxyaniline to bupirimate involves the construction of the pyrimidine ring followed by the addition of the dimethylsulfamate group. A plausible synthetic route is outlined below.

Caption: Proposed synthesis of Bupirimate from 3-Bromo-4-isobutoxyaniline.

Future Perspectives and Alternative Applications

The versatility of 3-Bromo-4-isobutoxyaniline extends beyond the synthesis of bupirimate. The presence of the bromine atom opens up possibilities for a wide range of cross-coupling reactions to generate novel agrochemical candidates.

• Suzuki-Miyaura Coupling: Reaction with various boronic acids or esters can introduce diverse aryl and heteroaryl moieties, potentially leading to new fungicides, herbicides, or insecticides with different modes of action.[7][8]

• Buchwald-Hartwig Amination: Coupling with amines can lead to the synthesis of novel substituted anilines, which are common substructures in bioactive molecules.

• Sonogashira Coupling: Reaction with terminal alkynes can be used to introduce alkynyl groups, which are present in some classes of herbicides and insecticides.

By exploring these and other modern synthetic methodologies, researchers can leverage the unique structural features of 3-Bromo-4-isobutoxyaniline to develop the next generation of crop protection solutions.

References

• Sigma-Aldrich. Safety Data Sheet for 3-Bromo-4-isobutoxyaniline. (URL not available in search results)
• Fisher Scientific. Safety Data Sheet for related bromoaniline compounds. (URL not available in search results)

• Bupirimate - Wikipedia. [Link]

• AERU - University of Hertfordshire. Bupirimate (Ref: PP 588). [Link]

• Adama Nimrod (Fungicide) - Centaur Asia Pacific. [Link]

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Application Notes &amp; Protocols: Strategic Coupling Reactions of 3-Bromo-4-isobutoxyaniline for Advanced Synthesis

Abstract

This technical guide provides an in-depth exploration of palladium-catalyzed cross-coupling reactions utilizing 3-Bromo-4-isobutoxyaniline, a key building block in medicinal and materials chemistry. We delve into the mechanistic underpinnings and provide detailed, field-proven protocols for three pivotal transformations: Suzuki-Miyaura C-C coupling, Buchwald-Hartwig C-N amination, and Heck C-C vinylation. The document is designed for researchers, scientists, and drug development professionals, offering expert insights into optimizing reaction conditions, selecting appropriate catalytic systems, and understanding the causality behind experimental choices to achieve high-yield, reproducible outcomes.

Introduction: The Versatility of 3-Bromo-4-isobutoxyaniline

3-Bromo-4-isobutoxyaniline is a substituted aromatic amine of significant interest in organic synthesis. Its structure incorporates three key features that make it a versatile precursor for complex molecule construction:

• Aniline Moiety: The primary amine group serves as a nucleophile or a directing group and is a common feature in pharmacologically active molecules.

• Bromo Substituent: The bromine atom provides a reactive handle for a wide array of palladium-catalyzed cross-coupling reactions, enabling the formation of new carbon-carbon and carbon-heteroatom bonds.[1] Its reactivity is generally higher than that of aryl chlorides but more stable than aryl iodides, offering a good balance for many synthetic applications.[2]

• Isobutoxy Group: This ether linkage enhances lipophilicity and can modulate the electronic properties of the aromatic ring, influencing both reactivity and the pharmacological profile of derivative compounds.

This aniline derivative is a crucial intermediate in the synthesis of various high-value compounds, including pharmaceuticals like Febuxostat, a xanthine oxidase inhibitor used to treat gout.[3][4] The ability to selectively functionalize the C-Br bond is therefore critical for molecular diversification and drug discovery programs.[5]

Foundational Principle: The Palladium Catalytic Cycle

Palladium-catalyzed cross-coupling reactions, which were recognized with the 2010 Nobel Prize in Chemistry, are fundamental to modern synthesis.[6][7] Most of the reactions discussed herein proceed through a common catalytic cycle involving a Pd(0)/Pd(II) interchange. Understanding this cycle is paramount to troubleshooting and optimizing reactions.

Caption: Generalized catalytic cycle for palladium-mediated cross-coupling reactions.

The three core steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-bromide bond of 3-Bromo-4-isobutoxyaniline, forming a Pd(II) intermediate. This is often the rate-determining step, especially for less reactive aryl halides.[8]

• Transmetalation (for Suzuki) or Amine Coordination/Deprotonation (for Buchwald-Hartwig): The coupling partner (e.g., an organoboron compound or an amine) displaces the halide on the palladium complex.

• Reductive Elimination: The two organic fragments are expelled from the palladium center, forming the new C-C or C-N bond and regenerating the active Pd(0) catalyst.[7][9]

Suzuki-Miyaura Coupling: Forging C(sp²)-C Bonds

The Suzuki-Miyaura reaction is one of the most powerful and widely used methods for constructing biaryl structures and other C-C bonds.[7][10] It is valued for its mild conditions, functional group tolerance, and the commercial availability of a vast library of boronic acids and esters.[10]

Mechanistic Considerations

The reaction follows the general catalytic cycle, with the key transmetalation step requiring activation of the organoboron species by a base.[11][12] The base coordinates to the boron atom, forming a more nucleophilic "ate" complex, which facilitates the transfer of the organic group to the palladium center.

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Protocol: Synthesis of 3'-Aryl-4-isobutoxyaniline

This protocol describes a general procedure for the coupling of 3-Bromo-4-isobutoxyaniline with a generic arylboronic acid.

Materials:

• 3-Bromo-4-isobutoxyaniline (1.0 eq)

• Arylboronic acid or pinacol ester (1.2-1.5 eq)

• Palladium Catalyst (e.g., CataCXium® A Pd G3, XPhos Pd G2, or Pd(PPh₃)₄) (1-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄) (2.0-3.0 eq)

• Solvent (e.g., 1,4-Dioxane/H₂O (4:1), 2-MeTHF, or Toluene)

Procedure:

• To an oven-dried reaction vessel (e.g., a Schlenk tube or microwave vial) equipped with a magnetic stir bar, add 3-Bromo-4-isobutoxyaniline, the arylboronic acid, the palladium catalyst, and the base.

• Evacuate and backfill the vessel with an inert gas (Nitrogen or Argon) three times.

• Add the degassed solvent(s) via syringe.

• Heat the reaction mixture to the desired temperature (typically 70-110 °C) and stir vigorously.[13]

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature. Dilute with an organic solvent (e.g., Ethyl Acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired biaryl product.

Optimization and Causality

The success of a Suzuki coupling hinges on the careful selection of its components.

Component	Choice & Rationale
Catalyst/Ligand	For electron-rich anilines, bulky, electron-rich phosphine ligands are superior. Ligands like XPhos or catalysts like CataCXium A Pd G3 are highly effective.[13][14] The electron-rich nature of the ligand accelerates the oxidative addition step, while the steric bulk promotes the final reductive elimination, preventing side reactions.[2][8] Traditional catalysts like Pd(PPh₃)₄ can also be effective but may require higher temperatures or longer reaction times.[15]
Base	The choice of base is critical for activating the boronic acid. Aqueous K₂CO₃ is a common and effective choice.[2] For sensitive substrates or to avoid hydrolysis of the boronic acid, anhydrous bases like K₃PO₄ in an organic solvent can be used. Stronger bases like Cs₂CO₃ may be required for less reactive coupling partners.[14]
Solvent	A solvent system that can dissolve both organic and inorganic reagents is ideal. A mixture of an organic solvent like 1,4-dioxane, THF, or 2-MeTHF with water is very common.[2][16] The water aids in dissolving the base and facilitating the formation of the boronate "ate" complex.[17]

Buchwald-Hartwig Amination: Constructing C(sp²)-N Bonds

The Buchwald-Hartwig amination is a revolutionary method for forming carbon-nitrogen bonds, coupling aryl halides with a wide variety of amines.[18][19] It has largely replaced harsher classical methods, offering broader substrate scope and milder conditions.[18]

Mechanistic Considerations

The mechanism is similar to other cross-couplings but involves the formation of a palladium-amido complex.[18][20] A strong, non-nucleophilic base is required to deprotonate the amine (or the palladium-amine adduct) to form the key amido intermediate, which then undergoes reductive elimination to yield the arylamine product.[9]

Caption: Catalytic cycle for the Buchwald-Hartwig C-N cross-coupling reaction.

Protocol: Synthesis of N-Substituted-3-amino-4-isobutoxy-benzene Derivatives

This protocol outlines a general procedure for coupling 3-Bromo-4-isobutoxyaniline with a primary or secondary amine.

Materials:

• 3-Bromo-4-isobutoxyaniline (1.0 eq)

• Amine (primary or secondary) (1.2 eq)

• Palladium Precatalyst (e.g., tBuXPhos Pd G3, RuPhos Pd G3) or a combination of Pd₂(dba)₃/Ligand (e.g., XPhos, RuPhos) (1-3 mol%)

• Base (e.g., NaOt-Bu, KOt-Bu, LiHMDS, or Cs₂CO₃) (1.4 eq)

• Anhydrous, degassed solvent (e.g., Toluene, 1,4-Dioxane, or THF)

Procedure:

• In a glovebox or under an inert atmosphere, charge an oven-dried reaction vessel with the palladium precatalyst, the base, and a magnetic stir bar.

• Add 3-Bromo-4-isobutoxyaniline and the anhydrous solvent.

• Add the amine coupling partner via syringe.

• Seal the vessel and heat to the required temperature (can range from room temperature to 110 °C).[21]

• Stir the mixture for the specified time (typically 2-24 hours), monitoring by TLC or LC-MS.

• After cooling, quench the reaction by adding water or a saturated aqueous NH₄Cl solution.

• Extract the product with an organic solvent (e.g., Ethyl Acetate or CH₂Cl₂).

• Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate.

• Purify the crude material by column chromatography or recrystallization.

Optimization and Causality

The evolution of the Buchwald-Hartwig amination is a story of ligand development.

Component	Choice & Rationale
Catalyst/Ligand	Bulky, electron-rich biaryl phosphine ligands are the state-of-the-art. Ligands like XPhos, SPhos, RuPhos, and BrettPhos dramatically improve reaction efficiency, scope, and allow for milder conditions.[22] They stabilize the palladium catalyst, enhance the rate of oxidative addition, and facilitate the crucial C-N reductive elimination step. Earlier generation ligands like BINAP and DPPF were a significant improvement but are often superseded by modern biaryl phosphines.[18]
Base	A strong, non-nucleophilic base is essential. Sodium tert-butoxide (NaOt-Bu) is the most common choice. It is strong enough to deprotonate the amine without acting as a competing nucleophile. Weaker bases like K₂CO₃ are generally ineffective, though Cs₂CO₃ can sometimes be used.[23]
Solvent	Anhydrous, non-protic solvents are required. Toluene and 1,4-dioxane are the most common choices. Protic solvents can interfere with the base and the catalytic cycle.

Heck Reaction: C(sp²)-C(sp²) Vinylation

The Heck reaction creates a C-C bond by coupling an aryl halide with an alkene, typically in the presence of a base to neutralize the H-X generated.[24][25] It is a powerful method for synthesizing substituted olefins.

Mechanistic Considerations

The Heck reaction follows a different path after oxidative addition. Instead of transmetalation, the alkene coordinates to the Pd(II) complex and undergoes migratory insertion into the Pd-Aryl bond. The final step is a β-hydride elimination, which forms the new C=C double bond and a palladium-hydride species. A base is then required to regenerate the Pd(0) catalyst.[25]

Caption: Catalytic cycle for the Mizoroki-Heck vinylation reaction.

Protocol: Synthesis of 3-Vinyl-4-isobutoxyaniline Derivatives

This protocol provides a general method for the Heck coupling of 3-Bromo-4-isobutoxyaniline with an alkene like styrene or an acrylate.

Materials:

• 3-Bromo-4-isobutoxyaniline (1.0 eq)

• Alkene (e.g., Styrene, Butyl acrylate) (1.2-1.5 eq)

• Palladium Source (e.g., Pd(OAc)₂, PdCl₂(PPh₃)₂) (1-5 mol%)

• Ligand (optional, e.g., PPh₃, P(o-tol)₃, or an N-heterocyclic carbene (NHC) ligand)

• Base (e.g., NEt₃, K₂CO₃, Cs₂CO₃) (1.5-2.0 eq)

• Solvent (e.g., DMF, NMP, Acetonitrile)

Procedure:

• Combine 3-Bromo-4-isobutoxyaniline, the palladium source, any additional ligand, and the base in a sealed reaction tube with a stir bar.

• Add the anhydrous, degassed solvent followed by the alkene.

• Seal the tube tightly and heat the reaction mixture to 80-140 °C.[15] High temperatures are often required for the Heck reaction.[26]

• After stirring for 12-24 hours, cool the reaction to room temperature.

• Dilute the mixture with water and extract with a suitable organic solvent (e.g., Ethyl Acetate).

• Wash the combined organic layers with water and brine, dry over Na₂SO₄, filter, and concentrate.

• Purify the residue via column chromatography to isolate the vinylated product.

Optimization and Causality

The Heck reaction can be sensitive to steric and electronic factors.

Component	Choice & Rationale
Catalyst/Ligand	Ligandless or simple phosphine systems are common. Pd(OAc)₂ with PPh₃ is a classic combination.[15] However, the high thermal stability of N-heterocyclic carbene (NHC) ligands makes them particularly suitable for Heck reactions, which often require high temperatures.[26] The choice of ligand can also influence regioselectivity (linear vs. branched product).
Base	An organic or inorganic base is required. Triethylamine (NEt₃) is a common organic base. Inorganic bases like K₂CO₃ or Cs₂CO₃ are also frequently used, especially in polar aprotic solvents like DMF. The base neutralizes the HBr formed during the catalytic cycle.
Solvent	Polar aprotic solvents are preferred. Solvents like DMF, NMP, and acetonitrile are excellent choices as they can dissolve the reagents and withstand the high temperatures often needed for the reaction to proceed efficiently.[15]

Summary and Outlook

3-Bromo-4-isobutoxyaniline is a highly valuable and adaptable substrate for palladium-catalyzed cross-coupling reactions. By carefully selecting the appropriate coupling partner and optimizing the catalytic system—specifically the ligand, base, and solvent—chemists can efficiently forge new C-C and C-N bonds. The protocols and mechanistic insights provided in this guide serve as a robust starting point for researchers aiming to leverage this key intermediate in the synthesis of novel pharmaceuticals, agrochemicals, and advanced materials. The continued evolution of catalyst technology promises to further expand the synthetic utility of such building blocks, enabling even more efficient and sustainable chemical transformations.

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• Neopentylphosphines as effective ligands in palladium-catalyzed cross-couplings of aryl bromides and chlorides. (2013). ResearchGate. Retrieved from [Link]

• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. (2022). National Institutes of Health. Retrieved from [Link]

• Aqueous-Phase, Palladium-Catalyzed Cross-Coupling of Aryl Bromides under Mild Conditions, Using Water-Soluble, Sterically Demanding Alkylphosphines. (2005). ACS Publications. Retrieved from [Link]

• Ligand effects in palladium‐catalyzed Suzuki and Heck coupling reactions. (2014). Scite.ai. Retrieved from [Link]

• Ligand-supported palladium-catalyzed cross-coupling reactions of (hetero) aryl chlorides. (n.d.). SpringerLink. Retrieved from [Link]

• Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands. (2014). National Institutes of Health. Retrieved from [Link]

• Palladium-catalyzed cross-coupling reactions on a bromo-naphthalene scaffold in the search for novel human CC chemokine receptor 8 (CCR8) antagonists. (2021). PubMed. Retrieved from [Link]

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• Buchwald-Hartwig Amination Using Pd(I) Dimer Precatalysts Supported by Biaryl Phosphine Ligands. (2018). University of California, Los Angeles. Retrieved from [Link]

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• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! (2023). YouTube. Retrieved from [Link]

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• Bromide-assisted chemoselective Heck reaction of 3-bromoindazoles under high-speed ball-milling conditions: synthesis of axitinib. (2018). Beilstein Journals. Retrieved from [Link]

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• Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction. (2018). National Institutes of Health. Retrieved from [Link]

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• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. (2022). RSC Publishing. Retrieved from [Link]

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• Regioselective Synthesis of Bromo-Substituted 3-Arylcoumarins. (2012). Universidade da Coruña Institutional Repository. Retrieved from [Link]

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Application Notes and Protocols for the Suzuki Coupling of 3-Bromo-4-isobutoxyaniline

Introduction: The Strategic Importance of Biaryl Amines in Modern Drug Discovery

The Suzuki-Miyaura cross-coupling reaction stands as a titan in the field of synthetic organic chemistry, celebrated for its remarkable ability to forge carbon-carbon bonds with high efficiency and broad functional group tolerance.[1] This palladium-catalyzed reaction, which couples an organoboron species with an organic halide, has become an indispensable tool in the synthesis of complex organic molecules, particularly in the pharmaceutical industry.[2][3] The resulting biaryl structures are privileged motifs found in a vast array of blockbuster drugs and clinical candidates, underscoring the reaction's profound impact on human health.

3-Bromo-4-isobutoxyaniline is a valuable building block for the synthesis of novel biaryl amines. The presence of the isobutoxy group provides steric bulk and lipophilicity, which can be crucial for modulating the pharmacokinetic and pharmacodynamic properties of a drug candidate. The free aniline moiety offers a convenient handle for further functionalization, allowing for the rapid generation of diverse compound libraries for biological screening. This application note provides a detailed, field-proven protocol for the Suzuki coupling of 3-bromo-4-isobutoxyaniline with a representative arylboronic acid, along with a discussion of the underlying mechanistic principles and key experimental considerations.

The Suzuki-Miyaura Catalytic Cycle: A Mechanistic Overview

The Suzuki coupling reaction proceeds through a well-established catalytic cycle involving a palladium catalyst that cycles between the Pd(0) and Pd(II) oxidation states.[4] Understanding this cycle is paramount for troubleshooting and optimizing reaction conditions.

Figure 1: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The cycle commences with the oxidative addition of the aryl bromide (R¹-X, in our case 3-bromo-4-isobutoxyaniline) to a palladium(0) complex, forming a palladium(II) intermediate. This is often the rate-determining step of the reaction. The subsequent transmetalation step involves the transfer of the organic group (R²) from the boronic acid to the palladium(II) center. This process is facilitated by a base, which activates the boronic acid. Finally, reductive elimination from the palladium(II) complex yields the desired biaryl product (R¹-R²) and regenerates the active palladium(0) catalyst, allowing the cycle to continue.

Experimental Protocol: Suzuki Coupling of 3-Bromo-4-isobutoxyaniline with Phenylboronic Acid

This protocol provides a robust method for the synthesis of 4-isobutoxy-3-phenylaniline.

Materials and Reagents

Reagent/Material	Grade	Supplier	Comments
3-Bromo-4-isobutoxyaniline	≥97%	Commercially Available
Phenylboronic Acid	≥97%	Commercially Available
Tetrakis(triphenylphosphine)palladium(0)	99%	Commercially Available	Air-sensitive, handle under inert atmosphere.
Potassium Carbonate	Anhydrous	Commercially Available	Finely powdered for better reactivity.
1,4-Dioxane	Anhydrous	Commercially Available	Degas before use.
Deionized Water	Degas before use.
Ethyl Acetate	ACS Grade	Commercially Available	For extraction.
Brine	Saturated NaCl solution.
Anhydrous Magnesium Sulfate	Commercially Available	For drying.
Celite®	Commercially Available	For filtration.

Equipment

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Inert atmosphere setup (e.g., nitrogen or argon manifold)

• Standard laboratory glassware

• Rotary evaporator

• Silica gel for column chromatography

Reaction Setup and Procedure

• Inert Atmosphere: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-bromo-4-isobutoxyaniline (1.0 g, 4.09 mmol, 1.0 equiv.) and phenylboronic acid (0.60 g, 4.91 mmol, 1.2 equiv.).

• Reagent Addition: To the flask, add potassium carbonate (1.69 g, 12.27 mmol, 3.0 equiv.) and tetrakis(triphenylphosphine)palladium(0) (0.236 g, 0.205 mmol, 0.05 equiv.).

• Solvent Addition: Evacuate and backfill the flask with an inert gas (nitrogen or argon) three times. Under a positive pressure of the inert gas, add degassed 1,4-dioxane (20 mL) and degassed deionized water (5 mL).

• Reaction: Heat the reaction mixture to 90 °C with vigorous stirring. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the mixture with ethyl acetate (50 mL) and water (30 mL).

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with ethyl acetate (2 x 30 mL).

• Washing and Drying: Combine the organic layers and wash with brine (50 mL). Dry the organic layer over anhydrous magnesium sulfate, filter through a pad of Celite®, and concentrate under reduced pressure using a rotary evaporator.

Purification and Characterization

The crude product is purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes (e.g., 5% to 20% ethyl acetate) to afford the pure 4-isobutoxy-3-phenylaniline.

Expected Characterization Data for 4-isobutoxy-3-phenylaniline:

• ¹H NMR (400 MHz, CDCl₃): δ 7.45-7.35 (m, 4H), 7.30-7.25 (m, 1H), 6.85 (d, J = 8.4 Hz, 1H), 6.75 (d, J = 2.8 Hz, 1H), 6.65 (dd, J = 8.4, 2.8 Hz, 1H), 3.80 (d, J = 6.4 Hz, 2H), 3.70 (bs, 2H), 2.15 (m, 1H), 1.05 (d, J = 6.8 Hz, 6H).

• ¹³C NMR (101 MHz, CDCl₃): δ 148.5, 140.2, 139.8, 129.5, 128.6, 126.8, 122.5, 116.8, 115.9, 112.7, 74.8, 28.3, 19.4.

• Mass Spectrometry (ESI+): m/z calculated for C₁₆H₁₉NO [M+H]⁺: 242.15; found: 242.15.

Key Parameters and Troubleshooting

Parameter	Recommendation	Rationale and Troubleshooting
Catalyst	Pd(PPh₃)₄, Pd(dppf)Cl₂, or other Pd(0) or Pd(II) precatalysts.	The choice of catalyst and ligand is crucial. For electron-rich anilines, bulky and electron-rich phosphine ligands can be beneficial.[5] If the reaction is sluggish, consider screening other catalysts or ligands.
Ligand	Triphenylphosphine (in Pd(PPh₃)₄) or dppf.	Ligands stabilize the palladium center and influence its reactivity. Incomplete reaction or side product formation can sometimes be addressed by changing the ligand.
Base	K₂CO₃, Cs₂CO₃, K₃PO₄.	The base activates the boronic acid for transmetalation. Stronger bases like Cs₂CO₃ or K₃PO₄ may be required for less reactive substrates. Ensure the base is anhydrous and finely powdered.
Solvent	Dioxane/water, Toluene/water, DMF.	A mixture of an organic solvent and water is common to dissolve both the organic substrates and the inorganic base.[4] Ensure solvents are properly degassed to prevent catalyst deactivation.
Temperature	80-100 °C	Higher temperatures generally increase the reaction rate. However, prolonged heating can lead to decomposition of the starting materials or product.
Inert Atmosphere	Nitrogen or Argon	The Pd(0) catalyst is sensitive to oxygen and can be oxidized to an inactive state. Maintaining an inert atmosphere throughout the reaction is critical for success.

Conclusion

The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile tool for the synthesis of biaryl amines from readily available starting materials. The protocol described herein for the coupling of 3-bromo-4-isobutoxyaniline provides a reliable method for accessing a key structural motif in medicinal chemistry. By understanding the underlying mechanism and carefully controlling the reaction parameters, researchers can effectively utilize this reaction to accelerate their drug discovery efforts.

References

• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. (2024). National Institutes of Health. [Link]

• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. (n.d.). Royal Society of Chemistry. [Link]

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2024, March 29). YouTube. [Link]

• Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air. (2021, December 16). University of Milano-Bicocca. [Link]

• Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction: An Exploration of Their Non-Linear Optical Properties, Reactivity and Structural Features. (n.d.). PubMed Central. [Link]

• The Suzuki Reaction. (n.d.). Andrew G. Myers Research Group, Harvard University. [Link]

• Decorating phenylalanine side-chains with triple labeled 13C/19F/2H isotope patterns. (n.d.). [Link]

• Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| ChemOrgChem. (2024, March 22). YouTube. [Link]

• Organoborane coupling reactions (Suzuki coupling). (n.d.). PubMed Central. [Link]

• Suzuki Coupling of Activated Aryltriazenes for Practical Synthesis of Biaryls from Anilines. (2022, June 15). ResearchGate. [Link]

• NMR Characterization of Lignans. (n.d.). PubMed Central. [Link]

• Substituted arene synthesis by alkynylation. (n.d.). Organic Chemistry Portal. [Link]

• Suzuki-Miyaura Coupling of Aryl Tosylates Catalyzed by an Array of Indolyl Phosphine-Palladium Catalysts. (n.d.). Organic Chemistry Portal. [Link]

• NMR Characterization of Lignans. (2022, April 5). PubMed. [Link]

• Synthesis and Characterization of cis-/trans-(±)-3-Alkyl-3,4-dihydro-6,7-dimethoxy-1-oxo-1H-isochromene-4-carboxylic Acids. (n.d.). MDPI. [Link]

• Supporting Information: 1H, 13C, & 19F NMR, IR, HPLC, X-ray, DSC and ARC. (n.d.). ResearchGate. [Link]

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• 3. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. m.youtube.com [m.youtube.com]
• 5. Suzuki Coupling [organic-chemistry.org]

Application Notes &amp; Protocols: Strategic Execution of the Buchwald-Hartwig Amination for 3-Bromo-4-isobutoxyaniline

Introduction: The Strategic Importance of C-N Bond Formation

The palladium-catalyzed Buchwald-Hartwig amination stands as a cornerstone of modern synthetic organic chemistry, providing a powerful and versatile method for the formation of carbon-nitrogen (C-N) bonds.[1][2] Its development has revolutionized the synthesis of aryl amines, which are ubiquitous structural motifs in pharmaceuticals, agrochemicals, and advanced materials.[3][4] This reaction largely overcomes the limitations of traditional methods, such as the Ullmann condensation or nucleophilic aromatic substitution, which often require harsh conditions and have limited substrate scope and functional group tolerance.[1]

This guide provides an in-depth analysis and a field-proven protocol for the N-arylation of a specific, electronically rich substrate: 3-Bromo-4-isobutoxyaniline . The presence of both an electron-donating alkoxy group and an amino group on the aryl bromide ring presents unique challenges and considerations for catalyst selection and reaction optimization. The protocols and insights herein are tailored for researchers, scientists, and drug development professionals aiming to achieve high-yield, reproducible couplings with this valuable synthetic intermediate.

The Catalytic Engine: Mechanism and Key Control Parameters

A deep understanding of the reaction mechanism is paramount for rational optimization and troubleshooting. The Buchwald-Hartwig amination proceeds through a well-established catalytic cycle involving a Pd(0)/Pd(II) couple.[1][5]

The key stages are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of the aryl bromide. This is often the rate-determining step.[6]

• Amine Coordination & Deprotonation: The amine nucleophile coordinates to the Pd(II) complex. A base then deprotonates the coordinated amine to form a palladium amido complex.

• Reductive Elimination: The final C-N bond is formed as the desired arylamine product is expelled from the palladium center, regenerating the active Pd(0) catalyst for the next cycle.[5][7]

Figure 1: The catalytic cycle of the Buchwald-Hartwig amination.

Success with 3-Bromo-4-isobutoxyaniline hinges on the judicious selection of four key parameters: the palladium precatalyst, the ligand, the base, and the solvent.

• Palladium Precatalyst: While simple palladium sources like Pd(OAc)₂ or Pd₂(dba)₃ can be used, modern, air-stable palladacycle precatalysts (e.g., XPhos Pd G3, BrettPhos Pd G4) are highly recommended.[8] These complexes rapidly generate the active L-Pd(0) species upon exposure to a base, leading to more reliable and reproducible results.[9]

• Ligand Selection: This is arguably the most critical choice. For an electron-rich aryl bromide, bulky, electron-rich dialkylbiaryl phosphine ligands are essential. These ligands accelerate the rate-limiting reductive elimination step and are crucial for achieving high yields.[1][10] The choice of ligand is highly dependent on the nature of the amine coupling partner.[11]

• Base: A non-nucleophilic base is required to deprotonate the amine without competing in the reaction. Strong alkoxide bases like sodium tert-butoxide (NaOt-Bu) are highly effective.[12] For substrates with base-sensitive functional groups, weaker inorganic bases such as Cs₂CO₃ or K₃PO₄ can be employed, though this may require higher reaction temperatures.[3][5] The choice of base and solvent are often interlinked; anionic bases are typically required for reactions in non-polar solvents.[13][14]

• Solvent: Anhydrous, aprotic solvents are standard. Toluene, dioxane, and THF are common choices that effectively dissolve the reactants and catalyst components.[5] The solvent must be thoroughly degassed to remove oxygen, which can deactivate the catalyst.[15]

Recommended Starting Protocol: N-Arylation of 3-Bromo-4-isobutoxyaniline

This protocol provides a robust and optimized starting point for the coupling of 3-Bromo-4-isobutoxyaniline with a representative secondary amine (morpholine). Modifications for other amine classes are discussed in the subsequent tables.

Materials and Equipment:

• 3-Bromo-4-isobutoxyaniline (1.0 mmol, 1.0 equiv)

• Amine (e.g., Morpholine) (1.2 mmol, 1.2 equiv)

• Palladium Precatalyst (e.g., XPhos Pd G3) (0.02 mmol, 2 mol%)

• Ligand (e.g., XPhos) (0.024 mmol, 2.4 mol%) - Note: Omit if using a precatalyst that includes the ligand.

• Base (e.g., Sodium tert-butoxide) (1.4 mmol, 1.4 equiv)

• Anhydrous, degassed Toluene (5 mL)

• Oven-dried reaction vial with a PTFE-lined cap and magnetic stir bar

• Inert atmosphere source (Argon or Nitrogen), Glovebox or Schlenk line

• Standard laboratory glassware for workup and purification

Experimental Procedure:

A. Reaction Setup (Inert Atmosphere is Critical)

• Preparation: Place an oven-dried reaction vial containing a magnetic stir bar on a balance.

• Solid Reagents: Inside a glovebox or under a positive flow of argon, add 3-Bromo-4-isobutoxyaniline (258 mg, 1.0 mmol), sodium tert-butoxide (135 mg, 1.4 mmol), and the XPhos Pd G3 precatalyst (17 mg, 0.02 mmol).

• Seal: Briefly remove the vial from the inert atmosphere and add the liquid amine, morpholine (105 µL, 1.2 mmol), via syringe. Immediately seal the vial with the PTFE-lined cap.

• Solvent Addition: Add anhydrous, degassed toluene (5 mL) via syringe through the septum.

• Purge (if not in a glovebox): If the vial was assembled outside a glovebox, purge the headspace with argon for 5-10 minutes by inserting an inlet needle connected to an argon line and a separate outlet needle.

B. Reaction Execution and Monitoring

• Heating: Place the sealed vial into a preheated oil bath or heating block set to 100 °C.

• Stirring: Stir the reaction mixture vigorously for the specified time (typically 12-24 hours).

• Monitoring: The reaction progress can be monitored by periodically taking a small aliquot (via syringe), diluting it, and analyzing by TLC or LC-MS.

C. Work-up and Purification

• Cooling & Quenching: Once the reaction is complete, remove the vial from the heat source and allow it to cool to room temperature. Carefully quench the reaction by adding water (10 mL).

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Washing: Combine the organic layers and wash with brine (20 mL).

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude material by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-arylated product.

Data Summary & Optimization Strategy

The optimal conditions for Buchwald-Hartwig amination are highly substrate-dependent.[1] The following tables provide a rational starting point for optimizing the reaction of 3-Bromo-4-isobutoxyaniline with various amine classes.

Table 1: Recommended Starting Conditions by Amine Class

Amine Class	Recommended Ligand	Recommended Base	Solvent	Typical Temp. (°C)
Primary Aliphatic	BrettPhos[11]	NaOt-Bu	Toluene	80 - 100
Secondary Cyclic	XPhos[16]	NaOt-Bu	Toluene	100 - 110
Secondary Acyclic	RuPhos[11]	LHMDS	Dioxane	100 - 110
Primary Aniline	BrettPhos[17]	K₃PO₄	t-BuOH[7]	100
Amide/Carbamate	tBuBrettPhos[11]	K₂CO₃	Dioxane	110

Table 2: Troubleshooting Common Issues

Observation	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	1. Inactive catalyst (oxygen exposure).2. Insufficiently strong base.3. Ligand not suitable for the substrate pair.	1. Ensure rigorous inert atmosphere and use degassed solvents.2. Switch to a stronger base (e.g., K₃PO₄ → NaOt-Bu).3. Screen alternative ligands (see Table 1).
Hydrodehalogenation	The aryl bromide is reduced instead of coupled. This can be a significant side reaction.[11]	1. Use a more sterically hindered ligand (e.g., XPhos, RuPhos).2. Lower the reaction temperature.3. Ensure the amine is not the limiting reagent.
Homocoupling	Dimerization of the aryl halide or amine.[11]	1. Optimize catalyst loading (lower may be better).2. Adjust the ligand-to-palladium ratio.3. Change the solvent system.
Poor Reproducibility	Inconsistent moisture/oxygen levels, impure reagents, or issues with solid dispensing.	1. Rigorously dry all glassware and reagents.2. Use a glovebox for weighing solids.3. Use fresh, high-purity solvents and bases.

Conclusion

The Buchwald-Hartwig amination is a robust and indispensable tool for the synthesis of molecules containing the arylamine motif. The successful N-arylation of 3-Bromo-4-isobutoxyaniline is readily achievable through the careful and informed selection of a modern palladium precatalyst, a sterically demanding biarylphosphine ligand, an appropriate base, and anhydrous, deoxygenated solvents. The protocols and optimization strategies detailed in this guide provide a comprehensive framework for researchers to efficiently develop high-yielding and scalable processes for this critical transformation in drug discovery and development.

References

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• Buchwald-Hartwig Cross-Coupling. J&K Scientific LLC. [Link]

• Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. ACS Catalysis. [Link]

• Buchwald-Hartwig Coupling: Mechanism & Examples. NROChemistry. [Link]

• Exploring Homogeneous Conditions for Mild Buchwald–Hartwig Amination in Batch and Flow. ACS Publications. [Link]

• Scope and Limitations of Pd2(dba)3/P(i-BuNCH2CH2)3N-Catalyzed Buchwald−Hartwig Amination Reactions of Aryl Chlorides. The Journal of Organic Chemistry. [Link]

• Optimising a Buchwald-Hartwig amination using the ChemSpeed. University of Nottingham. [Link]

• Improved Buchwald–Hartwig Amination by the Use of Lipids and Lipid Impurities. Organometallics. [Link]

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• Role of the base in Buchwald-Hartwig amination. PubMed. [Link]

• Role of the Base in Buchwald–Hartwig Amination. The Journal of Organic Chemistry. [Link]

• Condition Optimization for Buchwald-Hartwig Reactions. YouTube. [Link]

• Buchwald-Hartwig Aminations of Aryl Chlorides: A Practical Protocol Based on Commercially Available Pd(0)NHC Catalysts. ResearchGate. [Link]

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• A general approach to the optimisation of Buchwald-Hartwig aminations. CatSci Ltd. [Link]

• Synthetic Methods for Primary Anilines. Google Books.

• Preparation of sec and tert amines by Buchwald-Hartwig Amination. organic-reaction.com. [Link]

• Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. National Institutes of Health. [Link]

• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. [Link]

• Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development. National Institutes of Health. [Link]

• Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online. [Link]

• Buchwald‐Hartwig amination of aryl halides with substituted anilines. ResearchGate. [Link]

• Solvent effects in palladium catalysed cross-coupling reactions. ResearchGate. [Link]

• Solvent effects in palladium catalysed cross-coupling reactions. RSC Publishing. [Link]

• Palladium-Catalyzed Coupling of Optically Active Amines with Aryl Bromides. Journal of the American Chemical Society. [Link]

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. National Institutes of Health. [Link]

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Application Notes &amp; Protocols for the Large-Scale Synthesis of 3-Bromo-4-isobutoxyaniline

Introduction: Strategic Importance of 3-Bromo-4-isobutoxyaniline

3-Bromo-4-isobutoxyaniline is a critical starting material and key intermediate in the synthesis of various high-value active pharmaceutical ingredients (APIs). Its most notable application is in the manufacturing of Febuxostat, a potent non-purine selective inhibitor of xanthine oxidase used for the treatment of hyperuricemia and chronic gout.[1][2][3] The molecular architecture of 3-Bromo-4-isobutoxyaniline, featuring a reactive bromine atom for cross-coupling reactions, an aniline group for amide or heterocycle formation, and a lipophilic isobutoxy side chain, makes it a versatile building block in medicinal chemistry.

The transition from laboratory-scale synthesis to large-scale industrial production presents significant challenges, including maintaining high yields, ensuring product purity, managing reaction thermodynamics, and minimizing environmental impact.[2] This document provides a robust, scalable, and validated protocol for the synthesis of 3-Bromo-4-isobutoxyaniline, designed for researchers, scientists, and drug development professionals. The chosen synthetic strategy emphasizes cost-effective starting materials, operational safety, and high-fidelity, reproducible outcomes.

Synthetic Strategy and Mechanistic Rationale

The selected synthetic route is a four-step process commencing from the widely available and inexpensive starting material, 4-aminophenol. This pathway is designed for scalability and control at each stage. The core logic involves protecting the reactive aniline group, performing the etherification and bromination on a less reactive intermediate, and finally, deprotecting to yield the target molecule.

The Four-Step Synthetic Pathway:

• Amine Protection: Acetylation of 4-aminophenol to form N-(4-hydroxyphenyl)acetamide (Acetaminophen). This step is crucial to prevent side reactions at the highly nucleophilic amine during subsequent steps, particularly the Williamson ether synthesis.

• Williamson Ether Synthesis: O-alkylation of the protected phenol with isobutyl bromide to introduce the isobutoxy group. This reaction proceeds via an SN2 mechanism and is a classic, reliable method for ether formation.

• Electrophilic Aromatic Bromination: Regioselective bromination of the N-(4-isobutoxyphenyl)acetamide intermediate. The acetamido group is a strong ortho-, para-director, and since the para position is blocked, bromination occurs selectively at one of the ortho positions (equivalent to the meta position relative to the isobutoxy group).[4] N-Bromosuccinimide (NBS) is chosen as the brominating agent for its ease of handling and improved safety profile compared to liquid bromine on a large scale.[5]

• Deprotection (Hydrolysis): Acid-catalyzed hydrolysis of the acetamido group to liberate the final 3-Bromo-4-isobutoxyaniline.[6]

This strategic sequence ensures high regioselectivity and minimizes the formation of complex isomeric mixtures that are difficult to separate at scale.

Caption: Reaction pathway for the synthesis of 3-Bromo-4-isobutoxyaniline.

Detailed Experimental Protocols

Safety Precaution: All procedures must be conducted in a well-ventilated fume hood. Appropriate Personal Protective Equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves, is mandatory.[7] All reagents are corrosive and/or toxic; consult the Safety Data Sheets (SDS) before use.[8]

Step 1: N-(4-hydroxyphenyl)acetamide (Acetaminophen)

• Setup: Equip a 50 L jacketed glass reactor with a mechanical stirrer, reflux condenser, and a temperature probe.

• Charging: Charge the reactor with 4-aminophenol (2.18 kg, 20.0 mol) and 10 L of water.

• Reaction: Begin stirring and add acetic anhydride (2.25 L, 24.0 mol) portion-wise over 30 minutes, maintaining the internal temperature below 60°C.

• Crystallization: After the addition is complete, continue stirring for 1 hour. Cool the reaction mixture to 0-5°C using a chiller. The product will crystallize out of the solution.

• Isolation: Filter the solid product using a Nutsche filter, wash with cold deionized water (2 x 2 L), and dry under vacuum at 60-70°C until a constant weight is achieved.

• Expected Outcome: White crystalline solid. Yield: 2.8-2.9 kg (92-96%).

Step 2: N-(4-isobutoxyphenyl)acetamide

• Setup: Use the same 50 L reactor setup as Step 1.

• Charging: Charge the reactor with N-(4-hydroxyphenyl)acetamide (2.72 kg, 18.0 mol), anhydrous potassium carbonate (3.73 kg, 27.0 mol), and 20 L of acetone.

• Reaction: Heat the slurry to reflux (approx. 56°C). Slowly add isobutyl bromide (2.34 L, 21.6 mol) over 1 hour. Maintain reflux and monitor the reaction progress by TLC or HPLC (approx. 8-10 hours).

• Work-up: Once the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.

• Isolation: Concentrate the filtrate under reduced pressure to obtain a crude solid. Recrystallize the solid from an ethanol/water mixture (approx. 80:20) to yield the pure product.

• Expected Outcome: White to off-white solid. Yield: 3.3-3.5 kg (88-92%).

Step 3: N-(3-bromo-4-isobutoxyphenyl)acetamide

• Setup: Use the same 50 L reactor setup, ensuring it is clean and dry.

• Charging: Dissolve N-(4-isobutoxyphenyl)acetamide (3.11 kg, 15.0 mol) in 25 L of glacial acetic acid.

• Reaction: Cool the solution to 10-15°C. Add N-Bromosuccinimide (NBS) (2.80 kg, 15.75 mol) in portions over 2 hours, ensuring the temperature does not exceed 20°C. Stir the reaction at room temperature for 4-6 hours until completion (monitored by HPLC).

• Quenching & Precipitation: Slowly pour the reaction mixture into 100 L of ice-water with vigorous stirring. The product will precipitate as a solid.

• Isolation: Filter the product, wash thoroughly with water to remove acetic acid, and then wash with a dilute sodium bisulfite solution to remove any unreacted bromine. Finally, wash again with water until the filtrate is neutral. Dry the product under vacuum.

• Expected Outcome: White to light tan solid. Yield: 3.9-4.1 kg (90-94%).

Step 4: 3-Bromo-4-isobutoxyaniline

• Setup: Use the same 50 L reactor setup.

• Charging: Charge the reactor with N-(3-bromo-4-isobutoxyphenyl)acetamide (3.90 kg, 13.6 mol), 15 L of ethanol, and 15 L of 6M hydrochloric acid.

• Reaction (Hydrolysis): Heat the mixture to reflux (approx. 85-90°C) and maintain for 6-8 hours. Monitor the disappearance of the starting material by TLC/HPLC.[6]

• Neutralization & Extraction: Cool the reaction mixture to room temperature. Carefully neutralize the acid by slowly adding 50% aqueous sodium hydroxide solution until the pH is ~8-9, keeping the temperature below 25°C. Extract the aqueous layer with dichloromethane (3 x 10 L).

• Isolation: Combine the organic layers, dry over anhydrous sodium sulfate, and filter. Remove the solvent under reduced pressure to yield the crude product as an oil or low-melting solid.

• Purification: Purify the crude product by vacuum distillation to obtain the final high-purity 3-Bromo-4-isobutoxyaniline.

• Expected Outcome: Light yellow oil or solid.[9] Yield: 2.9-3.1 kg (87-92%).

Summary of Key Process Parameters

Step	Starting Material	Product	Key Reagents	Solvent	Typical Yield	Purity (HPLC)
1	4-Aminophenol	N-(4-hydroxyphenyl)acetamide	Acetic Anhydride	Water	92-96%	>99%
2	N-(4-hydroxyphenyl)acetamide	N-(4-isobutoxyphenyl)acetamide	Isobutyl Bromide, K₂CO₃	Acetone	88-92%	>99%
3	N-(4-isobutoxyphenyl)acetamide	N-(3-bromo-4-isobutoxyphenyl)acetamide	N-Bromosuccinimide (NBS)	Acetic Acid	90-94%	>98%
4	N-(3-bromo-4-isobutoxyphenyl)acetamide	3-Bromo-4-isobutoxyaniline	Hydrochloric Acid, NaOH	Ethanol/Water	87-92%	>99.5%

Characterization and Quality Control

The identity and purity of the final product, 3-Bromo-4-isobutoxyaniline, must be confirmed using standard analytical techniques.

• Appearance: Light yellow oil or low-melting solid.

• Molecular Weight: 244.13 g/mol .[9]

• ¹H NMR (CDCl₃, 400 MHz): δ (ppm) ~6.95 (d, 1H), ~6.70 (d, 1H), ~6.55 (dd, 1H), 3.80 (br s, 2H, -NH₂), 3.75 (d, 2H, -OCH₂), 2.10 (m, 1H, -CH), 1.05 (d, 6H, -C(CH₃)₂). Note: Exact shifts may vary slightly.

• Mass Spectrometry (ESI-MS): m/z [M+H]⁺ calculated for C₁₀H₁₅BrNO: 244.0337; found ~244.0.

• Purity (HPLC): ≥ 99.5% area.

• Storage: Store refrigerated (2-8°C) under an inert atmosphere (Nitrogen or Argon) to prevent oxidation and degradation.[9]

Process Workflow Visualization

Caption: Overall workflow from raw materials to final QC-approved product.

References

• Wang, Q., Guo, Y., Wang, M., Zhu, W., & Xu, S. (n.d.). Synthesis of 3-bromo-4-isobutyloxyphenyl carbothioamide. ResearchGate. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). 3-Bromo-4-iodoaniline. PubChem. Available from: [Link]

• ResearchGate. (n.d.). PDF: Synthesis of 3-bromo-4-isobutyloxyphenyl carbothioamide. Available from: [Link]

• Loba Chemie. (2016). 3-BROMOANISOLE FOR SYNTHESIS MSDS. Available from: [Link]

• Google Patents. (n.d.). CN102199099A - Method for preparing 3-bromo-4-methoxyaniline.

• Common Organic Chemistry. (n.d.). Bromination - Common Conditions. Available from: [Link]

• Podgoršek, A., Stavber, S., Zupan, M., & Iskra, J. (2009). Bromination of para-substituted anilines using H2O2-HBr system or NBS in water as a reaction medium. ResearchGate. Available from: [Link]

• Organic Syntheses. (n.d.). 3-bromo-4-aminotoluene. Available from: [Link]

• Chemia. (2022). Addition of bromine to alkenes, bromohydrination of alkenes, synthesis of bromoalkanes from alcohols:NBS bromination reactions. Available from: [Link]

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• 5. Addition of bromine to alkenes, bromohydrination of alkenes, synthesis of bromoalkanes from alcohols:NBS bromination reactions (3):N-bromo compounds(5):Discussion series on bromination/iodination reactions 5 – Chemia [chemia.manac-inc.co.jp]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. fishersci.com [fishersci.com]
• 8. lobachemie.com [lobachemie.com]
• 9. 3-Bromo-4-isobutoxyaniline | 1247349-99-0 [sigmaaldrich.com]

Advanced Purification Techniques for 3-Bromo-4-isobutoxyaniline: A Guide for Researchers

This comprehensive guide provides detailed application notes and protocols for the purification of 3-Bromo-4-isobutoxyaniline, a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. The purity of this compound is critical for successful downstream applications, and this document outlines robust methods to achieve high levels of purity, ensuring the integrity of your research and development efforts.

Introduction

3-Bromo-4-isobutoxyaniline is a substituted aniline containing both a bromine atom and an isobutoxy group on the aromatic ring. This unique substitution pattern imparts specific physicochemical properties that must be considered when developing purification strategies. Impurities in 3-Bromo-4-isobutoxyaniline can arise from several sources, including unreacted starting materials, byproducts of the synthetic route, and degradation products. Common impurities may include regioisomers from the bromination step or byproducts from the etherification of the corresponding phenol. Effective purification is therefore essential to remove these contaminants and obtain a product of the required specification for further synthetic transformations.

Physicochemical Properties

Understanding the physicochemical properties of 3-Bromo-4-isobutoxyaniline is fundamental to selecting and optimizing a purification method. While specific experimental data for this compound is not extensively published, we can infer its properties based on structurally similar compounds such as 3-bromo-4-methylaniline and other 3-bromo-4-alkoxyanilines.

Property	Estimated Value/Characteristic	Rationale/Reference
Molecular Formula	C₁₀H₁₄BrNO	-
Molecular Weight	244.13 g/mol	[1]
Appearance	Likely a solid at room temperature	Based on analogs like 3-Bromo-4-methylaniline (m.p. 27-30 °C)[2]
Melting Point	Expected to be a low-melting solid	Analogy to similar substituted anilines.
Boiling Point	High boiling point, likely >250 °C	Based on analogs like 3-Bromo-4-methylaniline (b.p. 254-257 °C)[2]
Solubility	Soluble in common organic solvents (e.g., DCM, EtOAc, alcohols), sparingly soluble in non-polar solvents (e.g., hexanes), and likely insoluble in water.	General solubility of substituted anilines.

Purification Strategies: A Multi-faceted Approach

A combination of techniques is often the most effective strategy for purifying 3-Bromo-4-isobutoxyaniline. The choice of method will depend on the nature and quantity of the impurities present, as well as the desired final purity.

Caption: General workflow for the purification of 3-Bromo-4-isobutoxyaniline.

I. Recrystallization: The First Line of Defense

Recrystallization is a powerful and economical technique for removing insoluble impurities and significantly enhancing the purity of solid compounds. The key to successful recrystallization is the selection of an appropriate solvent or solvent system.

A. Solvent Selection Principles

An ideal recrystallization solvent for 3-Bromo-4-isobutoxyaniline should exhibit the following characteristics:

• High solubility at elevated temperatures: The compound should be readily soluble in the boiling solvent.

• Low solubility at low temperatures: The compound should be sparingly soluble or insoluble in the cold solvent to maximize recovery.

• Inertness: The solvent should not react with the compound.

• Volatility: The solvent should have a relatively low boiling point to be easily removed from the purified crystals.

• Favorable crystal formation: The solvent should promote the formation of well-defined, easily filterable crystals.

B. Recommended Solvents and Systems

Based on the expected polarity of 3-Bromo-4-isobutoxyaniline, the following solvents and solvent systems are recommended for initial screening:

• Single Solvents:

  • Ethanol

  • Methanol

  • Isopropanol

• Solvent Pairs (for fine-tuning solubility):

  • Ethanol/Water

  • Methanol/Water

  • Toluene/Hexane

  • Ethyl Acetate/Hexane

C. Protocol for Recrystallization

• Dissolution: In a fume hood, place the crude 3-Bromo-4-isobutoxyaniline in an Erlenmeyer flask. Add a minimal amount of the chosen solvent (e.g., ethanol) and heat the mixture to boiling with gentle swirling. Continue adding small portions of the hot solvent until the solid is completely dissolved.

• Decoloration (Optional): If the solution is colored due to impurities, add a small amount of activated carbon and boil for a few minutes.

• Hot Filtration (if activated carbon was used): Quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, warm Erlenmeyer flask to remove the activated carbon.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place the flask in an ice bath to induce further crystallization.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering impurities.

• Drying: Dry the purified crystals in a vacuum oven at a temperature below the compound's melting point.

II. Column Chromatography: For High-Purity Applications

For achieving the highest purity, especially for removing closely related impurities, column chromatography is the method of choice. The basic nature of the aniline group requires careful consideration of the stationary phase to avoid irreversible adsorption.

A. Key Considerations for Aniline Purification

The primary challenge in the column chromatography of anilines is their tendency to streak or tail on silica gel due to the interaction of the basic amine with the acidic silanol groups of the stationary phase. To mitigate this, a small amount of a basic modifier is often added to the mobile phase.

B. Stationary and Mobile Phase Selection

Parameter	Recommendation	Rationale
Stationary Phase	Silica gel (60 Å, 230-400 mesh)	Standard and effective for a wide range of compounds.
Mobile Phase	Hexane/Ethyl Acetate gradient	A common and effective solvent system for compounds of moderate polarity.[3]
Mobile Phase Modifier	0.5-1% Triethylamine (TEA)	Neutralizes acidic sites on the silica gel, preventing tailing of the basic aniline.

C. Protocol for Flash Column Chromatography

• TLC Analysis: Before running the column, determine the optimal solvent system using Thin Layer Chromatography (TLC). A good starting point is a 9:1 mixture of hexane:ethyl acetate. The ideal solvent system should give the target compound a retention factor (Rf) of approximately 0.2-0.4.[4]

• Column Packing:

  • Securely clamp a glass chromatography column in a vertical position in a fume hood.

  • Add a small plug of cotton or glass wool to the bottom of the column, followed by a thin layer of sand.

  • Prepare a slurry of silica gel in the initial, least polar eluent.

  • Pour the slurry into the column, gently tapping the sides to ensure even packing and remove air bubbles.

  • Allow the silica to settle and then drain the excess solvent until the solvent level is just above the top of the silica bed.

• Sample Loading:

  • Dissolve the crude or partially purified 3-Bromo-4-isobutoxyaniline in a minimal amount of a suitable solvent (e.g., dichloromethane or the mobile phase).

  • Alternatively, for less soluble samples, perform a "dry loading" by adsorbing the compound onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution:

  • Carefully add the mobile phase to the top of the column.

  • Apply gentle pressure (e.g., from a nitrogen line or air pump) to achieve a steady flow rate.

  • Begin with a low polarity mobile phase (e.g., 95:5 hexane:ethyl acetate + 1% TEA) and gradually increase the polarity (e.g., to 80:20 hexane:ethyl acetate + 1% TEA) to elute the compound.

• Fraction Collection and Analysis:

  • Collect the eluent in a series of fractions (e.g., in test tubes).

  • Monitor the fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 3-Bromo-4-isobutoxyaniline.

Caption: Detailed workflow for the column chromatography purification of 3-Bromo-4-isobutoxyaniline.

III. Troubleshooting Common Purification Issues

Issue	Possible Cause	Recommended Solution
Oiling out during recrystallization	The boiling point of the solvent is higher than the melting point of the compound. / The compound is impure.	Use a lower-boiling solvent. / Try a different solvent system. / Purify by column chromatography first.
Poor recovery from recrystallization	Too much solvent was used. / The solution was cooled too quickly. / The compound is significantly soluble in the cold solvent.	Use a minimal amount of hot solvent for dissolution. / Allow for slow cooling. / Use a less polar solvent or a solvent pair.
Tailing or streaking on TLC/Column	The compound is interacting strongly with the acidic silica gel. / The column is overloaded.	Add a small amount of triethylamine (0.5-1%) to the mobile phase. / Reduce the amount of sample loaded onto the column.
Compound not eluting from the column	The mobile phase is not polar enough.	Gradually increase the polarity of the mobile phase (e.g., increase the percentage of ethyl acetate).
Compound eluting too quickly	The mobile phase is too polar.	Decrease the polarity of the mobile phase (e.g., increase the percentage of hexane).

Conclusion

The successful purification of 3-Bromo-4-isobutoxyaniline is readily achievable through a systematic approach that combines recrystallization and column chromatography. By carefully selecting solvents and optimizing conditions based on the principles and protocols outlined in this guide, researchers can obtain this valuable synthetic intermediate in high purity, thereby ensuring the reliability and success of their subsequent research endeavors.

References

• Current time information in Pasuruan, ID. (n.d.).

• I want good solvent system in TLC in aniline and ketone compound? (2017, May 10). Retrieved from [Link]

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• 3-Bromo-4-(tert-butyl)aniline. (n.d.). PubChem. Retrieved from [Link]

• Chromatography: Solvent Systems for TLC. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

• Single step thin-layer chromatographic method for quantitation of enzymatic formation of fatty acid anilides. (n.d.). PubMed. Retrieved from [Link]

• Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch. (2019, June 4). PMC - NIH. Retrieved from [Link]

• 3-Bromo-4-iodoaniline. (n.d.). PubChem. Retrieved from [Link]

• Selective detection of brominated aromatic compounds using gas chromatography/negative chemical ionization mass spectrometry. (n.d.). ACS Publications. Retrieved from [Link]

• Thin Layer Chromatography. (2022, August 23). Chemistry LibreTexts. Retrieved from [Link]

• Thin Layer Chromatography: A Complete Guide to TLC. (n.d.). Chemistry Hall. Retrieved from [Link]

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• How to recrystallization amine compound and it is not soluble in common organic solvents. (2021, January 19). Retrieved from [Link]

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• Bromination of aromatic compounds. (n.d.). Google Patents.

• preparation of amines. (n.d.). Chemguide. Retrieved from [Link]

• Method for preparing 3-bromo-4-methoxyaniline. (n.d.). Google Patents.

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• Halogen Bonding versus Nucleophilic Substitution in the Co-Crystallization of Halomethanes and Amines. (2024, January 26). MDPI. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: 3-Bromo-4-isobutoxyaniline Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 3-Bromo-4-isobutoxyaniline. This guide is structured as a series of troubleshooting questions and answers to directly address common challenges and side product formations encountered during synthesis. Our focus is on providing not just solutions, but a deeper mechanistic understanding to empower your experimental design.

Frequently Asked Questions & Troubleshooting Guides

Question 1: I'm observing a significant amount of a debrominated impurity in my SNAr reaction. What is causing this and how can I prevent it?

Answer:

The presence of a debrominated side product, 4-isobutoxyaniline, is a common issue, particularly in reactions that involve transition metal catalysts (like palladium-catalyzed cross-couplings) or under certain reductive conditions.[1]

Root Cause Analysis:

Hydrodebromination, the replacement of a bromine atom with a hydrogen atom, can occur through several pathways:

• Catalytic Hydrogenolysis: If you are using a palladium catalyst (e.g., for a subsequent cross-coupling) and a hydrogen source is present (e.g., a hydride reagent, alcohol solvent, or even trace water), the catalyst can facilitate the reductive cleavage of the C-Br bond.[2]

• Radical Mechanisms: In some cases, single-electron transfer (SET) processes can generate an aryl radical, which then abstracts a hydrogen atom from the solvent or another reagent to form the debrominated product.[1]

• Reaction with Nucleophiles/Bases: Strong bases or certain nucleophiles can sometimes promote debromination, although this is less common for aryl bromides compared to aryl iodides.

Troubleshooting Protocol:

• Inert Atmosphere: Ensure your reaction is conducted under a strictly inert atmosphere (Argon or Nitrogen). This minimizes oxidative side reactions that can sometimes lead to catalyst degradation and off-pathway reactivity.

• Solvent Purity: Use high-purity, anhydrous, and degassed solvents. Solvents like alcohols can act as hydrogen donors in the presence of a catalyst.

• Catalyst Choice (for cross-coupling): If applicable, screen different palladium catalysts and ligands. Some ligand systems are less prone to promoting hydrodehalogenation.

• Temperature Control: Running the reaction at the lowest effective temperature can often minimize side reactions. Start with the literature-reported temperature and consider a gradient to find the optimal point.

• Alternative Reagents: In some cases, using an alternative base or nucleophile can mitigate the issue. For instance, using a non-reductive inorganic base like Cs₂CO₃ or K₂CO₃ is often preferred over organic bases that might have available hydrogens.

Question 2: My reaction is forming a dimeric impurity. Why is this happening and how can I stop it?

Answer:

Dimerization, where two aniline molecules couple, can occur, leading to complex mixtures and difficult purifications. This is often observed as impurities with a mass corresponding to a biphenyl diamine or an azoxybenzene derivative.

Root Cause Analysis:

• Oxidative Coupling: Anilines are susceptible to oxidation, which can lead to the formation of dimers.[3][4] This can be mediated by trace metals, air (oxygen), or certain oxidizing agents. The initial step is often the formation of an aniline radical cation, which can then couple with another aniline molecule.[5][6]

• Mechanism: The oxidation can proceed through various intermediates, potentially forming species like azoxybenzenes, azobenzenes, and other coupled products.[3][6] The specific dimer formed depends heavily on the reaction conditions and the oxidant.

Troubleshooting Protocol:

• Strict Inert Atmosphere: The most critical step is to rigorously exclude oxygen from your reaction. Purge the reaction vessel thoroughly with an inert gas (Argon or Nitrogen) and maintain a positive pressure throughout the experiment.

• Degas Solvents: Use solvents that have been degassed by methods such as sparging with an inert gas, freeze-pump-thaw cycles, or sonication under vacuum.

• Antioxidants: In some cases, adding a small amount of a radical inhibitor or antioxidant can be beneficial, but this should be tested carefully to ensure it doesn't interfere with the desired reaction.

• Control of Reaction Rate: Slow addition of one of the reactants, particularly if it's an oxidizing agent or a catalyst that can promote oxidation, can help to maintain a low concentration of reactive intermediates and suppress dimerization.

Question 3: During my acidic workup, I'm seeing cleavage of the isobutoxy ether group. How can I preserve this functional group?

Answer:

The isobutoxy group is an ether, which is generally stable but can be cleaved under strongly acidic conditions, especially with heating.[7][8] This side reaction will produce 3-bromo-4-hydroxyaniline.

Root Cause Analysis:

Ether cleavage by strong acids typically proceeds via protonation of the ether oxygen, making it a good leaving group (an alcohol).[7] The subsequent step depends on the structure of the ether. For the isobutyl group, the cleavage likely follows an SN1 or SN2 pathway.

• SN1 Pathway: The protonated ether can dissociate to form a relatively stable secondary carbocation (which can rearrange to a more stable tertiary carbocation) and the phenol.

• SN2 Pathway: A nucleophile present in the acidic medium (e.g., Br⁻ or I⁻ from HBr or HI) can attack the less hindered carbon of the protonated ether.[8]

Troubleshooting Protocol:

• Avoid Strong Acids: Whenever possible, use milder acidic conditions for workup. A saturated aqueous solution of ammonium chloride (NH₄Cl) is often a good choice for quenching reactions while maintaining a weakly acidic pH.

• Temperature Control: Perform all acidic washes and extractions at low temperatures (e.g., in an ice bath). The rate of ether cleavage is highly temperature-dependent.

• Minimize Contact Time: Do not let your organic layer sit in contact with an acidic aqueous phase for extended periods. Perform the extraction quickly and move on to the next step.

• Use of Buffered Systems: If a specific pH range is required, consider using a buffer solution instead of a strong acid.

• Alternative Workup: Consider a non-acidic workup. Quenching the reaction with water or a saturated sodium bicarbonate solution (if compatible with your product's stability) can be a viable alternative.

Data Summary: Impact of Conditions on Side Product Formation

Issue	Contributing Factors	Recommended Preventative Measures
Debromination	Reductive conditions, certain catalysts (e.g., Pd/C with H₂ source), high temperatures.[1][9]	Use inert atmosphere, screen catalysts, optimize temperature, use anhydrous/degassed solvents.
Dimerization/Oxidation	Presence of oxygen/air, oxidizing agents, trace metal contaminants.[3][6]	Rigorous exclusion of oxygen, use of degassed solvents, slow addition of reagents.[5]
Ether Cleavage	Strong acids (HBr, HI, H₂SO₄), elevated temperatures during workup.[7][8]	Use mild acids (e.g., sat. NH₄Cl), perform workups at 0°C, minimize contact time with acid.

Visualizing Reaction Pathways

Pathway 1: Desired SNAr vs. Debromination Side Reaction

Caption: Effect of workup conditions on product stability.

References

• Mishra, S., et al. (n.d.). Kinetics of Oxidation of Aniline, N-Methylaniline, N,N'-Dimethylaniline by Chromic Acid. Asian Journal of Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Schematic representation of dehalogenation of 3-bromoaniline... Retrieved from [Link]

• ACS Publications. (2024). Controllable Selective Oxidation of Anilines to Azoxybenzenes and Nitrobenzenes by Regulating the Base. ACS Omega. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of Nitroarenes by Oxidation of Aryl Amines. Molecules. Retrieved from [Link]

• New Drug Approvals. (2015). Gefitinib. Retrieved from [Link]

• Asian Publication Corporation. (n.d.). Oxidation of Aniline using Different Reaction Pathways. Retrieved from [Link]

• ACS Publications. (2021). Polymerization of Aniline Derivatives to Yield Poly[N,N-(phenylamino)disulfides] as Polymeric Auxochromes. Macromolecules. Retrieved from [Link]

• Open Access Journals. (2024). The Chemical Oxidation of Aniline: Mechanisms, Applications and Environmental Implications. Retrieved from [Link]

• ResearchGate. (2025). Facile dehalogenation of halogenated anilines and their derivatives using AlNi alloy in alkaline aqueous solution. Retrieved from [Link]

• YouTube. (2018). ether cleavage with strong acids. Retrieved from [Link]

• ResearchGate. (2026). A brief review on aniline and its derivatives. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage. Retrieved from [Link]

• Google Patents. (n.d.). US8350029B2 - Process for the preparation of gefitinib.

• Thieme. (2018). A New Synthesis of Gefitinib. Synlett. Retrieved from [Link]

• RSC Publishing. (2017). Synthesis and characterization of aniline-dimer-based electroactive benzoxazine and its polymer. Retrieved from [Link]

• NIH. (2019). Synthesis of Halogenated Anilines by Treatment of N,N-Dialkylaniline N-Oxides with Thionyl Halides. PMC. Retrieved from [Link]

• Master Organic Chemistry. (2010). Functional Groups In Organic Chemistry. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Understanding the Synthesis of 4-Bromoaniline: A Key Process in Organic Chemistry. Retrieved from [Link]

• NIH. (n.d.). Synthesis of Gefitinib from Methyl 3-Hydroxy-4-methoxy-benzoate. PMC. Retrieved from [Link]

• Fundamentals of Organic Chemistry. (n.d.). 9.12 Reactions of Ethers: Acidic Cleavage. Retrieved from [Link]

• ResearchGate. (2025). A Mild and Selective Method for the Cleavage of tert-Butyl Esters. Retrieved from [Link]

• Google Patents. (n.d.). WO2008125867A2 - Process for the preparation of gefitinib.

• Chemistry LibreTexts. (2024). 18.3 Reactions of Ethers: Acidic Cleavage. Retrieved from [Link]

• ResearchGate. (2025). (PDF) Synthesis of oligomeric anilines. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Synthesis of 3-bromo-4-isobutyloxyphenyl carbothioamide. Retrieved from [Link]

• NIH. (n.d.). Nucleophilic Aromatic Substitution (SNAr) and Related Reactions of Porphyrinoids: Mechanistic and Regiochemical Aspects. PMC. Retrieved from [Link]

• NIH. (n.d.). Polymerization of new aniline derivatives: synthesis, characterization and application as sensors. PMC. Retrieved from [Link]

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. Retrieved from [Link]

• KPU Pressbooks. (n.d.). 5.6 Nucleophilic Aromatic Substitution: SNAr. Organic Chemistry II. Retrieved from [Link]

• BYJU'S. (n.d.). Nucleophilic aromatic substitution. Retrieved from [Link]

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• 9. thieme-connect.de [thieme-connect.de]

Technical Support Center: Troubleshooting Failed Reactions Involving 3-Bromo-4-isobutoxyaniline

Welcome to the technical support center for 3-Bromo-4-isobutoxyaniline. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and address frequently encountered challenges during synthetic reactions involving this versatile intermediate. As a senior application scientist, my goal is to synthesize technical accuracy with field-proven insights to help you navigate the complexities of your experimental work.

Introduction to 3-Bromo-4-isobutoxyaniline in Synthesis

3-Bromo-4-isobutoxyaniline is a key building block in medicinal chemistry and materials science, often employed in palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura and Buchwald-Hartwig amination. Its unique substitution pattern, featuring an electron-donating isobutoxy group and an electron-withdrawing bromine atom, presents both opportunities for diverse functionalization and specific challenges in reaction optimization. This guide will address common pitfalls and provide systematic approaches to overcoming them.

Troubleshooting Guide: Common Issues and Solutions

This section is structured in a question-and-answer format to directly address specific problems you may encounter.

Issue 1: Low or No Product Yield in Suzuki-Miyaura Coupling

Question: I am attempting a Suzuki-Miyaura coupling with 3-Bromo-4-isobutoxyaniline and an arylboronic acid, but I am observing very low conversion to the desired biaryl product. What are the likely causes and how can I improve the yield?

Answer:

Low yields in Suzuki-Miyaura couplings with this substrate often stem from a combination of electronic effects, steric hindrance, and suboptimal reaction conditions. The electron-rich nature of the aniline ring, due to the isobutoxy and amino groups, can make the oxidative addition of the palladium catalyst to the C-Br bond challenging.

Here is a systematic approach to troubleshooting:

1. Catalyst and Ligand Selection:

• Rationale: The choice of the palladium catalyst and, more importantly, the phosphine ligand is critical for activating the C-Br bond on an electron-rich ring.[1] Bulky, electron-rich ligands are often necessary to promote the oxidative addition and subsequent steps of the catalytic cycle.

• Recommendations:

  • If you are using a standard catalyst like Pd(PPh₃)₄, consider switching to a more robust system.

  • Screen a panel of Buchwald-type biarylphosphine ligands such as SPhos, XPhos, or RuPhos. These ligands are known to be effective for challenging couplings.

  • Palladium precatalysts, like the G3 or G4 palladacycles, can also improve reaction outcomes by providing a more consistent source of the active Pd(0) species.[2]

2. Base and Solvent Optimization:

• Rationale: The base plays a crucial role in the transmetalation step, and its strength and solubility can significantly impact the reaction rate. The solvent system must be able to dissolve all reactants and facilitate the catalytic cycle.

• Recommendations:

  • Base: If you are using a weak base like Na₂CO₃, consider switching to a stronger, non-nucleophilic base such as K₃PO₄ or Cs₂CO₃.[2] The choice of base can be substrate-dependent, so screening is often necessary.

  • Solvent: A mixture of an ethereal solvent like 1,4-dioxane or THF with water is a common starting point.[2] Ensure your solvents are thoroughly degassed to prevent oxidation of the Pd(0) catalyst. In cases of poor solubility of starting materials, consider using DMF or toluene, but be mindful of potential side reactions at higher temperatures.

3. Reaction Temperature and Time:

• Rationale: Suzuki couplings often require elevated temperatures to proceed at a reasonable rate. However, excessively high temperatures can lead to catalyst decomposition or side reactions.

• Recommendations:

  • Most Suzuki reactions with bromoanilines require heating, typically in the range of 80-110 °C.

  • If you suspect catalyst decomposition, try running the reaction at a lower temperature for a longer duration.

  • Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time.

4. Quality of Reagents:

• Rationale: The purity of all reagents, especially the boronic acid, is paramount. Boronic acids are prone to degradation (protodeboronation), particularly under prolonged storage or exposure to moisture.[3]

• Recommendations:

  • Use freshly purchased or recently purified boronic acid.

  • Consider using more stable boronic acid derivatives, such as pinacol esters (Bpin).

Troubleshooting Workflow for Low-Yield Suzuki Coupling

Caption: A systematic workflow for troubleshooting low-yielding Suzuki-Miyaura reactions.

Issue 2: Failed Buchwald-Hartwig Amination

Question: My Buchwald-Hartwig amination of 3-Bromo-4-isobutoxyaniline with a primary or secondary amine is not proceeding. What are the common failure modes for this reaction?

Answer:

Failed Buchwald-Hartwig aminations with this substrate are often due to catalyst inhibition, steric hindrance, or an inappropriate choice of base and ligand combination.

1. Catalyst Inhibition:

• Rationale: The amino group of 3-Bromo-4-isobutoxyaniline can potentially coordinate to the palladium center, leading to catalyst deactivation. While this is more pronounced with nitrogen-containing heterocycles, it can still be a factor with anilines.

• Recommendations:

  • The use of bulky phosphine ligands is crucial to create a sterically hindered environment around the palladium center, which can disfavor unproductive coordination with the aniline substrate.[4] Ligands like tBuXPhos or BrettPhos are often effective in these cases.

2. Steric Hindrance:

• Rationale: The isobutoxy group, while not excessively large, can still exert some steric influence, especially when coupled with a bulky amine. This can hinder the approach of the amine to the palladium center.

• Recommendations:

  • For sterically demanding coupling partners, a careful selection of the ligand is necessary. DFT studies have shown that ligands like BrettPhos can be more effective for primary amines, while RuPhos may be better suited for secondary amines due to differences in the rate-limiting steps of the catalytic cycle.[5]

3. Base Selection:

• Rationale: The base in a Buchwald-Hartwig amination is critical for deprotonating the amine, allowing it to coordinate to the palladium center. The strength of the base required depends on the pKa of the amine.

• Recommendations:

  • Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) are commonly used.[6]

  • For base-sensitive functional groups, weaker bases like K₃PO₄ or Cs₂CO₃ can be employed, often in combination with a more active catalyst system.

4. Solvent Choice:

• Rationale: The solvent must be anhydrous and capable of dissolving the reactants. Common solvents for Buchwald-Hartwig reactions include toluene, 1,4-dioxane, and THF.

• Recommendations:

  • Ensure your solvent is freshly dried and degassed. The presence of water can lead to competing hydrolysis reactions and catalyst deactivation.

Key Parameters for Buchwald-Hartwig Amination

Parameter	Recommendation	Rationale
Catalyst/Ligand	Use bulky, electron-rich phosphine ligands (e.g., tBuXPhos, BrettPhos).	Minimizes catalyst inhibition and overcomes steric hindrance.[4][5]
Base	Strong, non-nucleophilic bases (e.g., NaOtBu, LiHMDS).	Ensures efficient deprotonation of the amine.[6]
Solvent	Anhydrous and degassed aprotic solvents (e.g., toluene, dioxane).	Prevents hydrolysis and catalyst deactivation.
Temperature	Typically 80-110 °C.	Provides sufficient energy for the reaction to proceed.

Issue 3: Presence of Significant Side Products

Question: My reaction is producing a significant amount of debrominated starting material (4-isobutoxyaniline). What is causing this and how can I prevent it?

Answer:

The formation of the debrominated product is a common side reaction known as hydrodehalogenation. This occurs when the palladium-aryl intermediate reacts with a hydride source in the reaction mixture instead of the desired coupling partner.

Potential Hydride Sources:

• Solvent: Alcohols or residual water in the solvent can act as hydride donors.

• Reagents: Impurities in the amine or boronic acid can be a source of hydrides.

• Base: Certain bases, under specific conditions, can promote this side reaction.

Prevention Strategies:

• Use High-Purity Reagents and Solvents:

  • Ensure all reagents are of high purity and solvents are anhydrous and thoroughly degassed.

• Optimize the Base:

  • In some cases, switching to a different base can minimize hydrodehalogenation. For Suzuki couplings, using K₃PO₄ or Cs₂CO₃ is often a good choice.

• Ligand Choice:

  • The choice of ligand can influence the relative rates of the desired coupling versus hydrodehalogenation. Screening different ligands may be necessary.

• Reaction Temperature:

  • Lowering the reaction temperature, if the desired reaction still proceeds at a reasonable rate, can sometimes suppress side reactions.

Question: I am observing cleavage of the isobutoxy ether bond. How can I avoid this?

Answer:

While ether linkages are generally stable, they can be susceptible to cleavage under strongly acidic or certain reductive conditions.

• Acidic Cleavage: If your reaction conditions generate strong acids, this could lead to the cleavage of the isobutyl ether to form 3-bromo-4-hydroxyaniline.[7] Ensure your reaction is not run under acidic conditions, and if necessary, use a non-acidic workup.

• Palladium-Catalyzed Cleavage: In some cases, palladium catalysts can mediate the cleavage of C-O bonds, although this is less common for simple alkyl ethers compared to aryl ethers.[8] If you suspect this is occurring, screening different palladium sources and ligands may help identify a system that is less prone to this side reaction.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 3-Bromo-4-isobutoxyaniline?

A1: 3-Bromo-4-isobutoxyaniline should be stored in a cool, dry, and dark place under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation and degradation. The amino group is susceptible to air oxidation, which can lead to discoloration and the formation of impurities.

Q2: How can I purify crude 3-Bromo-4-isobutoxyaniline?

A2: The primary methods for purification are column chromatography and recrystallization.

• Column Chromatography: Silica gel chromatography using a gradient of ethyl acetate in hexanes is a common method for purifying substituted anilines and their derivatives.[9]

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) can be an effective method for removing impurities.[10]

Q3: Are there any known incompatibilities of the isobutoxy group with common reagents?

A3: The isobutoxy group is a relatively robust ether linkage. However, it can be cleaved by strong acids (e.g., HBr, HI) or strong Lewis acids (e.g., BBr₃).[7] It is generally stable to the basic conditions used in most cross-coupling reactions.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

This protocol is a general starting point and may require optimization for your specific substrates.

• Reaction Setup: To an oven-dried Schlenk flask, add 3-Bromo-4-isobutoxyaniline (1.0 equiv.), the arylboronic acid or pinacol ester (1.2-1.5 equiv.), and the base (e.g., K₃PO₄, 2.0-3.0 equiv.).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (e.g., argon) three times.

• Catalyst and Ligand Addition: Under a positive pressure of inert gas, add the palladium precatalyst (e.g., XPhos Pd G3, 1-3 mol%) and any additional ligand if required.

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane/water, 4:1 v/v) via syringe.

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring and monitor by TLC or LC-MS.

• Work-up and Purification: After completion, cool the reaction, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer, concentrate, and purify the crude product by column chromatography.

Workflow for Suzuki-Miyaura Coupling

Sources

• 1. reddit.com [reddit.com]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 5. researchgate.net [researchgate.net]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Reaction Parameters for 3-Bromo-4-isobutoxyaniline

Welcome to the technical support center for 3-Bromo-4-isobutoxyaniline. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into the synthesis, purification, and application of this key intermediate. Here, we move beyond simple protocols to explain the causality behind experimental choices, empowering you to troubleshoot and optimize your reactions effectively.

Section 1: Synthesis and Optimization

The successful synthesis of 3-Bromo-4-isobutoxyaniline hinges on the careful control of several key transformations. This section addresses the common challenges and optimization strategies for its preparation.

FAQ 1: What are the primary synthetic routes to 3-Bromo-4-isobutoxyaniline?

There are two predominant strategies for synthesizing this target molecule, each with distinct advantages depending on the available starting materials and scalability requirements.

• Route A: Direct Bromination. This is often the most direct approach, starting from the commercially available 4-isobutoxyaniline. The key challenge is achieving regioselective bromination at the C-3 position, ortho to the amine and meta to the isobutoxy group.

• Route B: Stepwise Construction. This route builds the molecule sequentially, typically starting from a para-substituted phenol or nitrobenzene derivative. A common pathway involves the etherification of a brominated phenol, followed by the reduction of a nitro group to the target aniline. This route can offer better control over regiochemistry.[1][2]

Sources

• 1. researchgate.net [researchgate.net]
• 2. CN102199099A - Method for preparing 3-bromo-4-methoxyaniline - Google Patents [patents.google.com]

Technical Support Center: 3-Bromo-4-isobutoxyaniline - Stability and Degradation Guide

Welcome to the technical support center for 3-Bromo-4-isobutoxyaniline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support, troubleshooting advice, and frequently asked questions regarding the stability and degradation of this important chemical intermediate. Our goal is to empower you with the knowledge to anticipate and resolve challenges in your experiments, ensuring the integrity of your results.

Troubleshooting Guide: Addressing Common Experimental Issues

This section is structured in a question-and-answer format to directly address specific problems you may encounter.

Issue 1: My sample of 3-Bromo-4-isobutoxyaniline has developed a yellow to brown color upon storage. Is it still usable?

Answer:

The development of a yellow or brown coloration in your 3-Bromo-4-isobutoxyaniline sample is a common indicator of degradation, primarily through oxidation.[1] Anilines, as a class of compounds, are susceptible to air and light-catalyzed oxidation, which can lead to the formation of colored impurities such as nitroarenes, azo compounds, and polymeric materials.

Causality: The primary amino group (-NH₂) on the aromatic ring is readily oxidized. The presence of atmospheric oxygen, exposure to light (especially UV), and trace metal impurities can accelerate this process. The likely colored degradation products include azoxybenzenes, azobenzenes, and nitrobenzenes.

Recommended Actions:

• Assess Purity: Before use, it is crucial to assess the purity of the discolored sample. A simple Thin Layer Chromatography (TLC) can give a quick indication of the presence of impurities. For a quantitative assessment, a more rigorous technique like High-Performance Liquid Chromatography (HPLC) is recommended.[2][3][4]

• Purification: If the purity is found to be compromised, purification may be necessary. Recrystallization from a suitable solvent system or column chromatography can be effective in removing colored impurities.

• Consider the Impact on Your Reaction: Even small amounts of impurities can sometimes interfere with subsequent reactions, for example, by poisoning a catalyst or leading to unwanted side products. If your application is highly sensitive, using a freshly purified or new batch of the starting material is advisable.

Preventative Measures: To prevent discoloration, always store 3-Bromo-4-isobutoxyaniline under an inert atmosphere (nitrogen or argon), protected from light in an amber vial, and at refrigerated temperatures as recommended.[5]

Issue 2: I am observing a lower than expected yield or incomplete conversion in my reaction involving 3-Bromo-4-isobutoxyaniline.

Answer:

Lower than expected yields or incomplete reactions can stem from a variety of factors, with the purity and stability of the starting material being a primary suspect.

Potential Causes and Solutions:

• Degradation of Starting Material: As discussed in the previous point, oxidation of the aniline can lead to a lower effective concentration of the desired starting material. Furthermore, the degradation products themselves might inhibit your reaction.

  • Solution: Always use a pure, colorless sample of 3-Bromo-4-isobutoxyaniline. If the material is old or discolored, assess its purity via HPLC or NMR before use.[2][3][4]

• Hydrolysis of the Isobutoxy Group: While ethers are generally stable, under strong acidic conditions, the isobutoxy group can be cleaved to form 3-bromo-4-hydroxyaniline. This is particularly relevant if your reaction is performed at a low pH.

  • Solution: If acidic conditions are necessary, consider using the mildest possible acid and the lowest effective temperature. Monitor the reaction for the appearance of the corresponding phenol as a byproduct.

• Incompatibility with Reagents: Anilines are basic and can react with acidic reagents. They are also incompatible with strong oxidizing agents.

  • Solution: Carefully review the compatibility of all reagents in your reaction mixture. Ensure that your reaction conditions are suitable for the aniline functional group.

Issue 3: I am seeing unexpected peaks in my HPLC/GC-MS analysis of the reaction mixture.

Answer:

The appearance of unexpected peaks can be attributed to impurities in the starting material, degradation of the starting material under reaction conditions, or side reactions.

Troubleshooting Workflow:

• Analyze the Starting Material: Inject a solution of your 3-Bromo-4-isobutoxyaniline starting material into your analytical system (HPLC or GC-MS) to check for pre-existing impurities.

• Consider Degradation Pathways: Based on your reaction conditions, consider the likely degradation products.

  • Oxidative Conditions: Look for masses corresponding to the addition of oxygen (e.g., nitroso, nitro compounds) or dimerization (azo, azoxy compounds).

  • Acidic Conditions: Look for the mass corresponding to the cleavage of the isobutyl group (3-bromo-4-hydroxyaniline).

  • Photolytic Conditions: If the reaction is exposed to light, photodecomposition products may form.

• Perform a Forced Degradation Study: To confirm the identity of potential degradation products, you can perform a forced degradation study on a pure sample of 3-Bromo-4-isobutoxyaniline.[6][7][8][9] This will help you to generate the likely degradants and determine their retention times and mass spectra.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 3-Bromo-4-isobutoxyaniline?

A1: To ensure the long-term stability of 3-Bromo-4-isobutoxyaniline, it should be stored under the following conditions:

• Temperature: Refrigerated (2-8 °C).[5]

• Atmosphere: Under an inert gas such as nitrogen or argon to prevent oxidation.

• Light: Protected from light by storing in an amber or opaque container.

• Container: In a tightly sealed container to prevent moisture ingress.

Q2: What are the primary degradation pathways for 3-Bromo-4-isobutoxyaniline?

A2: The two primary functional groups susceptible to degradation are the aniline and the isobutoxy ether.

• Aniline Moiety: The amino group is prone to oxidation, leading to the formation of colored impurities like nitroso, nitro, azoxy, and azo compounds, as well as polymerization products. This can be initiated by air, light, and metal contaminants.

• Isobutoxy Ether Moiety: The ether linkage is generally stable but can undergo cleavage under strong acidic conditions to yield 3-bromo-4-hydroxyaniline and isobutanol or its derivatives.

Q3: How can I assess the purity of my 3-Bromo-4-isobutoxyaniline sample?

A3: High-Performance Liquid Chromatography (HPLC) with UV detection is a highly effective method for assessing the purity of 3-Bromo-4-isobutoxyaniline and detecting any degradation products.[2][3][4][10][11] A typical starting point for method development would be a reversed-phase C18 column with a mobile phase consisting of a mixture of acetonitrile and water or a buffer.

Q4: Is 3-Bromo-4-isobutoxyaniline sensitive to moisture?

A4: While not excessively hygroscopic, it is good practice to protect it from moisture to prevent potential side reactions, especially if it is to be used in moisture-sensitive reactions.

Experimental Protocols

Protocol 1: Forced Degradation Study of 3-Bromo-4-isobutoxyaniline

This protocol outlines a series of stress conditions to intentionally degrade 3-Bromo-4-isobutoxyaniline, which is essential for identifying potential degradation products and developing a stability-indicating analytical method.[5][6][7][8][9]

1. Preparation of Stock Solution:

• Prepare a stock solution of 3-Bromo-4-isobutoxyaniline in a suitable solvent (e.g., 1 mg/mL in a 50:50 mixture of acetonitrile and water).

2. Stress Conditions (perform in parallel):

• Acid Hydrolysis: To an aliquot of the stock solution, add an equal volume of 1 M HCl. Heat at 60 °C for 24 hours.

• Base Hydrolysis: To an aliquot of the stock solution, add an equal volume of 1 M NaOH. Heat at 60 °C for 24 hours.

• Oxidative Degradation: To an aliquot of the stock solution, add an equal volume of 3% hydrogen peroxide. Keep at room temperature for 24 hours.

• Thermal Degradation: Keep a solid sample and an aliquot of the stock solution in an oven at 80 °C for 48 hours.

• Photolytic Degradation: Expose a solid sample and an aliquot of the stock solution to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

3. Sample Analysis:

• At appropriate time points (e.g., 0, 4, 8, 24, 48 hours), withdraw samples from each stress condition.

• Neutralize the acid and base hydrolysis samples before injection.

• Analyze all samples by a suitable HPLC method (see Protocol 2 for a starting point).

Protocol 2: RP-HPLC Method for Purity Assessment

This protocol provides a starting point for developing a reversed-phase HPLC method for the purity analysis of 3-Bromo-4-isobutoxyaniline.[2][3][4][12][13]

• Instrumentation: HPLC with a UV detector or Photodiode Array (PDA) detector.

• Column: C18, 4.6 x 150 mm, 5 µm.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: 30% to 90% B

  • 15-18 min: 90% B

  • 18-19 min: 90% to 30% B

  • 19-25 min: 30% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the initial mobile phase composition (70:30 Water:Acetonitrile) to a concentration of approximately 0.5 mg/mL.

Data Presentation

Table 1: Summary of Potential Degradation Products and Their Causes

Potential Degradation Product	Probable Cause	Analytical Signature (vs. Parent Compound)
3-Bromo-4-hydroxyaniline	Acid-catalyzed hydrolysis of the ether linkage	More polar (earlier eluting in RP-HPLC), lower mass
3-Bromo-4-isobutoxynitrosobenzene	Mild oxidation of the aniline	Less polar (later eluting in RP-HPLC), higher mass (+15 Da)
3-Bromo-4-isobutoxynitrobenzene	Strong oxidation of the aniline	Less polar (later eluting in RP-HPLC), higher mass (+31 Da)
Azo/Azoxy dimers	Oxidative coupling of the aniline	Significantly less polar (much later eluting), higher mass
Polymeric materials	Polymerization of the aniline	Broad, unresolved peaks or baseline noise in HPLC

Visualizations

Caption: Troubleshooting workflow for identifying the source of unexpected peaks in a reaction.

Caption: Potential degradation pathways for 3-Bromo-4-isobutoxyaniline.

References

• LISKON. (2024, October 10). Detection methods for p-bromoaniline.
• SIELC Technologies. (n.d.). Separation of N-(2-Bromoethyl)aniline on Newcrom R1 HPLC column.
• BenchChem. (2025). A Comparative Purity Analysis of 4-Bromo-3-(trifluoromethyl)aniline: HPLC vs. GC-MS.
• Karbouj, R., et al. (n.d.). High-performance liquid chromatography determination of anilines with fluorescent detection and pre-column derivatization.
• Bajpai, M., et al. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review.
• Pharmaguideline. (n.d.). Pharmaceutical Forced Degradation Studies with Regulatory Consideration.
• Nicholson, J. K., et al. (n.d.). The metabolism of 4-bromoaniline in the bile-cannulated rat: application of ICPMS (79/81Br), HPLC-ICPMS & HPLC-oaTOFMS.
• ResolveMass Laboratories. (2025, November 5). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects.
• BioProcess International. (n.d.). Forced Degradation Studies: Regulatory Considerations and Implementation.
• Royal Society of Chemistry. (n.d.). Development and validation of a fast and simple HPLC method for the simultaneous determination of aniline and its degradation products in wastewater.
• ResearchGate. (n.d.). Development and validation of a fast and simple HPLC method for the simultaneous determination of aniline and its degradation products in wastewater | Request PDF.
• BenchChem. (2025). Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of Aniline and Its Derivatives.
• Sigma-Aldrich. (n.d.). 3-Bromo-4-isobutoxyaniline.
• SIELC Technologies. (n.d.). Separation of Aniline on Newcrom R1 HPLC column.

Sources

• 1. The metabolism of 4-bromoaniline in the bile-cannulated rat: application of ICPMS (79/81Br), HPLC-ICPMS & HPLC-oaTOFMS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Detection methods for p-bromoaniline - LISKON [liskonchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 6. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ajpsonline.com [ajpsonline.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. biopharminternational.com [biopharminternational.com]
• 10. Development and validation of a fast and simple HPLC method for the simultaneous determination of aniline and its degradation products in wastewater - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Separation of Aniline on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Technical Support Center: Alternative Catalysts for Cross-Coupling with 3-Bromo-4-isobutoxyaniline

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for navigating the challenges and opportunities in cross-coupling reactions with 3-bromo-4-isobutoxyaniline. This document is designed for researchers, medicinal chemists, and process development scientists who are looking to optimize existing protocols or explore more sustainable and cost-effective catalytic systems beyond traditional palladium-based methods.

The structure of 3-bromo-4-isobutoxyaniline, an electron-rich aryl bromide, presents unique challenges. The aniline moiety can act as a coordinating ligand, potentially deactivating the catalyst, while its electron-donating nature can render the C-Br bond less reactive towards oxidative addition. This guide provides a comparative analysis of alternative catalysts, detailed troubleshooting FAQs, and validated protocols to empower you to overcome these hurdles.

Catalyst Selection Guide: A Comparative Overview

While palladium catalysts are the workhorse of cross-coupling, their high cost and toxicity have spurred the development of alternatives.[1] Nickel and copper-based systems, in particular, have emerged as powerful, economical substitutes.[1][2] The choice of catalyst is critical and depends on the specific transformation (C-C, C-N, C-O bond formation), desired reaction conditions, and cost constraints.

Feature	Palladium-Based Catalysts	Nickel-Based Catalysts	Copper-Based Catalysts
Relative Cost	High	Low	Very Low
Toxicity	Moderate to High	Lower than Palladium	Low
Reactivity with Aryl Bromides	Excellent, highly versatile.	Excellent, particularly for electron-rich systems.[3]	Good, traditionally requires harsh conditions but modern ligands allow for milder protocols.[4][5]
Key Ligands	Bulky, electron-rich phosphines (e.g., Buchwald & Hartwig ligands), N-heterocyclic carbenes (NHCs).[6][7]	NHCs, phosphines, or even "ligand-free" ("naked nickel") systems.[8][9]	Diamines, phenanthrolines, N,O-ligands.[1][10]
Typical Conditions	Mild to moderate temperatures (80-120 °C). Wide range of bases (carbonates, phosphates).[1][11]	Often requires higher temperatures but can be effective at lower temperatures with specific ligands.[3]	Historically high temperatures (100-210 °C), but recent advances enable room-temperature couplings.[1][5]
Functional Group Tolerance	Generally very high, well-established scope.	Good, but can be more sensitive to certain functional groups. Can avoid side reactions like Heck coupling.[8]	Good, modern systems show broad functional group tolerance.
Primary Applications	Suzuki, Heck, Buchwald-Hartwig, Sonogashira, etc.	Suzuki, Buchwald-Hartwig Amination, Kumada.[1][3]	Ullmann-type C-N and C-O couplings.[1][12]

Troubleshooting & Frequently Asked Questions (FAQs)

This section addresses common issues encountered when performing cross-coupling reactions with 3-bromo-4-isobutoxyaniline and its analogs.

Q1: My standard palladium-catalyzed Suzuki or Buchwald-Hartwig reaction is failing or giving very low yields. What are the most likely causes?

A1: Failure with electron-rich bromoanilines often stems from two key issues: catalyst activity and the oxidative addition step.

• Catalyst Deactivation: The aniline nitrogen on your substrate can coordinate to the palladium center, displacing your phosphine ligand and forming inactive complexes.[11] Using bulky, electron-rich biarylphosphine ligands (e.g., XPhos, SPhos) can mitigate this by creating a sterically shielded and stable catalytic complex that favors the desired reaction pathway.[6][13]

• Inefficient Oxidative Addition: The electron-donating isobutoxy and aniline groups make the C-Br bond more electron-rich and thus less susceptible to oxidative addition by the Pd(0) catalyst. To overcome this, ensure your catalyst system is highly active. Use a reliable precatalyst (e.g., a G3 or G4 palladacycle) to ensure efficient generation of the active Pd(0) species.[11][13] Increasing the temperature may also be necessary, but monitor for decomposition.

• Oxygen Contamination: Oxygen can rapidly deactivate the Pd(0) catalyst.[13] Ensure your solvents are properly degassed and the reaction is maintained under a strictly inert atmosphere (Argon or Nitrogen).[14]

Q2: I'm observing a significant amount of 4-isobutoxyaniline as a byproduct. What is causing this hydrodehalogenation and how can I stop it?

A2: The formation of the dehalogenated product is a common side reaction, often promoted by the choice of base, solvent, and temperature.

• Base Selection: Strong bases, particularly in the presence of trace water or alcohol, can promote this side reaction. While strong bases like NaOtBu are common in Buchwald-Hartwig aminations, consider switching to weaker inorganic bases like K₃PO₄ or Cs₂CO₃, which are often preferred in Suzuki couplings and can suppress hydrodehalogenation.[14][15]

• Reagent Purity: Impurities in your reagents, especially the boronic acid, can be a source of hydrides.[15] Use high-purity reagents. If you suspect your boronic acid has degraded, you can convert it to a more stable boronic ester (e.g., a pinacol ester) or a trifluoroborate salt.[14]

Q3: Palladium is too expensive for my project's scale. What is the most direct and effective nickel-based alternative for C-N bond formation (amination)?

A3: Nickel catalysis is an excellent, cost-effective alternative for amination reactions.[3] Recent advances have even enabled "ligand-free" protocols. A highly effective approach is the use of an air-stable "naked nickel" complex, such as [Ni(4-tBu-stb)₃], which can catalyze the coupling of heteroaryl and aryl bromides with a variety of amines.[8][16] This system avoids the need for expensive, air-sensitive phosphine ligands and often proceeds under milder thermal conditions.

Q4: I tried a nickel-catalyzed coupling, but it didn't work. What are the critical parameters to watch out for compared to palladium systems?

A4: While mechanistically similar in some respects, nickel catalysis has unique sensitivities.

• Catalyst Precursor and Ligand: Nickel(0) is the active species. If using a Ni(II) salt (e.g., NiCl₂·dme), a reducing agent may be required in the catalytic cycle. N-heterocyclic carbene (NHC) ligands, such as SIPr, are often uniquely effective for nickel-catalyzed aminations where phosphines may fail.[9]

• Reductant/Base System: Many modern nickel protocols operate through different catalytic cycles (e.g., Ni(I)/Ni(III)) and may require a stoichiometric reductant, like zinc powder, in addition to the base.[8]

• Atmosphere Control: While some modern nickel precatalysts are air-stable, the active catalytic species are generally more sensitive to oxygen than their palladium counterparts. Rigorous inert atmosphere techniques are crucial.

Q5: When should I consider a copper-catalyzed (Ullmann-type) reaction for coupling with 3-bromo-4-isobutoxyaniline?

A5: Copper catalysis is the most economical option and is particularly well-suited for C-N and C-O bond formation. While traditional Ullmann conditions were notoriously harsh (stoichiometric copper, >200 °C), modern protocols use catalytic copper with specific ligands to achieve excellent results under much milder conditions.[4][12] Consider a copper-catalyzed approach when:

• You are performing a C-N or C-O coupling.

• Cost is the primary driver.

• You are working with sterically hindered coupling partners, as newly developed ligands have shown unique efficacy in these challenging transformations.[10]

• Recent literature has demonstrated room-temperature copper-catalyzed C-N coupling of anilines with aryl bromides, making it a highly attractive and sustainable option.[5]

Q6: Are there any emerging technologies that bypass these traditional catalysts altogether?

A6: Yes, the field of metallaphotoredox catalysis is a major breakthrough. This approach combines a transition metal (often nickel) with a photocatalyst that becomes activated by visible light.[17][18] This dual catalytic system can access novel reaction pathways, often allowing for couplings under exceptionally mild, room-temperature conditions that are not possible with thermal methods alone.[19][20] It provides new avenues for C-C and C-heteroatom bond formation.[17][18]

Experimental Protocols & Methodologies

Protocol 1: "Naked Nickel"-Catalyzed Amination of 3-Bromo-4-isobutoxyaniline

This protocol provides a starting point for a modern, ligand-free C-N coupling, adapted from literature procedures for heteroaryl bromides.[8][16]

Materials:

• 3-Bromo-4-isobutoxyaniline (1.0 equiv)

• Amine coupling partner (e.g., Morpholine, 2.0 equiv)

• [Ni(4-tBu-stb)₃] (5-10 mol%)

• Zinc powder (<10 micron, activated) (20 mol%)

• DABCO (1,4-Diazabicyclo[2.2.2]octane) (1.8 equiv)

• Anhydrous, degassed N,N-Dimethylacetamide (DMA)

Procedure:

• Vessel Preparation: In a glovebox, add [Ni(4-tBu-stb)₃] (10 mol%), Zinc powder (20 mol%), and DABCO (1.8 equiv) to an oven-dried reaction vial equipped with a magnetic stir bar.

• Reagent Addition: Add 3-bromo-4-isobutoxyaniline (1.0 equiv).

• Solvent and Nucleophile: Remove the vial from the glovebox. Add anhydrous, degassed DMA to achieve a 0.5–1.0 M concentration with respect to the aryl bromide. Add the amine coupling partner (2.0 equiv) via syringe.

• Reaction: Seal the vial and heat the reaction mixture to 60-80 °C.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of celite to remove inorganic salts and zinc. Wash the organic layer with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Mechanistic Insights & Visualizations

Understanding the catalytic cycles is key to rational troubleshooting. The diagrams below illustrate the generally accepted mechanisms for palladium, nickel, and copper-catalyzed C-N coupling.

General Troubleshooting Workflow

Caption: A logical workflow for troubleshooting cross-coupling reactions.

Palladium-Catalyzed Buchwald-Hartwig Amination Cycle

Caption: Simplified catalytic cycle for Buchwald-Hartwig amination.

Nickel-Catalyzed Amination Cycle (Potential Pathway)

Caption: A possible Ni(I)/Ni(III) cycle in nickel-catalyzed amination.

Copper-Catalyzed Ullmann C-N Coupling Cycle

Caption: A proposed mechanism for modern copper-catalyzed C-N coupling.

References

• Cross‐Coupling of Gaseous Alkanes with (Hetero)Aryl Bromides via Dual Nickel/Photoredox Catalysis. (n.d.).
• Redox-Neutral Decarboxylative Cross-Coupling of Oxamates with Aryl Bromides. (n.d.).
• A Comparative Guide to Alternative Catalysts for Cross-Coupling of 1,3-Dibromo-5-nitrobenzene. (n.d.). Benchchem.
• Photoredox/Nickel Dual-Catalyzed Reductive Cross Coupling of Aryl Halides Using an Organic Reducing Agent. (2020-02-03).
• A Metallaphotoredox Strategy for the Cross‐Electrophile Coupling of α‐Chloro Carbonyls with Aryl Halides. (n.d.). Macmillan Group - Princeton University.
• Troubleshooting difficult Suzuki couplings with substituted boronic acids. (n.d.). Benchchem.
• The Impact of Ligand Electronics on Palladium-Catalyzed Cross-Coupling: A Compar
• Technical Support Center: Optimizing Catalyst Selection for Cross-Coupling of Haloanilines. (n.d.). Benchchem.
• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic. (2024-09-16). RSC Publishing.
• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. (n.d.).
• Copper-Catalyzed Reactions of Aryl Halides with N-Nucleophiles and Their Possible Application for Degradation of Halogenated Arom
• Buchwald-Hartwig Amination. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Troubleshooting low yields in 3-Bromopyridine-D4 functionaliz
• Technical Support Center: Troubleshooting Suzuki Coupling Reactions of 3-Bromoquinoline. (n.d.). Benchchem.
• “Naked Nickel”-Catalyzed Amination of Heteroaryl Bromides. (n.d.).
• Copper catalyzed coupling of aryl chlorides, bromides and iodides with amines and amides. (n.d.). No source provided.
• Nickel-catalyzed Amination of Aryl Chlorides. (2024-11-04). Organic Syntheses.
• “Naked Nickel”-Catalyzed Amination of Heteroaryl Bromides. (n.d.). ChemRxiv.
• Cu-Catalyzed C–N Coupling with Sterically Hindered Partners. (n.d.).
• Cu(II)-Catalyzed C-N Coupling of (Hetero)aryl Halides and N-Nucleophiles Promoted by α-Benzoin Oxime. (n.d.).
• Enabling Room-Temperature Copper Cross-Coupling Reactions of Anilines with Aryl Bromides. (n.d.). ChemRxiv.
• Nickel-Catalyzed Amination of Aryl Sulfamates. (n.d.).

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• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 8. “Naked Nickel”-Catalyzed Amination of Heteroaryl Bromides - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Managing Regioselectivity in the Synthesis of Substituted Anilines

Welcome to the technical support center for the synthesis of substituted anilines. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter the common yet complex challenge of controlling regioselectivity in aniline functionalization. Anilines are fundamental building blocks in countless pharmaceuticals and materials, making precise control over substituent placement a critical aspect of modern synthesis.[1]

This resource moves beyond simple protocols to provide in-depth, troubleshooting-focused answers to the specific issues you face in the lab. We will explore the electronic and steric principles governing these reactions and offer field-proven strategies to achieve your desired ortho-, meta-, or para-substituted targets.

Part 1: Frequently Asked Questions - The Fundamentals of Regioselectivity

This section addresses the core principles that dictate where incoming electrophiles will react on an aniline ring. A solid understanding of these concepts is the first step in effective troubleshooting.

Q1: Why is the amino group (-NH₂) considered a strong ortho, para-director in electrophilic aromatic substitution (EAS)?

A1: The directing effect of the amino group is a classic example of the interplay between resonance and inductive effects.

• Resonance Effect (+R): The nitrogen atom in the amino group has a lone pair of electrons. This lone pair can be delocalized into the benzene ring through resonance.[2] This donation of electron density is most pronounced at the ortho and para positions, creating areas of high electron density (partial negative charges). Incoming electrophiles, which are electron-deficient, are naturally attracted to these positions. The resonance structures show that intermediates formed by attack at the ortho and para positions are more stable because they include a contributor where the positive charge is delocalized onto the nitrogen atom, giving all atoms a full octet.[3][4]

• Inductive Effect (-I): Nitrogen is more electronegative than carbon, so it pulls electron density away from the ring via the sigma bond. However, the resonance effect is significantly stronger and dominates, making the ring more reactive than benzene (activating) and directing substitution to the ortho and para positions.[5][6]

Q2: What are the primary challenges when performing electrophilic substitution on anilines?

A2: While the -NH₂ group is a powerful directing group, its high reactivity presents several key challenges:

• High Reactivity and Polysubstitution: The amino group is a very strong activating group.[7] This high reactivity can make it difficult to stop the reaction at monosubstitution. For example, the bromination of aniline with bromine water proceeds uncontrollably to yield the 2,4,6-tribromoaniline precipitate.[8]

• Oxidation: The electron-rich nature of anilines makes them susceptible to oxidation, especially with strong oxidizing agents like nitric and sulfuric acid, which can lead to complex mixtures and decomposition.

• Loss of Selectivity in Strong Acid: Under strongly acidic conditions (e.g., nitration), the amino group is protonated to form the anilinium ion (-NH₃⁺). This positively charged group becomes a powerful electron-withdrawing group, deactivating the ring and directing incoming electrophiles to the meta position.[9][10] This often leads to mixtures of para and meta products.[11]

Q3: How do N-acyl protecting groups, like acetanilide, fundamentally alter reactivity and regioselectivity?

A3: Protecting the amino group by converting it to an amide (e.g., an acetamide, forming acetanilide) is a cornerstone strategy to overcome the challenges mentioned above.[12]

• Moderating Reactivity: The lone pair on the nitrogen atom is now delocalized not only into the aromatic ring but also onto the adjacent carbonyl oxygen. This makes the nitrogen lone pair less available for donation to the ring, thus moderating the activating effect.[8] The amide is still an ortho, para-director, but it is significantly less activating than the free amine, which prevents polysubstitution.[13]

• Enhancing Para-Selectivity: The acetyl group is sterically bulky. This bulk hinders the approach of an electrophile to the adjacent ortho positions, leading to a strong preference for substitution at the less sterically hindered para position.[14][15][16] After the desired substitution is achieved, the protecting group can be easily removed by acid or base hydrolysis to regenerate the aniline.[12]

Part 2: Troubleshooting Guide - Achieving Your Target Isomer

This section is structured to solve specific laboratory problems. Find the issue you are facing to see potential causes and actionable solutions.

Problem 1: My reaction is yielding the para-isomer, but I need the ortho-product.

This is a common challenge, as the para position is often favored electronically and sterically.

Causality:

The para position is generally less sterically hindered than the two ortho positions.[4] For many standard electrophilic aromatic substitution reactions, even with ortho, para-directing groups, the para product will predominate.[16]

Solution 1: Directed ortho-Metalation (DoM)

For exclusive ortho-functionalization, Directed ortho-Metalation (DoM) is the most powerful strategy.[17] This method uses a Directed Metalation Group (DMG) to chelate a strong base (typically an organolithium reagent), which then deprotonates the nearest (ortho) C-H bond with high precision.[18][19] The resulting aryllithium intermediate can then be trapped with a wide variety of electrophiles.

• How it Works: The DMG, often a protected amine like an amide or carbamate, coordinates to the lithium of n-BuLi or s-BuLi.[17] This brings the base into close proximity to the ortho proton, dramatically increasing its kinetic acidity and ensuring deprotonation occurs at that site exclusively.[18]

• Common DMGs for Anilines: N-Pivaloyl (-NHCOtBu) and N-Boc (-NHBoc) groups are excellent DMGs for this purpose.[20][21]

Workflow: Directed ortho-Metalation

Caption: Workflow for Directed ortho-Metalation (DoM).

Problem 2: I need to synthesize a meta-substituted aniline, but direct substitution fails.

Direct electrophilic substitution on aniline or even acetanilide will yield ortho/para products. Achieving meta-substitution requires fundamentally altering the directing properties of the nitrogen substituent.

Causality:

As established, the -NH₂ group's lone pair directs ortho/para. To achieve meta-substitution, this electronic influence must be reversed.

Solution 1: Reaction under Strongly Acidic Conditions

Performing the reaction in a strong acid (e.g., nitration using HNO₃/H₂SO₄) protonates the amine to form the anilinium ion (-NH₃⁺).[9]

• How it Works: The -NH₃⁺ group has no lone pair to donate. Instead, the positive charge on the nitrogen acts as a powerful electron-withdrawing group through the inductive effect (-I).[11] This deactivates the entire ring, but it deactivates the ortho and para positions more than the meta position. The electrophile, therefore, preferentially attacks the least deactivated (meta) position.[9][22]

• Caution: This method is often limited to reactions like nitration and can result in a mixture of isomers, though the meta product is significantly enhanced.[10] The strongly deactivating nature of the anilinium ion means that reaction rates are much slower than for benzene.[11]

Mechanism: Anilinium Ion Meta-Direction

Caption: Formation of meta-directing anilinium ion.

Solution 2: A "Reduce and Substitute" Strategy

A more versatile and often cleaner approach is to start with a molecule that already has a meta-directing group, perform the substitution, and then convert that group into an amine. The classic example is using nitrobenzene.

• Start with Nitrobenzene: The nitro group (-NO₂) is a strong meta-director.

• Perform EAS: Conduct your desired electrophilic substitution (e.g., halogenation, acylation) on nitrobenzene. The new substituent will be directed to the meta position.

• Reduce the Nitro Group: Reduce the nitro group to an amine using standard conditions (e.g., H₂/Pd, Sn/HCl, or Fe/HCl).[23] This provides the desired meta-substituted aniline cleanly.

Problem 3: My reaction is messy, with significant polysubstitution and/or low yield of the desired para-isomer.

This is a classic sign of an over-activated ring. The goal is to "tame" the reactivity of the aniline.

Causality:

The free amino group is too powerful an activator, leading to multiple substitutions before the reaction can be stopped.[7][8]

Solution: Use of a Moderating Protecting Group (Acetanilide)

As discussed in the FAQs, converting aniline to acetanilide is the standard solution.[12] This strategy achieves two goals simultaneously: it reduces the ring's reactivity to prevent polysubstitution and its steric bulk favors the para-isomer.[14]

Table 1: Comparison of Common N-Protecting Groups for Aniline

Protecting Group	Reagent	Key Features & Use Case	Deprotection
Acetyl (Ac)	Acetic Anhydride	Standard for moderating reactivity in EAS; favors para-substitution.[12]	Acid or Base Hydrolysis
Boc	(Boc)₂O	Excellent for Directed ortho-Metalation (DoM); provides good steric bulk.[21]	Acid (e.g., TFA, HCl)
Pivaloyl (Piv)	Pivaloyl Chloride	Very bulky, offers high steric hindrance for ortho-blocking; used in DoM.[20]	Strong Acid/Base, Heat
Cbz	Benzyl Chloroformate	Common in peptide chemistry; stable to many conditions but removed by hydrogenolysis.[24]	H₂/Pd

Solution 2: Use of a Reversible Blocking Group

If an ortho-isomer is the desired product and DoM is not feasible, a blocking group strategy can be employed. This involves temporarily blocking the more reactive para position, forcing the reaction to occur at the ortho site, and then removing the blocking group.

• How it Works: Sulfonation is an ideal choice because it is a reversible reaction.[25][26]

  • Block: React the aniline (often as acetanilide) with fuming sulfuric acid (H₂SO₄/SO₃). The bulky sulfonic acid group (-SO₃H) will add primarily at the para position.[27]

  • Substitute: Perform the desired electrophilic substitution (e.g., halogenation). With the para position occupied, the reaction is now directed to the ortho positions.

  • De-block: Remove the sulfonic acid group by heating with dilute aqueous acid (e.g., H₂SO₄/H₂O), which reverses the sulfonation step.[26][27]

Part 3: Key Experimental Protocols

The following are detailed, self-validating protocols for the key strategies discussed.

Protocol 1: Protection of Aniline as Acetanilide

This protocol moderates the reactivity of aniline for controlled electrophilic substitution.

• Materials: Aniline, Acetic Anhydride, Sodium Acetate, Hydrochloric Acid, Water, Ethanol.

• Procedure:

  • In a flask, dissolve 10 g of aniline in a mixture of 100 mL of water and 10 mL of concentrated hydrochloric acid.

  • Prepare a separate solution of 16 g of sodium acetate in 50 mL of water.

  • Cool the aniline hydrochloride solution in an ice bath. Add 14 mL of acetic anhydride to the cooled solution.[14]

  • Immediately after adding the anhydride, add the sodium acetate solution and stir the mixture vigorously for 10-15 minutes.

  • The acetanilide product will precipitate as a white solid.

  • Collect the solid by vacuum filtration and wash thoroughly with cold water to remove any remaining salts and acid.

  • Recrystallize the crude product from hot water or an ethanol/water mixture to obtain pure acetanilide.

• Validation: The melting point of pure acetanilide is 114.3 °C. An IR spectrum should show a characteristic amide C=O stretch around 1660 cm⁻¹ and an N-H stretch around 3300 cm⁻¹.

Protocol 2: Regioselective para-Nitration of Acetanilide

This protocol demonstrates the synthesis of a para-substituted aniline derivative, leveraging the acetanilide protecting group.

• Materials: Acetanilide, Concentrated Sulfuric Acid, Concentrated Nitric Acid, Ethanol, Ice.

• Procedure:

  • Carefully dissolve 5 g of acetanilide in 10 mL of glacial acetic acid in a flask. Cool the solution to approximately 5-10 °C in an ice bath.

  • Slowly add 10 mL of concentrated sulfuric acid to the solution, keeping it cool.

  • In a separate beaker, prepare the nitrating mixture by slowly and carefully adding 3 mL of concentrated nitric acid to 5 mL of concentrated sulfuric acid, keeping this mixture cool in an ice bath.[14]

  • Add the nitrating mixture dropwise to the acetanilide solution over 30 minutes. Crucially, maintain the reaction temperature below 10 °C to prevent dinitration and side reactions.

  • After the addition is complete, allow the mixture to stand at room temperature for 30-45 minutes to ensure the reaction goes to completion.

  • Pour the reaction mixture slowly and with stirring onto 100 g of crushed ice.

  • The p-nitroacetanilide will precipitate as a pale-yellow solid. Collect the solid by vacuum filtration and wash thoroughly with cold water until the washings are neutral.[14]

  • Recrystallize the product from ethanol to obtain pure p-nitroacetanilide.

• Deprotection: To obtain p-nitroaniline, the purified p-nitroacetanilide can be hydrolyzed by refluxing with aqueous HCl (approx. 7%) until the solid dissolves, then neutralizing with a base (e.g., NaOH) to precipitate the free amine.

• Validation: The melting point of p-nitroacetanilide is ~215 °C. The final p-nitroaniline product has a melting point of ~148 °C.

References

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• Filo. (2025). Protection of NH2 in aniline. [Link]

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• Chemistry Steps. (n.d.). Ortho, Para, Meta. [Link]

• Master Organic Chemistry. (2018). Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. [Link]

• Kinzel, D., Zilberg, S., & González, L. (2015). Origin of the Regioselectivity in the Gas-Phase Aniline+CH3 (+) Electrophilic Aromatic Substitution. ChemPhysChem, 16(11), 2366–2374. [Link]

• Quora. (2020). Why is an anilinium ion meta directory? What are the reactions of meta products from it?[Link]

• StudySmarter. (2022). Blocking Groups - Sulfonic Acid. [Link]

• Master Organic Chemistry. (2018). Understanding Ortho, Para, and Meta Directors. [Link]

• Aakash Institute. (n.d.). Directive Influence of Groups on Electrophilic Aromatic Substitution. [Link]

• SlideShare. (n.d.). ORTHO-PARA DIRECTIVE.pptx. [Link]

• Testbook. (n.d.). What is the reason for the formation of a meta product in the following reaction?[Link]

• ResearchGate. (n.d.). Regioselective C(sp 2 ) H Functionalization of Anilines. [Link]

• University of Bath. (2018). Aniline Review Final. [Link]

• Quora. (2017). Why is the -NH2 group in aniline an ortho and para directing group?[Link]

• ResearchGate. (n.d.). para-Selective C-H Functionalization of Anilines: A Review. [Link]

• ResearchGate. (n.d.). Crucial parameters for the description of steric hindrance and OE in directing group (DG, shown by a red circle) supported C–H activation. [Link]

• Royal Society of Chemistry. (n.d.). De novo three-component synthesis of meta-substituted anilines. [Link]

• Grokipedia. (n.d.). Directed ortho metalation. [Link]

• YouTube. (2018). Why Aniline gives meta products on direct Nitration: Solution with Examples. [Link]

• ResearchGate. (n.d.). Direct Synthesis of Anilines and Nitrosobenzenes from Phenols. [Link]

• JoVE. (2023). Video: Directing and Steric Effects in Disubstituted Benzene Derivatives. [Link]

• National Institutes of Health. (2022). Palladium-Catalyzed Ortho C–H Arylation of Unprotected Anilines: Chemo- and Regioselectivity Enabled by the Cooperating Ligand [2,2′-Bipyridin]-6(1H)-one. [Link]

• ResearchGate. (n.d.). The synthesis of substituted anilines, nitroarenes, and haloarenes from arylboronic acids. [Link]

• ACS Publications. (n.d.). Ortho functionalization of aromatic amines: ortho lithiation of N-pivaloylanilines. [Link]

• ACS Publications. (2025). Direct Amination of Anilines Utilizing Dearomatized Phenolate Species. [Link]

• Chemistry LibreTexts. (2023). 16.6: An Explanation of Substituent Effects. [Link]

• Chemistry Stack Exchange. (2021). Meta-directing nature of anilinium cations. [Link]

• ACS Publications. (n.d.). Directed ortho lithiation of phenylcarbamic acid 1,1-dimethylethyl ester (N-BOC-aniline). Revision and improvements. [Link]

• MDPI. (n.d.). Synthesis of Nitroarenes by Oxidation of Aryl Amines. [Link]

• YouTube. (2018). Using sulfonic acid as a blocking group. [Link]

• ResearchGate. (n.d.). Regioselective Transition-Metal-Catalyzed C–H Functionalization of Anilines. [Link]

• Vedantu. (n.d.). Why is Aniline Meta Directing. [Link]

• Master Organic Chemistry. (2018). Aromatic Synthesis (3) - Sulfonyl Blocking Groups. [Link]

• ACS Publications. (2024). Balancing Reactivity, Regioselectivity, and Product Stability in Ir-Catalyzed Ortho-C–H Borylations of Anilines by Modulating the Diboron Partner. [Link]

• Chemistry LibreTexts. (2024). 24.8: Reactions of Arylamines. [Link]

• NCERT. (n.d.). Amines. [Link]

• Thieme. (2018). Reduction of Nitroarenes to Anilines with a Benzothiazoline: Application to Enantioselective Synthesis of 2-Arylquinoline Derivatives. [Link]

• Royal Society of Chemistry. (n.d.). Synthesis of meta-substituted anilines via a three-component reaction of acetone, amines, and 1,3-diketones. [Link]

• National Institutes of Health. (2024). Balancing Reactivity, Regioselectivity, and Product Stability in Ir-Catalyzed Ortho-C–H Borylations of Anilines by Modulating the Diboron Partner. [Link]

• YouTube. (2015). Protection of Aniline Derivatives. [Link]

• R Discovery. (2015). Origin of the Regioselectivity in the Gas-Phase Aniline+CH3 (+) Electrophilic Aromatic Substitution. [Link]

• National Institutes of Health. (2024). Rearrangement of Arylsulfamates and Sulfates to Para-Sulfonyl Anilines and Phenols. [Link]

• ChemistryViews. (2017). Mild Sulfonylation of Anilines. [Link]

• Pearson+. (n.d.). Protection of Aniline Derivatives. [Link]

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Technical Support Center: Overcoming Reactivity Challenges with 3-Bromo-4-isobutoxyaniline

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for 3-Bromo-4-isobutoxyaniline. This guide is designed for researchers, scientists, and drug development professionals who are utilizing this versatile intermediate in their synthetic workflows. We understand that its unique electronic and steric properties can present reactivity challenges. This resource provides in-depth troubleshooting guides, FAQs, and validated protocols to help you overcome these hurdles and achieve your synthetic goals.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the handling and reactivity of 3-Bromo-4-isobutoxyaniline.

Q1: Why is my 3-Bromo-4-isobutoxyaniline failing to react in standard cross-coupling conditions (e.g., Suzuki, Buchwald-Hartwig)?

The low reactivity of 3-Bromo-4-isobutoxyaniline stems from a combination of two primary factors:

• Electronic Effects: The aniline contains two potent electron-donating groups (the amino group and the para-isobutoxy group). This high electron density on the aromatic ring makes the crucial oxidative addition step of the catalytic cycle with a palladium(0) complex significantly more difficult. Electron-rich aryl halides are known to be less reactive in this key activation step compared to their electron-poor counterparts.[1]

• Steric Hindrance: The isobutoxy group, along with the bromine atom positioned ortho to it, creates considerable steric bulk around the C-Br bond.[2] This steric shielding can impede the approach of the bulky palladium catalyst complex, further slowing down or preventing the oxidative addition.[3][4]

Q2: What are the most common side reactions to anticipate?

In Suzuki-Miyaura coupling reactions, the most prevalent side reaction is the homocoupling of the boronic acid or ester partner to form a biaryl byproduct. This is often exacerbated by slow oxidative addition of the aryl bromide. In Buchwald-Hartwig aminations, potential side reactions include catalyst decomposition at high temperatures and, in some cases, competitive C-H activation if the reaction is not selective.

Q3: My reaction is sluggish. Should I just increase the temperature?

While gentle heating can be beneficial, excessively high temperatures (e.g., >120 °C) can lead to catalyst decomposition, especially with less stable palladium complexes. This can result in the formation of palladium black and a complete loss of catalytic activity. A better approach is to first optimize the catalyst system (ligand and precatalyst) and the base before resorting to high temperatures.

Q4: How can I ensure the purity of my 3-Bromo-4-isobutoxyaniline before starting a reaction?

Purity is paramount. Impurities can poison the catalyst or lead to unwanted side products.

• Visual Inspection: The compound should be a solid. Significant discoloration may indicate oxidation or other degradation.

• NMR Analysis: ¹H NMR is the best method to confirm structural integrity and check for organic impurities.

• Purification: If impurities are suspected, the material can be purified. Recrystallization is effective for solid anilines.[5] For more persistent impurities, column chromatography on silica gel can be used, often with an eluent system containing a small amount of a basic modifier like triethylamine (e.g., 0.5-1%) to prevent peak tailing.[6]

Section 2: Troubleshooting Guide for Cross-Coupling Reactions

This section provides direct, actionable advice for specific experimental problems.

Issue: Failed or Low-Yield Suzuki-Miyaura Coupling

Question: My Suzuki coupling of 3-Bromo-4-isobutoxyaniline with an arylboronic acid is giving less than 20% yield. What are the critical parameters to adjust?

This is a classic "challenging substrate" problem. Success hinges on choosing a catalyst system designed for electron-rich, sterically hindered aryl bromides.

Answer & Troubleshooting Steps:

• Re-evaluate Your Catalyst and Ligand: Standard catalysts like Pd(PPh₃)₄ are often ineffective for this substrate. You must use a modern, highly active catalyst system.[1][7]

  • Switch to Bulky, Electron-Rich Ligands: The key is to use ligands that promote the difficult oxidative addition step. Buchwald-type biarylphosphine ligands are the industry standard for this.[8] N-heterocyclic carbene (NHC) ligands are also excellent alternatives.[7][9]

  • Use a Pre-catalyst: Modern palladium pre-catalysts (e.g., G2, G3, G4) are air-stable, easy to handle, and generate the active Pd(0) species more reliably in solution.[8]

• Optimize the Base and Solvent: The choice of base is critical and is often interdependent with the solvent.

  • Bases: For Suzuki couplings, inorganic bases are preferred. Potassium phosphate (K₃PO₄) is an excellent and widely used choice. Cesium carbonate (Cs₂CO₃) is also highly effective, particularly for stubborn couplings.[8]

  • Solvents: Anhydrous, degassed aprotic polar solvents are recommended. Common choices include 1,4-dioxane, toluene, or 2-methyltetrahydrofuran (2-MeTHF).[8] Sometimes, a small amount of water (e.g., a 10:1 mixture of organic solvent to water) can accelerate the reaction, particularly when using K₃PO₄.[10]

• Ensure Rigorously Inert Conditions: The active Pd(0) catalyst is sensitive to oxygen. Ensure your reaction flask is properly oven-dried and that all reagents and solvents are thoroughly degassed using techniques like sparging with argon or nitrogen, or freeze-pump-thaw cycles.

• Consider Temperature: Start with moderate heat (e.g., 80-100 °C).[8] If the reaction is clean but slow, a modest increase in temperature may be beneficial, but monitor for any signs of catalyst decomposition (formation of black precipitate).

Catalyst System	Ligand Type	Typical Loading (mol%)	Recommended Base	Key Advantages
XPhos Pd G3	Buchwald (Biarylphosphine)	1 - 3	K₃PO₄, Cs₂CO₃	High activity for sterically hindered and electron-rich substrates.[8]
SPhos Pd G2	Buchwald (Biarylphosphine)	1 - 3	K₃PO₄, Cs₂CO₃	Excellent general catalyst, often showing high turnover numbers.
[Pd(IPr)Cl₂]₂	NHC Pre-catalyst	1 - 2	K₃PO₄, Cs₂CO₃	Highly stable and active; very effective for challenging couplings.[9]
Pd(OAc)₂ + cataCXium® A	Phosphine Ligand	2 - 5	Cs₂CO₃	Proven effectiveness for ortho-substituted anilines.[11]

Issue: Unsuccessful Buchwald-Hartwig Amination

Question: I am trying to couple 3-Bromo-4-isobutoxyaniline with morpholine, but I am only recovering starting materials. How can I drive this reaction to completion?

Buchwald-Hartwig amination of this substrate requires a potent combination of a specialized ligand and a strong, non-nucleophilic base.[12]

Answer & Troubleshooting Steps:

• Select the Right Ligand: As with Suzuki coupling, ligand choice is paramount. For C-N coupling of challenging substrates, sterically demanding biarylphosphine ligands are essential.

  • Recommended Ligands: Josiphos-type ligands, tBuXPhos, or RuPhos are excellent starting points.[13] The specific choice can be substrate-dependent, so screening a small panel of ligands is often a wise strategy.[14]

• Use a Strong, Non-Nucleophilic Base: The reaction requires a strong base to deprotonate the amine and facilitate the catalytic cycle.

  • Recommended Bases: Sodium tert-butoxide (NaOtBu) is the most common and effective base for these reactions.[14] Lithium bis(trimethylsilyl)amide (LiHMDS) can also be used, especially if your substrate is sensitive to hydroxide-mediated side reactions.[15] Caution: These bases are highly reactive and must be handled under inert atmosphere.

• Solvent Choice: Anhydrous, non-protic solvents are required. Toluene and 1,4-dioxane are the most common and reliable solvents for Buchwald-Hartwig aminations.[14]

• Check Amine Purity: Ensure the amine coupling partner is pure and dry. Water can interfere with the strong bases used and deactivate the catalyst.

Below is a diagram illustrating the factors that contribute to the low reactivity of 3-Bromo-4-isobutoxyaniline in palladium-catalyzed cross-coupling reactions.

Caption: Factors contributing to the low reactivity of 3-Bromo-4-isobutoxyaniline.

Section 3: Recommended Experimental Protocols

The following protocols are generalized starting points and should be optimized for specific substrates.

Protocol 1: Suzuki-Miyaura Coupling

This protocol is adapted for a challenging electron-rich aryl bromide.

• Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 3-Bromo-4-isobutoxyaniline (1.0 eq), the desired boronic acid or pinacol ester (1.2-1.5 eq), potassium phosphate (K₃PO₄, 2.0-3.0 eq), and the palladium pre-catalyst (e.g., XPhos Pd G3, 2 mol%).

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with argon or nitrogen. Repeat this cycle three times.

• Solvent Addition: Add degassed 1,4-dioxane and degassed water (e.g., in a 10:1 ratio) via syringe to achieve a substrate concentration of approximately 0.1 M.

• Reaction: Place the flask in a preheated oil bath at 90-100 °C and stir vigorously for 4-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the layers. Extract the aqueous phase twice more with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography.

Protocol 2: Buchwald-Hartwig Amination

This protocol uses conditions suitable for coupling with a secondary amine.

• Reaction Setup: In a glovebox, add the palladium pre-catalyst (e.g., [tBuXPhos Pd G4], 2 mol%) and sodium tert-butoxide (NaOtBu, 1.4 eq) to an oven-dried screw-cap vial containing a stir bar.

• Reagent Addition: Remove the vial from the glovebox. Under a positive flow of argon, add 3-Bromo-4-isobutoxyaniline (1.0 eq) and the secondary amine (1.2 eq), followed by anhydrous, degassed toluene to achieve a substrate concentration of 0.1-0.2 M.

• Reaction: Seal the vial tightly and place it in a preheated oil bath or heating block at 100 °C. Stir for 12-24 hours. Monitor the reaction by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and carefully quench with water. Separate the layers and extract the aqueous phase with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography, typically using a hexane/ethyl acetate eluent system, possibly with 0.5% triethylamine added to prevent streaking.[6]

Caption: A step-by-step workflow for troubleshooting a failed Suzuki coupling reaction.

References

• Efficacy of different purification methods for substituted anilines. (2025). BenchChem.
• Purification of aniline and nitrosubstituted aniline contaminants from aqueous solution using beta zeolite. (n.d.).
• (NHC)PdCl2(Aniline)] Complexes: Easily Synthesized, Highly Active Pd(II)–NHC Precatalysts for Cross-Coupling Reactions. (n.d.).
• Palladium Catalysts [Cross-coupling Reaction using Transition Metal C
• Activation of aryl bromides for the Suzuki-Miyaura cross-coupling... (n.d.).
• Aryl and alkyl bromide cross-coupling reaction through photoredox. (n.d.).
• A Comparative Guide to Palladium Catalysts for Suzuki Coupling of Halogen
• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. (2018). Chemical Reviews.
• Multimetallic Catalysis Enabled Cross-Coupling of Aryl Bromides with Aryl Triflates. (2016).
• Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. (n.d.). University of Windsor.
• Investigation of amine inversion dynamics in ortho and meta substituted anilines. (n.d.). Der Pharma Chemica.
• Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions. (2019).
• Purify and dry aniline? (2014). Reddit.
• The investigation of the steric hindrance of anilines by means of reactions with PCl3 and BCl3. (2015). Dalton Transactions.
• Synthesis of 3-bromo-4-isobutyloxyphenyl carbothioamide. (n.d.).
• Aqueous-Phase, Palladium-Catalyzed Cross-Coupling of Aryl Bromides under Mild Conditions, Using Water-Soluble, Sterically Demanding Alkylphosphines. (n.d.). The Journal of Organic Chemistry.
• Buchwald–Hartwig amin
• The investigation of the steric hindrance of anilines by means of reactions with PCl3 and BCl3. (2015). PubMed.
• Buchwald-Hartwig Amin
• Green Synthesis: Novel method for Substituted Anilines from its Benzyl Azides. (n.d.). ChemRxiv.
• 3-Bromo-4-isobutoxybenzaldehyde | 946743-11-9. (n.d.). BenchChem.
• How do I remove aniline from the reaction mixture? (2014).
• Buchwald-Hartwig Amination Using Pd(I) Dimer Precatalysts Supported by Biaryl Phosphine Ligands. (n.d.). The Royal Society of Chemistry.
• Access to the most sterically crowded anilines via non-catalysed C–C coupling reactions. (2020).
• 3-Bromo-4-isopropoxyaniline. (n.d.). BenchChem.
• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. (2024).
• Buchwald-Hartwig Cross Coupling Reaction. (n.d.). Organic Chemistry Portal.
• Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)
• The Impact of Steric Hindrance on the Reactivity of 2,6-Disubstituted Anilines: A Kinetic Analysis. (2025). BenchChem.
• The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. (n.d.). MDPI.
• Method for preparing 3-bromo-4-methoxyaniline. (n.d.).
• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. (2021). PubMed Central.
• Pd-Catalyzed Cross Coupling Reactions. (2023). Chemistry LibreTexts.
• Cross-Coupling Chemistry. (n.d.). University of Rochester.
• Synthesis of N-(4-bromophenyl)-1-(3-bromothiophen-2-yl)methanimine (3) and Suzuki coupling of imine with arylboronic acids. Conditions. (n.d.).
• Suzuki Coupling of 3-Bromoquinoline for Advanced Drug Discovery. (2025). BenchChem.
• Metallaphotoredox-Catalyzed Cross-Electrophile Csp3−Csp3 Coupling of Aliphatic Bromides. (2018). Princeton University.
• 3-bromo-4-aminotoluene. (n.d.). Organic Syntheses Procedure.

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Analytical Characterization of 3-Bromo-4-isobutoxyaniline

In the landscape of pharmaceutical research and fine chemical synthesis, the rigorous characterization of intermediates is paramount to ensuring the safety, efficacy, and quality of the final product. 3-Bromo-4-isobutoxyaniline, a key building block in the synthesis of various pharmaceutically active compounds, is no exception. Its purity and structural integrity directly impact reaction yields, impurity profiles, and the ultimate therapeutic effect of the target molecule. This guide provides an in-depth comparison of analytical methodologies for the comprehensive characterization of 3-Bromo-4-isobutoxyaniline, drawing upon established principles and field-proven insights to empower researchers, scientists, and drug development professionals.

This document deviates from a rigid template, instead adopting a structure that logically flows from routine purity assessment to in-depth structural elucidation, reflecting the typical workflow in a research and development setting. We will explore the causality behind experimental choices, ensuring that each described protocol is a self-validating system.

The Gatekeeper: High-Performance Liquid Chromatography (HPLC) for Purity and Quantification

For routine quality control and purity assessment of 3-Bromo-4-isobutoxyaniline, High-Performance Liquid Chromatography (HPLC) stands as the undisputed gold standard.[1][2] Its high resolution, sensitivity, and quantitative accuracy make it the ideal gatekeeper to ensure that the material meets the stringent specifications required for subsequent synthetic steps.

A well-designed, stability-indicating HPLC method is not merely a purity check; it is a predictive tool that can identify potential degradation products and process-related impurities. While a specific validated method for 3-Bromo-4-isobutoxyaniline is not widely published, a robust method can be developed based on its structural similarity to other bromo-aromatic compounds.[1] A reversed-phase approach is typically the most effective for this class of molecules.

Proposed HPLC Method Protocol

Parameter	Recommended Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Provides excellent retention and separation for moderately polar aromatic compounds.
Mobile Phase A	0.1% Formic Acid in Water	Acidification improves peak shape for the amine functionality and ensures reproducibility.
Mobile Phase B	Acetonitrile	A common, effective organic modifier for reversed-phase chromatography.
Gradient	50% B to 95% B over 15 min	A gradient elution is crucial to separate the main analyte from potential non-polar impurities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, balancing analysis time and resolution.
Column Temperature	30 °C	Maintaining a constant temperature ensures retention time stability.
UV Detection	254 nm	Aromatic compounds typically exhibit strong absorbance at this wavelength.
Injection Volume	10 µL	A standard volume to achieve good sensitivity without overloading the column.

Experimental Workflow for HPLC Analysis

Sources

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• 2. iosrjournals.org [iosrjournals.org]

A Comparative Guide to HPLC and GC-MS for Purity Analysis of 3-Bromo-4-isobutoxyaniline

For Immediate Release

[City, State] – In the landscape of pharmaceutical development and chemical research, the purity of intermediate compounds is a critical determinant of final product quality, safety, and efficacy. This guide provides an in-depth, objective comparison of two powerful analytical techniques, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), for the purity analysis of 3-Bromo-4-isobutoxyaniline, a key building block in organic synthesis. This document is intended for researchers, scientists, and drug development professionals seeking to establish robust and reliable analytical methods.

Introduction: The Imperative of Purity for 3-Bromo-4-isobutoxyaniline

3-Bromo-4-isobutoxyaniline is an aniline derivative used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals.[1][2] The presence of impurities, which can arise from the manufacturing process or degradation, can significantly impact the yield, quality, and safety of the final active pharmaceutical ingredient (API).[1][3] Therefore, rigorous analytical testing is essential to ensure the purity of this critical intermediate. This guide will explore the application, advantages, and limitations of both HPLC and GC-MS for this purpose.

High-Performance Liquid Chromatography (HPLC): The Versatile Workhorse

HPLC is a cornerstone of pharmaceutical analysis, prized for its wide applicability to non-volatile and thermally unstable compounds.[4][5][6] This makes it an excellent initial choice for the analysis of many organic molecules, including aniline derivatives.[2][7]

The fundamental principle of HPLC lies in the separation of components in a mixture based on their differential partitioning between a liquid mobile phase and a solid stationary phase.[7] For a substituted aniline like 3-Bromo-4-isobutoxyaniline, a reversed-phase HPLC method is typically the most effective approach. In this mode, a nonpolar stationary phase (commonly C18) is used with a polar mobile phase (often a mixture of water and an organic solvent like acetonitrile or methanol).[7] Less polar compounds, such as the target analyte and related impurities, will have a stronger affinity for the stationary phase and thus elute later than more polar impurities.

1. Materials and Reagents:

• Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade), and Ultrapure Water.

• Buffers: Formic acid or phosphoric acid for pH adjustment.[7]

• Reference Standard: 3-Bromo-4-isobutoxyaniline (≥99.5% purity).

• Sample: The test batch of 3-Bromo-4-isobutoxyaniline.

2. Standard and Sample Preparation:

• Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of the 3-Bromo-4-isobutoxyaniline reference standard and dissolve it in 10 mL of a suitable solvent, such as methanol or acetonitrile.[7]

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to construct a calibration curve (e.g., 1, 5, 10, 50, 100 µg/mL).

• Sample Solution (1 mg/mL): Accurately weigh approximately 10 mg of the test sample and dissolve it in 10 mL of the same solvent used for the standard.

• Filtration: All solutions should be filtered through a 0.22 µm syringe filter prior to injection to remove any particulate matter.[8]

3. Chromatographic Conditions:

• HPLC System: A standard HPLC system with a UV-Vis or Photodiode Array (PDA) detector.[7]

• Column: A reversed-phase C18 column (e.g., 15 cm x 4.6 mm, 5 µm particle size) is a common starting point.[7]

• Mobile Phase: A gradient elution is often employed for impurity profiling. A typical gradient might start with a higher percentage of water (e.g., 90%) and gradually increase the percentage of organic solvent (e.g., acetonitrile) to elute less polar impurities.

• Flow Rate: 1.0 mL/min.[2]

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm, a common wavelength for aromatic compounds.

• Injection Volume: 10 µL.

Compound	Retention Time (min)	Area (%)
Impurity 1 (Polar)	3.5	0.08
Impurity 2 (Starting Material)	5.2	0.15
3-Bromo-4-isobutoxyaniline	10.8	99.72
Impurity 3 (Less Polar)	12.5	0.05

Gas Chromatography-Mass Spectrometry (GC-MS): The Power of Volatility and Identification

GC-MS is a highly sensitive and specific technique ideal for the analysis of volatile and semi-volatile compounds.[1][3] It combines the separation power of gas chromatography with the identification capabilities of mass spectrometry.

For a compound like 3-Bromo-4-isobutoxyaniline, GC-MS can be a powerful tool, provided the compound is thermally stable and sufficiently volatile.[4] The primary advantage of GC-MS is its ability to provide structural information about the separated components through their mass spectra, aiding in the definitive identification of unknown impurities.[4]

1. Materials and Reagents:

• Solvent: Dichloromethane (DCM) or another suitable volatile organic solvent.[1][9]

• Reference Standard: 3-Bromo-4-isobutoxyaniline (≥99.5% purity).

• Internal Standard (IS): A compound with similar chemical properties but a different retention time, such as N-methylaniline, can be used for improved quantitation.[1]

• Sample: The test batch of 3-Bromo-4-isobutoxyaniline.

2. Standard and Sample Preparation:

• Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 10 mg of the reference standard and dissolve it in 10 mL of DCM.[1]

• Internal Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of the internal standard and dissolve it in 10 mL of DCM.[1]

• Calibration Standards: Prepare a series of calibration standards by diluting the stock standard solution and adding a fixed concentration of the internal standard.

• Sample Solution: Accurately weigh approximately 10 mg of the test sample, dissolve it in 10 mL of DCM, and add the same fixed concentration of the internal standard.

3. Chromatographic and Mass Spectrometric Conditions:

• GC-MS System: A gas chromatograph coupled to a mass spectrometer.

• Column: A nonpolar capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., HP-5ms), is a common choice for a wide range of organic compounds.[1]

• Carrier Gas: Helium at a constant flow rate.

• Injection Mode: Split or splitless, depending on the expected concentration of impurities.

• Temperature Program: A temperature gradient is used to separate compounds with different boiling points. A typical program might start at a lower temperature (e.g., 80 °C), hold for a few minutes, and then ramp up to a higher temperature (e.g., 280 °C).

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: Scan from a low m/z (e.g., 40) to a higher m/z (e.g., 400) to capture the molecular ions and fragmentation patterns of the analyte and potential impurities.

Compound	Retention Time (min)	Area (%)	Key Mass Fragments (m/z)
Impurity 4 (Volatile)	6.2	0.07	77, 93, 108
3-Bromo-4-isobutoxyaniline	15.4	99.85	257, 201, 145, 77
Impurity 5 (Isomer)	15.8	0.08	257, 201, 145, 77

Head-to-Head Comparison: HPLC vs. GC-MS

Feature	HPLC	GC-MS
Analyte Suitability	Excellent for non-volatile and thermally labile compounds.[4][5]	Best for volatile and thermally stable compounds.[3][4]
Sample Preparation	Generally straightforward, involving dissolution and filtration.[8]	May require derivatization for non-volatile compounds, but is often simple dissolution for suitable analytes.[9]
Separation Efficiency	Good resolution for a wide range of compounds.	Typically higher separation efficiency (narrower peaks) for volatile compounds.[4]
Detection	UV detection is common and robust, but provides limited structural information.	Mass spectrometry provides definitive identification of compounds based on their mass spectra.[4]
Sensitivity	Good, with the potential for high sensitivity with detectors like MS.[3]	Excellent sensitivity, especially in selected ion monitoring (SIM) mode.
Quantitation	Highly accurate and reproducible.	Can be highly accurate, especially with the use of an internal standard.

Making the Right Choice: A Senior Application Scientist's Perspective

The choice between HPLC and GC-MS for the purity analysis of 3-Bromo-4-isobutoxyaniline is not a matter of one being definitively "better" than the other; rather, it is about selecting the most appropriate tool for the specific analytical challenge.

• For routine quality control and the quantification of known impurities, a validated HPLC-UV method is often sufficient, cost-effective, and robust. Its broad applicability makes it a reliable first line of analysis.

• When dealing with unknown impurities or for confirmatory analysis, the structural information provided by GC-MS is invaluable. It is the gold standard for identifying volatile and semi-volatile unknowns.

In a comprehensive analytical strategy, both techniques can be used synergistically. HPLC can be employed for the primary purity assessment, while GC-MS can be used to investigate any unexpected peaks or to confirm the identity of impurities that are amenable to gas chromatography.

Method Validation: The Cornerstone of Trustworthy Results

Regardless of the chosen technique, method validation is a non-negotiable step to ensure the reliability of the analytical data. Key validation parameters, as outlined by the International Council for Harmonisation (ICH) guidelines, include:[10][11][12]

• Specificity/Selectivity: The ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present.[10]

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.[13]

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.[13]

• Accuracy: The closeness of the test results obtained by the method to the true value.[11]

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability and intermediate precision.[11]

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Visualizing the Workflow

Caption: HPLC analysis workflow for 3-Bromo-4-isobutoxyaniline.

Caption: GC-MS analysis workflow for 3-Bromo-4-isobutoxyaniline.

Conclusion

Both HPLC and GC-MS are indispensable tools in the modern analytical laboratory. For the purity analysis of 3-Bromo-4-isobutoxyaniline, a well-developed and validated HPLC method serves as a robust and reliable primary technique for routine quality control. GC-MS offers a complementary and powerful approach for the definitive identification of volatile and semi-volatile impurities. A comprehensive understanding of the principles, strengths, and limitations of each technique, as detailed in this guide, empowers researchers to select the most appropriate analytical strategy to ensure the quality and safety of their chemical intermediates and final products.

References

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• Advances in Impurity Profiling of Pharmaceutical Formulations. Biomedical Journal of Scientific & Technical Research. Available at: [Link]

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• HPLC Method for Analysis of Aniline on Primesep 100 Column. SIELC Technologies. Available at: [Link]

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• Review On Active pharmaceutical ingredients and impurity profiling: Advanced Chromatographic Techniques (HPLC, UPLC, GC). IJIRT. Available at: [Link]

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Navigating the Bioactive Landscape of Substituted Bromo-Anilines: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The substituted aniline scaffold is a cornerstone in medicinal chemistry, serving as a versatile template for the development of novel therapeutic agents. The introduction of a bromine atom onto this core structure significantly influences the molecule's physicochemical properties, including its lipophilicity, metabolic stability, and ability to form halogen bonds with biological targets. This strategic modification has led to the discovery of a diverse array of bioactive compounds with potential applications in oncology, infectious diseases, and inflammatory conditions. While a comprehensive analysis of derivatives from the specific starting material, 3-Bromo-4-isobutoxyaniline, is limited in publicly available literature, a broader examination of structurally related substituted bromo-anilines provides invaluable insights into their therapeutic potential.

This guide offers a comparative analysis of the biological activities of various classes of compounds derived from or structurally related to the bromo-aniline framework. We will delve into their anticancer, antimicrobial, and anti-inflammatory properties, supported by experimental data and detailed protocols to provide a practical resource for researchers in the field.

The Bromo-Aniline Core: A Privileged Scaffold in Drug Discovery

The presence of a bromine atom on the aniline ring offers several advantages in drug design. Its size and electronegativity can lead to enhanced binding affinity and selectivity for target proteins. Furthermore, the bromo-substituent can block sites of metabolism, thereby improving the pharmacokinetic profile of a compound. The position of the bromine, along with other substituents on the aniline ring, dictates the specific biological activity, creating a rich landscape for structure-activity relationship (SAR) studies.

Anticancer Activity: Targeting Proliferation and Survival

Several classes of substituted bromo-aniline derivatives have demonstrated promising anticancer activity against a range of cancer cell lines.

Benzothiazole Aniline Derivatives

Benzothiazole anilines represent a class of compounds with significant cytotoxic effects against various cancer cells. Studies have shown that substitutions on the aniline ring can modulate this activity. For instance, the introduction of methyl or halogen groups at the 3'-position of 2-(4-aminophenyl)-benzothiazole has been shown to increase antitumor activity against ovarian, colon, and renal cancer cell lines.[1] Some derivatives have exhibited greater efficacy than conventional chemotherapeutic drugs like cisplatin, highlighting their potential as alternative therapeutic agents.[1][2] The proposed mechanisms of action for these compounds include the induction of apoptosis and cell cycle arrest.[2]

4-Anilinoquinolinylchalcone Derivatives

A series of 4-anilinoquinolinylchalcone derivatives, which incorporate a substituted aniline moiety, have been synthesized and evaluated for their antiproliferative activities. One notable compound, (E)-3-{4-{[4-(benzyloxy)phenyl]amino}quinolin-2-yl}-1-(4-methoxyphenyl) prop-2-en-1-one, demonstrated high cytotoxicity against breast cancer cells (MDA-MB-231) with an IC50 value of 0.11 µM, while showing low toxicity to normal lung cells.[3] This selective activity underscores the potential of this scaffold in developing targeted cancer therapies. Further studies revealed that this compound induces apoptosis in breast cancer cells.[3]

Table 1: Comparative Anticancer Activity of Substituted Bromo-Aniline Derivatives

Compound Class	Specific Derivative	Cancer Cell Line	Activity Metric	Value	Reference
Benzothiazole Anilines	L1 (a specific derivative)	Liver Cancer Cells	IC50	Better than cisplatin	[1]
4-Anilinoquinolinylchalcones	Compound 4a	MDA-MB-231 (Breast)	IC50	0.11 µM	[3]
4-Anilinoquinolinylchalcones	Compound 4d	MDA-MB-231 (Breast)	IC50	0.18 µM	[3]
4-Anilinoquinolinylchalcones	Compound 4f	MDA-MB-231 (Breast)	IC50	1.94 µM	[3]

Antimicrobial Activity: Combating Bacterial and Fungal Pathogens

The emergence of multidrug-resistant pathogens necessitates the development of novel antimicrobial agents. Substituted bromo-anilines have emerged as a promising class of compounds with activity against a variety of microorganisms.

Halogenated Anilines

Studies on halogen-substituted anilines have revealed their potential as broad-spectrum antimicrobial and antibiofilm agents. For example, 4-bromo-3-chloroaniline (4B3CA) and 3,5-dibromoaniline (3,5-DBA) have demonstrated activity against uropathogenic Escherichia coli (UPEC).[4] 3,5-DBA exhibited a minimum inhibitory concentration (MIC) of 100 µg/mL against UPEC.[4] Both compounds also showed significant antibiofilm activity, with a biofilm inhibition IC50 value of 10 µg/mL.[4] These findings suggest that halogenated anilines could be valuable leads for the development of new treatments for urinary tract infections and other biofilm-associated infections.

N-(4-bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives

A series of N-(4-bromo-3-methylphenyl)pyrazine-2-carboxamide derivatives, which feature a 4-bromo-3-methylaniline core, have been synthesized and evaluated for their antibacterial activity against clinically isolated extensively drug-resistant (XDR) Salmonella Typhi.[5] This highlights the potential of modifying the aniline nitrogen to generate potent antibacterial agents.

Table 2: Comparative Antimicrobial Activity of Substituted Bromo-Aniline Derivatives

Compound Class	Specific Derivative	Pathogen	Activity Metric	Value	Reference
Halogenated Anilines	3,5-dibromoaniline	Uropathogenic E. coli	MIC	100 µg/mL	[4]
Halogenated Anilines	4-bromo-3-chloroaniline	Uropathogenic E. coli	MIC	200 µg/mL	[4]
Halogenated Anilines	3,5-dibromoaniline	Uropathogenic E. coli	Biofilm IC50	10 µg/mL	[4]
Halogenated Anilines	4-bromo-3-chloroaniline	Uropathogenic E. coli	Biofilm IC50	10 µg/mL	[4]

Anti-inflammatory Activity: Modulating the Inflammatory Response

Chronic inflammation is a key contributor to a wide range of diseases. Substituted aniline derivatives have been investigated for their potential to modulate inflammatory pathways.

Substituted Aniline Oxadiazolyl Derivatives

Derivatives incorporating a 1,3,4-oxadiazole ring linked to a substituted aniline have been synthesized and evaluated for their anti-inflammatory activities.[6] These compounds represent a promising avenue for the development of novel anti-inflammatory agents.

9-Anilinoacridine Derivatives

The synthesis of 9-anilinoacridine derivatives has led to the identification of compounds with potent anti-inflammatory effects. These compounds have been shown to inhibit the activation of mast cells, neutrophils, and macrophages, key players in the inflammatory cascade.[7] For example, certain derivatives were more potent than the reference inhibitor mepacrine in inhibiting mast cell degranulation.[7]

Experimental Protocols

Synthesis of N-(4-bromo-3-methylphenyl)pyrazine-2-carboxamide

This protocol describes a general method for the synthesis of the core amide structure, which can then be further modified.[5]

Materials:

• Pyrazine-2-carboxylic acid

• 4-Bromo-3-methylaniline

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM)

Procedure:

• To a solution of pyrazine-2-carboxylic acid (1.0 eq) and 4-bromo-3-methylaniline (1.0 eq) in DCM, add DMAP (0.2 eq).

• Cool the reaction mixture to 0 °C.

• Add DCC (1.1 eq) portion-wise to the cooled mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the dicyclohexylurea byproduct.

• Wash the filtrate with 1N HCl, saturated NaHCO3 solution, and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired N-(4-bromo-3-methylphenyl)pyrazine-2-carboxamide.

Caption: Synthetic workflow for N-(4-bromo-3-methylphenyl)pyrazine-2-carboxamide.

In Vitro Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of a compound against a bacterial strain.

Materials:

• Test compound dissolved in a suitable solvent (e.g., DMSO)

• Bacterial culture in logarithmic growth phase

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

• Spectrophotometer

Procedure:

• Prepare a stock solution of the test compound.

• Perform serial two-fold dilutions of the compound in CAMHB in a 96-well plate.

• Inoculate each well with a standardized bacterial suspension to a final concentration of approximately 5 x 10^5 CFU/mL.

• Include positive (bacteria only) and negative (broth only) controls.

• Incubate the plates at 37 °C for 18-24 hours.

• The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the bacteria.

Caption: Workflow for Minimum Inhibitory Concentration (MIC) assay.

Conclusion and Future Directions

The collective evidence strongly supports the bromo-aniline scaffold as a highly valuable starting point for the development of new therapeutic agents. The diverse biological activities—anticancer, antimicrobial, and anti-inflammatory—observed in various derivatives underscore the versatility of this chemical framework. While direct experimental data on derivatives of 3-Bromo-4-isobutoxyaniline remains to be explored, the comparative analysis of structurally similar compounds provides a robust foundation for future research.

Future efforts should focus on the systematic exploration of the chemical space around the 3-bromo-4-alkoxy-aniline core. The synthesis and biological evaluation of novel derivatives will be crucial in elucidating detailed structure-activity relationships and identifying lead compounds with enhanced potency and selectivity. Moreover, investigations into the mechanisms of action of these compounds will provide deeper insights into their therapeutic potential and pave the way for their translation into clinical applications.

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A Comparative Guide to the Computational Modeling of 3-Bromo-4-isobutoxyaniline Reactions

For researchers and professionals in drug development, understanding the reactivity of novel chemical entities is paramount. 3-Bromo-4-isobutoxyaniline, a substituted aniline, presents an interesting case for reactivity prediction due to its unique combination of activating and deactivating groups on the aromatic ring. This guide provides an in-depth comparison of computational models for predicting the reactivity of 3-Bromo-4-isobutoxyaniline, with a focus on electrophilic aromatic substitution. We will explore the theoretical underpinnings of different modeling choices, provide detailed experimental protocols for in silico analysis, and objectively compare the performance of various computational methods.

The Chemical Landscape of 3-Bromo-4-isobutoxyaniline

3-Bromo-4-isobutoxyaniline is a molecule with significant potential as a building block in the synthesis of more complex pharmaceutical compounds. Its aromatic ring is functionalized with three key substituents:

• An amino group (-NH2): A strong activating group that directs incoming electrophiles to the ortho and para positions through resonance donation of its lone pair of electrons.

• An isobutoxy group (-OCH2CH(CH3)2): Another activating group, also an ortho, para-director due to resonance effects of the oxygen atom.

• A bromine atom (-Br): A deactivating group due to its inductive electron-withdrawing effect, yet it directs incoming electrophiles to the ortho and para positions.

The interplay of these electronic effects makes a priori prediction of the regioselectivity of its reactions challenging, highlighting the need for robust computational modeling. A highly plausible and synthetically important reaction for this substrate is electrophilic aromatic substitution (EAS) , where an electrophile replaces a hydrogen atom on the aromatic ring. This guide will use a hypothetical nitration reaction (a common type of EAS) as a case study to compare computational models.

Comparing Computational Models for Predicting Reactivity

The choice of a computational model is a critical decision that balances accuracy with computational cost. Here, we compare three representative models for predicting the outcome of an electrophilic aromatic substitution reaction on 3-Bromo-4-isobutoxyaniline.

Computational Model	Key Characteristics	Pros	Cons
Model A: B3LYP/6-31G(d)	A hybrid density functional theory (DFT) method. B3LYP is one of the most widely used functionals in computational chemistry.[1][2][3]	- Well-established and extensively benchmarked.- Good balance of cost and accuracy for ground-state geometries.- Widely available in most quantum chemistry software packages.	- Known to underestimate reaction barrier heights.[4]- May not perform as well for systems with significant dispersion interactions.[2][3]- Considered outdated by some for high-accuracy kinetic studies.[1]
Model B: M06-2X/6-311+G(d,p)	A high-nonlocality meta-hybrid GGA functional from the Minnesota suite of functionals.[2][3][5]	- Generally provides more accurate thermochemistry and kinetic data, especially for main-group elements.- Better performance for non-covalent interactions compared to B3LYP.[2][3]- Often recommended for reaction mechanism studies.[1]	- More computationally expensive than B3LYP.- Can be more sensitive to the choice of integration grid in calculations.[1]
Model C: Semi-empirical (PM3)	A semi-empirical method that uses parameters derived from experimental data to simplify calculations.	- Very fast, suitable for high-throughput screening of many molecules or reaction sites.- Can provide good qualitative predictions of regioselectivity, as demonstrated by methods like RegioSQM which uses PM3.[6]	- Significantly less accurate than DFT methods for quantitative predictions of energies and barrier heights.- Not suitable for detailed mechanistic studies or obtaining reliable thermodynamic data.

In-Depth Technical Protocol: Modeling Electrophilic Nitration

This section provides a step-by-step workflow for modeling the nitration of 3-Bromo-4-isobutoxyaniline using DFT methods (B3LYP or M06-2X). The goal is to determine the most likely site of substitution by comparing the activation energies for the attack of the nitronium ion (NO2+) at the possible positions on the aromatic ring.

Step 1: Geometry Optimization of Reactants

First, we optimize the geometries of the reactants: 3-Bromo-4-isobutoxyaniline and the nitronium ion.

Generic Input for a Quantum Chemistry Package (e.g., Gaussian):

• Causality: The opt keyword requests a geometry optimization to find the minimum energy structure. freq calculates vibrational frequencies to confirm the structure is a true minimum (no imaginary frequencies) and to obtain thermochemical data like Gibbs free energy.

Step 2: Locating Transition States and Intermediates

We need to model the attack of the nitronium ion at each available position on the aromatic ring. This involves finding the transition state (TS) for the C-N bond formation and the corresponding intermediate (Wheland intermediate or σ-complex).

Generic Input for a Transition State Search:

• Causality: opt=TS requests a search for a saddle point (transition state). calcfc calculates the force constants at the initial geometry to start the search. A successful TS calculation will yield exactly one imaginary frequency corresponding to the reaction coordinate.

Step 3: Verifying the Reaction Path

An Intrinsic Reaction Coordinate (IRC) calculation should be performed starting from the transition state to ensure it connects the reactants and the desired intermediate.

Generic Input for an IRC Calculation:

Step 4: Geometry Optimization of Intermediates and Products

The geometries of the Wheland intermediates for attack at each position and the final products (after deprotonation) are optimized using the same method as in Step 1.

Computational Workflow Diagram

Caption: Computational workflow for predicting reaction regioselectivity.

Data Presentation: A Comparative Analysis

The following table presents illustrative data for the nitration of 3-Bromo-4-isobutoxyaniline, based on trends observed in the literature for similar systems.[4][7][8] The values are Gibbs Free Energies of activation (ΔG‡) and reaction (ΔGr) in kcal/mol, relative to the separated reactants.

Position of Attack	Model A: B3LYP/6-31G(d)	Model B: M06-2X/6-311+G(d,p)
ΔG‡	ΔGr
Ortho to -NH2 (C2)	12.5	-15.2
Ortho to -OCH2R (C5)	14.8	-13.1
Meta to -NH2 (C6)	20.1	-8.5

Analysis of Illustrative Data:

• Regioselectivity: Both models predict that the position ortho to the strongly activating amino group (C2) is the most favorable site for electrophilic attack, as it has the lowest activation barrier. This aligns with fundamental organic chemistry principles.[9]

• Barrier Heights: As expected from benchmark studies, the M06-2X functional predicts higher activation barriers compared to B3LYP.[4] This is generally considered to be a more realistic prediction.

• Thermodynamics: Both models predict the reactions to be exergonic, with similar relative stabilities of the products.

The Mechanism of Electrophilic Aromatic Substitution

The accepted mechanism for EAS involves a two-step process:

• The electrophile attacks the π-system of the aromatic ring, forming a resonance-stabilized carbocation known as a Wheland intermediate or σ-complex. This step is typically the rate-determining step.

• A base removes a proton from the carbon atom that was attacked, restoring the aromaticity of the ring.

Caption: General mechanism for electrophilic aromatic substitution.

Conclusion and Recommendations

Computational modeling provides invaluable insights into the reactivity of molecules like 3-Bromo-4-isobutoxyaniline. This guide demonstrates that even without direct experimental data, a comparative computational study can yield robust predictions.

• For rapid screening and qualitative prediction of regioselectivity , semi-empirical methods like PM3 offer a computationally inexpensive first pass.[6][10]

• For general-purpose studies and geometry optimizations , the widely-used B3LYP functional provides a good balance of accuracy and computational cost.

• For high-accuracy predictions of reaction barrier heights and detailed mechanistic investigations , more modern functionals like M06-2X are highly recommended, despite their higher computational cost.[1]

Ultimately, the choice of model depends on the specific research question and available computational resources. By understanding the strengths and weaknesses of each approach, researchers can make informed decisions to accelerate their discovery and development efforts.

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• Jørgensen, M., & Olsen, C. A. (2020). RegioSQM20: improved prediction of the regioselectivity of electrophilic aromatic substitutions. Journal of Cheminformatics, 12(1), 1-8. [Link]

• Kruszyk, M., Jessing, M., Kristensen, J. L., & Jørgensen, M. (2016). Computational Methods to Predict the Regioselectivity of Electrophilic Aromatic Substitution Reactions of Heteroaromatic Systems. The Journal of Organic Chemistry, 81(12), 5128-5134. [Link]

• Peverati, R., & Truhlar, D. G. (2012). Density Functional Theory for Reaction Energies: Test of Meta and Hybrid Meta Functionals, Range-Separated Functionals, and Other High-Performance Functionals. Journal of Chemical Theory and Computation, 8(7), 2310-2319. [Link]

• Kruszyk, M., Jessing, M., Kristensen, J. L., & Jørgensen, M. (2016). Computational Methods to Predict the Regioselectivity of Electrophilic Aromatic Substitution Reactions of Heteroaromatic Systems. PubMed, 27243391. [Link]

• Zhao, Y., & Truhlar, D. G. (2005). Benchmark Database of Barrier Heights for Heavy Atom Transfer, Nucleophilic Substitution, Association, and Unimolecular Reactions and Its Use To Test Theoretical Methods. The Journal of Physical Chemistry A, 109(25), 5656-5667. [Link]

• Spotte-Smith, E. W. C., Yu, J., & Head-Gordon, T. (2023). Assessing the Accuracy of Density Functional Approximations for Predicting Hydrolysis Reaction Kinetics. Journal of Chemical Theory and Computation, 19(6), 1699-1712. [Link]

• Li, S., Gagliardi, L., & Truhlar, D. G. (2019). Calculation of Chemical Reaction Barrier Heights by Multiconfiguration Pair-Density Functional Theory with Correlated Participating Orbitals. Journal of Chemical Theory and Computation, 15(4), 2234-2244. [Link]

• Kruszyk, M., Jessing, M., Kristensen, J. L., & Jørgensen, M. (2016). Computational Methods to Predict the Regioselectivity of Electrophilic Aromatic Substitution Reactions of Heteroaromatic Systems. The Journal of Organic Chemistry, 81(12), 5128-5134. [Link]

• Geerlings, P., De Proft, F., & Balawender, R. (2003). Application of Conceptual Density Functional Theory Descriptors for Electrophilic Aromatic Substitution. Journal of the Serbian Chemical Society, 68(11), 839-851. [Link]

• Walker, M., Harvey, A. J., Sen, A., & Dessent, C. E. (2013). Performance of M06, M06-2X, and M06-HF density functionals for conformationally flexible anionic clusters: M06 functionals perform better than B3LYP for a model system with dispersion and ionic hydrogen-bonding interactions. The Journal of Physical Chemistry A, 117(47), 12590-12600. [Link]

• A user on Reddit. (2020). B3LYP vs other functionals. r/comp_chem. [Link]

• Walker, M., Harvey, A. J., Sen, A., & Dessent, C. E. (2013). The Performance of the M06, M06-2X and M06-HF Density Functionals for Conformationally Flexible Anionic Clusters: M06 Functionals Perform Better than B3LYP for a Model System with Dispersion and Ionic Hydrogen-Bonding Interactions. ResearchGate. [Link]

• Walker, M., Harvey, A. J., Sen, A., & Dessent, C. E. (2013). Performance of M06, M06-2X, and M06-HF density functionals for conformationally flexible anionic clusters: M06 functionals perform better than B3LYP for a model system with dispersion and ionic hydrogen-bonding interactions. PubMed, 24147965. [Link]

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Differentiating Key Intermediates: A Spectroscopic Comparison of 3-Bromo-4-isobutoxyaniline and Its Isomers

In the landscape of pharmaceutical and materials science research, the precise structural elucidation of synthetic intermediates is paramount. Positional isomers, while sharing the same molecular formula, can exhibit vastly different chemical reactivity, biological activity, and physical properties. This guide provides an in-depth spectroscopic comparison of 3-Bromo-4-isobutoxyaniline and two of its key positional isomers: 2-Bromo-4-isobutoxyaniline and 4-Bromo-3-isobutoxyaniline. Through a detailed analysis of Nuclear Magnetic Resonance (¹H NMR and ¹³C NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), we will demonstrate how these powerful analytical techniques can be leveraged to unambiguously differentiate these critical building blocks.

The insights provided herein are intended to equip researchers, scientists, and drug development professionals with the necessary tools to confidently identify and characterize these and similar substituted anilines, ensuring the integrity and success of their synthetic endeavors.

The Critical Importance of Isomer Differentiation

The subtle shift in the position of a bromine atom or an isobutoxy group on the aniline ring can significantly alter the electronic environment and steric hindrance around the amine functionality. These changes directly impact the molecule's reactivity in subsequent synthetic steps and its potential interactions with biological targets. An incorrect isomer in a synthesis cascade can lead to the formation of unintended byproducts, lower yields, and ultimately, the failure to produce the desired active pharmaceutical ingredient (API) or material. Therefore, robust analytical methods for isomer differentiation are not merely a matter of academic interest but a cornerstone of efficient and reliable chemical synthesis.

¹H NMR Spectroscopy: A Window into Proton Environments

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is arguably the most powerful tool for distinguishing between these isomers. The chemical shift, splitting pattern (multiplicity), and coupling constants of the aromatic protons provide a unique fingerprint for the substitution pattern on the benzene ring.

While direct experimental spectra for these specific isobutoxyanilines are not widely available in the public domain, we can predict their characteristic features based on established principles and data from analogous compounds, such as bromo-methylanilines and other substituted anilines.

Predicted ¹H NMR Data Summary

Compound	Predicted Aromatic Proton Signals (ppm)	Predicted Isobutoxy Group Signals (ppm)	Predicted -NH₂ Signal (ppm)
3-Bromo-4-isobutoxyaniline	H-2: ~6.9 (d, J≈2.5 Hz)H-5: ~6.6 (d, J≈8.5 Hz)H-6: ~6.8 (dd, J≈8.5, 2.5 Hz)	-OCH₂-: ~3.8 (d, J≈6.5 Hz)-CH-: ~2.1 (m)-CH₃: ~1.0 (d, J≈6.7 Hz)	~3.7 (br s)
2-Bromo-4-isobutoxyaniline	H-3: ~6.8 (d, J≈2.5 Hz)H-5: ~6.7 (dd, J≈8.5, 2.5 Hz)H-6: ~6.6 (d, J≈8.5 Hz)	-OCH₂-: ~3.7 (d, J≈6.5 Hz)-CH-: ~2.0 (m)-CH₃: ~1.0 (d, J≈6.7 Hz)	~4.2 (br s)
4-Bromo-3-isobutoxyaniline	H-2: ~6.7 (d, J≈2.5 Hz)H-5: ~7.1 (d, J≈8.5 Hz)H-6: ~6.5 (dd, J≈8.5, 2.5 Hz)	-OCH₂-: ~3.9 (d, J≈6.5 Hz)-CH-: ~2.1 (m)-CH₃: ~1.0 (d, J≈6.7 Hz)	~3.8 (br s)

Interpretation and Causality:

• Aromatic Region: The substitution pattern is the key differentiator.

  • In 3-Bromo-4-isobutoxyaniline , the proton at C-2 will be a doublet with a small meta-coupling constant. The protons at C-5 and C-6 will show a characteristic ortho- and meta-coupling pattern.

  • For 2-Bromo-4-isobutoxyaniline , the bromine atom ortho to the amine group will likely cause a downfield shift of the -NH₂ protons due to steric effects and will influence the adjacent aromatic protons differently.

  • In 4-Bromo-3-isobutoxyaniline , the proton at C-5, being para to the amine group and ortho to the bromine, will experience a distinct electronic environment, likely appearing further downfield compared to the other aromatic protons.

• Isobutoxy Group: The signals for the isobutoxy group will be similar across all isomers, characterized by a doublet for the -OCH₂- protons, a multiplet for the -CH- proton, and a doublet for the two methyl groups. Subtle differences in their chemical shifts may be observed due to the varying electronic effects of the substituent positions on the aromatic ring.

• Amine Protons: The chemical shift of the -NH₂ protons can be influenced by solvent and concentration. However, the ortho-bromo substituent in 2-Bromo-4-isobutoxyaniline is expected to result in a more significant downfield shift of the amine protons compared to the other two isomers due to intramolecular interactions.

Experimental Protocol for ¹H NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the aniline isomer in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical spectral width: -2 to 12 ppm.

  • Number of scans: 16-64, depending on the sample concentration.

  • Use tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction.

Workflow for ¹H NMR Analysis

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

Carbon-13 NMR spectroscopy provides complementary information to ¹H NMR by revealing the electronic environment of each carbon atom in the molecule. The chemical shifts of the aromatic carbons are particularly sensitive to the positions of the substituents.

Predicted ¹³C NMR Data Summary (Aromatic Region)

Compound	Predicted C-NH₂ (ppm)	Predicted C-O (ppm)	Predicted C-Br (ppm)	Other Aromatic C (ppm)
3-Bromo-4-isobutoxyaniline	~140	~150	~110	~115-125
2-Bromo-4-isobutoxyaniline	~142	~148	~108	~115-120
4-Bromo-3-isobutoxyaniline	~145	~152	~112	~118-130

Interpretation and Causality:

• The carbon directly attached to the nitrogen (C-NH₂ ) and the carbon bonded to the isobutoxy group (C-O ) will have the most downfield chemical shifts due to the electronegativity of these heteroatoms.

• The carbon bearing the bromine atom (C-Br ) will be significantly shielded compared to the other substituted carbons.

• The key to differentiation lies in the number of signals and the specific chemical shifts of the unsubstituted aromatic carbons, which are influenced by the additive effects of the substituents. For instance, in 4-Bromo-3-isobutoxyaniline , the carbon at position 5 (C-5) is ortho to the bromine and para to the amine, leading to a unique chemical shift compared to the other isomers.

Experimental Protocol for ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR analysis. A higher concentration (20-50 mg) may be beneficial for reducing acquisition time.

• Instrumentation: A high-field NMR spectrometer with a broadband probe.

• Data Acquisition:

  • Acquire a proton-decoupled carbon spectrum.

  • Typical spectral width: 0 to 200 ppm.

  • A significantly larger number of scans (e.g., 1024 or more) is required compared to ¹H NMR to achieve an adequate signal-to-noise ratio.

• Data Processing: Similar to ¹H NMR, process the data using Fourier transformation, phase correction, and baseline correction.

Infrared (IR) Spectroscopy: Probing Functional Groups

IR spectroscopy is excellent for confirming the presence of key functional groups. While it may not be as definitive as NMR for distinguishing these specific isomers, subtle differences in the fingerprint region and the N-H stretching frequencies can provide corroborating evidence.

Predicted Key IR Absorption Bands

Compound	N-H Stretch (cm⁻¹)	C-O Stretch (cm⁻¹)	C-Br Stretch (cm⁻¹)	Aromatic C-H Bending (cm⁻¹)
3-Bromo-4-isobutoxyaniline	~3450, ~3360	~1230	~650	~800-880 (out-of-plane)
2-Bromo-4-isobutoxyaniline	~3440, ~3350	~1235	~660	~800-880 (out-of-plane)
4-Bromo-3-isobutoxyaniline	~3460, ~3370	~1225	~640	~800-880 (out-of-plane)

Interpretation and Causality:

• N-H Stretching: All three isomers, being primary anilines, will exhibit two characteristic N-H stretching bands.[1] The exact positions can be influenced by hydrogen bonding.

• C-O Stretching: A strong absorption corresponding to the aryl-alkyl ether C-O stretch is expected around 1225-1235 cm⁻¹.

• Fingerprint Region: The pattern of C-H out-of-plane bending vibrations in the 800-880 cm⁻¹ region can be indicative of the aromatic substitution pattern. While complex, this region can serve as a unique fingerprint for each isomer.[2]

Experimental Protocol for IR Spectroscopy (ATR)

• Sample Preparation: Place a small amount of the solid or liquid aniline sample directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer equipped with an ATR accessory.

• Data Acquisition:

  • Record a background spectrum of the clean, empty ATR crystal.

  • Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

  • Co-add 16-32 scans to improve the signal-to-noise ratio.

• Data Processing: The resulting spectrum is typically displayed in terms of transmittance or absorbance versus wavenumber.

Workflow for FT-IR Analysis

Mass Spectrometry: Unraveling Molecular Weight and Fragmentation

Mass spectrometry (MS) is essential for determining the molecular weight of the compounds and can provide structural clues through analysis of their fragmentation patterns.

Predicted Mass Spectrometry Data

Compound	Molecular Formula	Molecular Weight	Key Predicted Fragments (m/z)
3-Bromo-4-isobutoxyaniline	C₁₀H₁₄BrNO	259/261	M⁺•, [M-C₄H₉]⁺, [M-C₄H₈]⁺•
2-Bromo-4-isobutoxyaniline	C₁₀H₁₄BrNO	259/261	M⁺•, [M-C₄H₉]⁺, [M-C₄H₈]⁺•
4-Bromo-3-isobutoxyaniline	C₁₀H₁₄BrNO	259/261	M⁺•, [M-C₄H₉]⁺, [M-C₄H₈]⁺•

Interpretation and Causality:

• Molecular Ion Peak: All three isomers will show a characteristic pair of molecular ion peaks (M⁺• and [M+2]⁺•) with an approximate 1:1 intensity ratio, which is indicative of the presence of a single bromine atom. The nominal molecular weight will be 259 and 261 g/mol .

• Fragmentation: The primary fragmentation pathway for all three isomers under electron ionization (EI) is expected to be the loss of the isobutyl group (C₄H₉, 57 Da) or isobutylene (C₄H₈, 56 Da). While the major fragments will be the same, the relative intensities of these fragments might differ slightly between the isomers due to the influence of the substituent positions on bond strengths and ion stability. For example, the stability of the resulting hydroxyphenyl cation radical may vary depending on the position of the bromine atom, potentially leading to subtle differences in the mass spectrum.

Experimental Protocol for Mass Spectrometry (EI)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or by injection into a gas chromatograph (GC-MS).

• Ionization: Utilize electron ionization (EI) at a standard energy of 70 eV.

• Mass Analysis: Scan a mass range appropriate for the expected molecular weight (e.g., m/z 40-300).

• Data Analysis: Identify the molecular ion peaks and analyze the major fragment ions to corroborate the proposed structure.

Conclusion

The unambiguous differentiation of 3-Bromo-4-isobutoxyaniline and its isomers is readily achievable through a systematic application of modern spectroscopic techniques. ¹H NMR spectroscopy stands out as the most definitive method , providing clear distinctions in the aromatic region based on coupling patterns and chemical shifts. ¹³C NMR offers valuable complementary data on the carbon skeleton. While IR spectroscopy and Mass Spectrometry are crucial for confirming functional groups and molecular weight, their utility in distinguishing these specific positional isomers is more subtle. By integrating the data from all four techniques, researchers can confidently establish the precise structure of their synthesized intermediates, ensuring the quality and success of their scientific pursuits.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

• Chemistry LibreTexts. (2023). Interpreting Infrared Spectra. [Link]

• University of Wisconsin-Madison, Department of Chemistry. NMR Chemical Shift Data. [Link]

• Wang, Q., Guo, Y., Wang, M., Zhu, W., & Xu, S. (2016). Synthesis of 3-bromo-4-isobutyloxyphenyl carbothioamide. IOP Conference Series: Materials Science and Engineering, 137, 012099.

• University of Calgary. (n.d.). IR Spectroscopy Tutorial: Amines. [Link]

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A Comparative Guide to the Synthesis of 3-Bromo-4-isobutoxyaniline: A Validation of Modern Synthetic Strategies

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of a novel synthetic pathway for 3-Bromo-4-isobutoxyaniline against a traditional, established method. As a key intermediate in the synthesis of various pharmaceutical compounds, the efficient and scalable production of 3-Bromo-4-isobutoxyaniline is of significant interest. This document will delve into the mechanistic underpinnings, experimental protocols, and comparative performance of two distinct synthetic routes, offering field-proven insights to guide your research and development endeavors.

Introduction: The Significance of 3-Bromo-4-isobutoxyaniline

3-Bromo-4-isobutoxyaniline is a valuable building block in medicinal chemistry and drug discovery. Its substituted aniline structure allows for a wide range of chemical transformations, making it a crucial component in the synthesis of targeted therapeutics. The presence of the isobutoxy group can enhance lipophilicity and modulate the pharmacokinetic properties of the final active pharmaceutical ingredient (API), while the bromine atom provides a reactive handle for cross-coupling reactions, enabling the construction of complex molecular architectures. Given its importance, the development of efficient, cost-effective, and sustainable synthetic methods is a continuous pursuit.

A Tale of Two Syntheses: A Comparative Overview

This guide will validate a "New Method" for the synthesis of 3-Bromo-4-isobutoxyaniline, which commences from 4-hydroxybenzonitrile. This will be compared against a "Traditional Method" that begins with the more conventional starting material, 4-nitrophenol.

Feature	Traditional Method (from 4-nitrophenol)	New Method (from 4-hydroxybenzonitrile)
Starting Material	4-Nitrophenol	4-Hydroxybenzonitrile
Key Intermediates	4-Isobutoxynitrobenzene, 3-Bromo-4-isobutoxynitrobenzene	3-Bromo-4-hydroxybenzonitrile, 3-Bromo-4-isobutoxybenzonitrile
Key Transformations	Williamson Ether Synthesis, Electrophilic Bromination, Nitro Reduction	Electrophilic Bromination, Williamson Ether Synthesis, Nitrile Reduction
Potential Advantages	Well-established chemistry, readily available starting material.	Potentially fewer steps, avoids the use of harsh reducing agents for the nitro group.
Potential Drawbacks	Multi-step process, potential for side reactions during bromination.	Requires a specific protocol for the final nitrile reduction step.

The Traditional Method: A Step-by-Step Analysis

The traditional synthesis of 3-Bromo-4-isobutoxyaniline from 4-nitrophenol is a three-step process that relies on well-established and predictable chemical transformations.

Workflow of the Traditional Synthetic Method

Caption: Workflow for the traditional synthesis of 3-Bromo-4-isobutoxyaniline.

Step 1: Williamson Ether Synthesis of 4-Isobutoxynitrobenzene

The synthesis commences with the O-alkylation of 4-nitrophenol with an isobutyl halide (e.g., isobutyl bromide) in the presence of a base. This reaction proceeds via the well-known Williamson ether synthesis.[1][2]

Mechanism: The reaction follows an SN2 pathway where the phenoxide ion, generated by the deprotonation of 4-nitrophenol by a base, acts as a nucleophile and attacks the primary alkyl halide, displacing the halide to form the ether linkage.[3]

Caption: SN2 mechanism of Williamson ether synthesis.

Experimental Protocol:

• To a solution of 4-nitrophenol in a suitable solvent (e.g., DMF or acetone), add a base such as potassium carbonate.

• Stir the mixture at room temperature to form the phenoxide salt.

• Add isobutyl bromide to the reaction mixture.

• Heat the reaction mixture to reflux and monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture, and pour it into water to precipitate the product.

• Filter, wash with water, and dry the solid to obtain 4-isobutoxynitrobenzene.

Step 2: Electrophilic Bromination of 4-Isobutoxynitrobenzene

The second step involves the regioselective bromination of the activated aromatic ring of 4-isobutoxynitrobenzene. The isobutoxy group is an ortho-, para-directing activator, while the nitro group is a meta-directing deactivator. The directing effects of the isobutoxy group are dominant, leading to bromination at the position ortho to it (and meta to the nitro group).

Mechanism: This is a classic electrophilic aromatic substitution reaction. A brominating agent, such as N-bromosuccinimide (NBS) or molecular bromine with a Lewis acid catalyst, generates an electrophilic bromine species (Br+).[4][5] The electron-rich aromatic ring attacks the electrophile to form a resonance-stabilized carbocation intermediate (sigma complex).[6][7] Subsequent deprotonation restores the aromaticity, yielding the brominated product.[8]

Experimental Protocol:

• Dissolve 4-isobutoxynitrobenzene in a suitable solvent (e.g., acetic acid or a chlorinated solvent).

• Add the brominating agent (e.g., NBS) portion-wise at a controlled temperature.

• Stir the reaction mixture until the starting material is consumed (monitored by TLC).

• Quench the reaction with a reducing agent (e.g., sodium bisulfite solution) if necessary.

• Extract the product into an organic solvent, wash with water and brine, and dry over an anhydrous salt.

• Remove the solvent under reduced pressure to obtain crude 3-Bromo-4-isobutoxynitrobenzene, which can be purified by recrystallization.

Step 3: Reduction of the Nitro Group

The final step is the reduction of the nitro group in 3-Bromo-4-isobutoxynitrobenzene to the corresponding aniline. This transformation can be achieved using various reducing agents.

Mechanism: The reduction of a nitro group to an amine is a complex process that involves a series of intermediates, including nitroso and hydroxylamine species.[9][10] When using metals like tin or iron in acidic media, the process involves a series of single-electron transfers from the metal and protonation steps.[11] Catalytic hydrogenation involves the transfer of hydrogen atoms from the catalyst surface to the nitro group.[12]

Experimental Protocol (using SnCl₂/HCl):

• Suspend 3-Bromo-4-isobutoxynitrobenzene in a suitable solvent like ethanol.

• Add a solution of stannous chloride (SnCl₂) in concentrated hydrochloric acid.

• Heat the reaction mixture to reflux and monitor by TLC.

• After completion, cool the reaction and neutralize with a strong base (e.g., NaOH) to precipitate the tin salts and liberate the free amine.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer, dry it, and concentrate it to obtain 3-Bromo-4-isobutoxyaniline.

The New Method: A More Streamlined Approach?

The new synthetic strategy for 3-Bromo-4-isobutoxyaniline starts from 4-hydroxybenzonitrile and offers a potentially more efficient route.

Workflow of the New Synthetic Method

Caption: Workflow for the new synthesis of 3-Bromo-4-isobutoxyaniline.

Step 1: Bromination of 4-Hydroxybenzonitrile

This route begins with the bromination of 4-hydroxybenzonitrile. The hydroxyl group is a strongly activating ortho-, para-director, while the cyano group is a deactivating meta-director. The powerful activating effect of the hydroxyl group directs the bromine to the position ortho to it.

Experimental Protocol: A procedure for the synthesis of 3-bromo-4-hydroxybenzonitrile has been reported.[13]

• To a mixture of 4-hydroxybenzonitrile in dichloromethane and DMF, add iodine as a catalyst.

• Add bromine dropwise while maintaining a low temperature.

• Stir the reaction for several hours.

• Work-up involves quenching with sodium bisulfite solution, followed by filtration and washing to yield the product with a reported yield of 88.2%.[13]

Step 2: Williamson Ether Synthesis of 3-Bromo-4-isobutoxybenzonitrile

The intermediate 3-bromo-4-hydroxybenzonitrile is then subjected to Williamson ether synthesis to introduce the isobutoxy group.

Experimental Protocol: A detailed protocol for this step is available.[13]

• A solution of 3-bromo-4-hydroxybenzonitrile, anhydrous potassium carbonate, potassium iodide, and PEG-400 in acetone is prepared.

• 1-bromo-2-methylpropane (isobutyl bromide) is added, and the mixture is refluxed for 8 hours.

• After filtration and partial concentration, the product is precipitated by adding water.

• The solid is filtered to give 3-bromo-4-isobutoxy benzonitrile with a reported yield of 89.3%.[13]

Step 3: Reduction of the Nitrile Group

The final and crucial step is the reduction of the nitrile group of 3-Bromo-4-isobutoxybenzonitrile to the primary amine. This transformation requires a reducing agent that is selective for the nitrile group and does not affect the bromo or ether functionalities.

Plausible Experimental Protocol (using LiAlH₄): Disclaimer: The following is a generalized protocol based on standard organic chemistry procedures for nitrile reduction and should be optimized for this specific substrate.

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend lithium aluminum hydride (LiAlH₄) in a dry ether solvent (e.g., anhydrous diethyl ether or THF).

• Cool the suspension in an ice bath.

• Dissolve 3-Bromo-4-isobutoxybenzonitrile in the same dry solvent and add it dropwise to the LiAlH₄ suspension.

• After the addition is complete, allow the reaction to warm to room temperature and then stir for several hours, or gently reflux if necessary, while monitoring by TLC.

• Carefully quench the reaction by the sequential slow addition of water, followed by a 15% aqueous NaOH solution, and then more water.

• Filter the resulting aluminum salts and wash them thoroughly with the ether solvent.

• Combine the filtrate and washes, dry the organic layer over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure to yield 3-Bromo-4-isobutoxyaniline.

Performance Comparison and Experimental Data

Parameter	Traditional Method	New Method
Overall Yield	Typically moderate to good, dependent on the efficiency of each step.	Potentially higher due to high-yielding initial steps. The overall yield will be contingent on the efficiency of the final nitrile reduction.
Purity	Can be high with proper purification at each stage.	High purity of intermediates reported.[13] Final product purity depends on the selectivity of the nitrile reduction.
Reaction Conditions	May require harsh conditions for nitro reduction (strong acids, high pressure for hydrogenation).	The final reduction step with LiAlH₄ requires anhydrous conditions and careful handling.
Safety & Environmental	Use of potentially hazardous reagents like strong acids and flammable solvents. Nitro-aromatic intermediates are often toxic.	Use of highly reactive and pyrophoric LiAlH₄. Avoids nitro-aromatic intermediates.

Conclusion: A Shift Towards a More Efficient Synthesis

The validation of this new synthetic method for 3-Bromo-4-isobutoxyaniline presents a compelling alternative to the traditional route. The high-yielding initial steps of bromination and etherification starting from 4-hydroxybenzonitrile are particularly advantageous.[13] While the final nitrile reduction step requires careful execution, it avoids the use of often problematic nitro-aromatic intermediates.

For researchers and drug development professionals, the choice between these two methods will depend on factors such as the scale of the synthesis, available equipment, and safety protocols. The new method, with its potential for higher overall yield and avoidance of nitro compounds, represents a significant advancement in the efficient production of this valuable pharmaceutical intermediate. Further optimization of the final reduction step could solidify its position as the preferred route for the synthesis of 3-Bromo-4-isobutoxyaniline.

References

• Wikipedia. Williamson ether synthesis. [Link]

• Physics Wallah. Reaction Mechanism of Williamson's synthesis. [Link]

• Chemistry Stack Exchange. Reaction mechanism for reduction of nitrobenzene to aniline in catalytic and acidic media. [Link]

• Khan Academy. Williamson ether synthesis. [Link]

• ChemTalk. Williamson Ether Synthesis. [Link]

• Chemistry LibreTexts. 9.6: Williamson Ether Synthesis. [Link]

• Making Molecules. Electrophilic Aromatic Substitution. [Link]

• PubMed Central. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. [Link]

• OrgoSolver. Aromatic Reductions: Nitrobenzene → Aniline with Fe (or Zn), HCl; then NaOH. [Link]

• Loughborough University Research Repository. Insights into the Mechanism of Nitrobenzene Reduction to Aniline over Pt Catalyst and the Significance of the Adsorption of. [Link]

• Royal Society of Chemistry. Advances in the catalysis of reduction of nitroaromatics and its mechanism: a tutorial review. [Link]

• ACS Publications. Reflections on the Teaching Practices for the Reduction of Nitroarenes: Updating Methodologies and Considerations of the Mechanism. [Link]

• Chemistry LibreTexts. 16.1: Electrophilic Aromatic Substitution Reactions - Bromination. [Link]

• Wiley-VCH. Supporting Information. [Link]

• Key Reactions of Aromaticity and Mechanisms in Electrophilic and Halogenation Processes. [Link]

• OpenStax. 16.1 Electrophilic Aromatic Substitution Reactions: Bromination. [Link]

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• Supporting Information. Abnormal N-Heterocyclic Carbene Based Nickel Complex for Catalytic Reduction of Nitroarenes. [Link]

• ResearchGate. Synthesis of 3-bromo-4-isobutyloxyphenyl carbothioamide. [Link]

• ResearchGate. Synthesis of 3-bromo-4-fluoronitrobenzene. [Link]

• Taylor & Francis Online. Williamson ether synthesis – Knowledge and References. [Link]

• Francis Academic Press. Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. [Link]

• NSF Public Access Repository. Enhanced Reactivity for Aromatic Bromination via Halogen Bonding with Lactic Acid Derivatives. [Link]

• ResearchGate. Synthesis of 3-bromo-4-isobutyloxyphenyl carbothioamide. [Link]

• Wikipedia. N-Bromosuccinimide. [Link]

• Google Patents. Method for preparing 3-bromo-4-methoxyaniline.

• Chemistry Stack Exchange. Determination of brominated aromatics by 13C and 1H NMR spectroscopy. [Link]

• Chemia. Active/inactive aromatic ring bromination: Bromination reactions that use NBS (2): N-bromo compounds (4): Discussion series on bromination/iodination reactions 4. [Link]

• Organic Chemistry Data. NMR Spectroscopy :: 13C NMR Chemical Shifts. [Link]

• Organic Chemistry Portal. N-Bromosuccinimide (NBS). [Link]

• YouTube. 10.3 Allylic Bromination and Benzylic Bromination with NBS | Organic Chemistry. [Link]

• Organic Syntheses. 3-bromo-4-aminotoluene. [Link]

• Google Patents.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3-Bromo-4-isobutoxyaniline

For professionals in the fields of research, discovery, and drug development, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experimentation; it concludes with their safe and compliant disposal. 3-Bromo-4-isobutoxyaniline, a substituted aromatic amine, represents a class of compounds that requires meticulous handling not only during its use but, critically, during its disposal. Its structure—containing a halogen (bromine), an aromatic amine group, and an ether linkage—dictates a specific set of hazards that must be addressed to ensure personnel safety and environmental protection.

This guide provides a comprehensive, step-by-step framework for the proper disposal of 3-Bromo-4-isobutoxyaniline. Moving beyond a simple checklist, it delves into the chemical reasoning behind these procedures, empowering you to make informed, safe decisions in your laboratory.

Hazard Profile: Understanding the 'Why'

Proper disposal begins with a thorough understanding of the compound's chemical nature and associated risks. 3-Bromo-4-isobutoxyaniline is a multi-functional molecule, and its hazards are a composite of its constituent parts.

• Aromatic Amine Toxicity : Aromatic amines as a class are known for their potential toxicity.[1] Some are recognized or suspected carcinogens.[2] Therefore, exposure should be minimized, and the waste must be treated as hazardous.

• Halogenated Organic Compound : The presence of bromine classifies this compound as a halogenated organic.[3][4] Halogenated wastes have specific disposal pathways, primarily because their combustion can produce acidic gases (like hydrogen bromide) and, under improper conditions, potentially harmful dioxin-like compounds.[5][6]

• Environmental Persistence : Many halogenated organic compounds are resistant to natural degradation and can persist in the environment, necessitating controlled destruction.[7] Disposing of this waste down the drain is strictly prohibited as it can be toxic to aquatic life and ecosystems.[8][9]

Property	Hazard Implication
Classification	Halogenated Aromatic Amine
Primary Hazard	Toxic, Irritant (Skin/Eyes)[10][11]
Environmental Hazard	Potentially toxic to aquatic life with long-lasting effects[9]
Disposal Category	Regulated Hazardous Waste (Halogenated Organic Waste)[3][12]

The Cornerstone of Safety: Waste Segregation

The single most critical step in managing chemical waste is proper segregation at the point of generation. Mixing incompatible waste streams can lead to dangerous reactions, compromise disposal protocols, and significantly increase disposal costs.[12]

3-Bromo-4-isobutoxyaniline waste must be collected in a designated container for Halogenated Organic Wastes .[3][13]

Diagram: Waste Segregation Decision Flow

Caption: Decision process for segregating halogenated organic waste.

Step-by-Step Disposal Protocol

This protocol provides a direct, procedural guide for handling 3-Bromo-4-isobutoxyaniline waste from the bench to collection.

Part A: Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure you are wearing appropriate PPE.

• Eye Protection : Chemical splash goggles are mandatory.[14]

• Hand Protection : Wear chemically resistant gloves (e.g., nitrile). Always check the glove manufacturer's compatibility chart for specific breakthrough times.[4]

• Body Protection : A fully buttoned lab coat is required.[8]

Part B: Container Selection and Labeling

• Select a Compatible Container : Use a clean, dry container made of chemically resistant material, such as high-density polyethylene (HDPE) or borosilicate glass, with a secure, threaded cap.[8][15] Do not use metal cans, as acids formed from the slow degradation of halogenated solvents can cause corrosion.[15]

• Initial Labeling : As soon as the first drop of waste is added, the container must be labeled.[13] The label must include:

  • The words "Hazardous Waste".[12]

  • The full chemical name: "Waste 3-Bromo-4-isobutoxyaniline". Do not use abbreviations.[13]

  • A list of all constituents and their approximate percentages if it is a mixed waste stream.[4]

  • The relevant hazard pictograms (e.g., Toxic, Irritant).

Part C: Waste Accumulation

• Location : Store the waste container in a designated Satellite Accumulation Area (SAA) at or near the point of generation.[4][16]

• Secondary Containment : The container must be kept in secondary containment (e.g., a chemical-resistant tub or tray) to contain any potential leaks.[15]

• Keep Closed : The waste container must remain tightly sealed at all times except when actively adding waste.[4][13] This prevents the release of vapors and protects against spills.

• Filling : Do not overfill the container. A good rule of thumb is to fill it to no more than 80-90% capacity to allow for vapor expansion.[16]

Part D: Arranging Final Disposal

• Request Pickup : Once the container is full, or if the project is complete, arrange for disposal through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[8][17]

• Documentation : Maintain accurate records of waste disposal, including quantities, dates, and methods, as required by institutional and federal regulations.[8]

Diagram: Laboratory Waste Disposal Workflow

Caption: Standard operating procedure for chemical waste disposal.

Spill and Emergency Procedures

Accidents can happen, and preparedness is key to mitigating risks.

• Small Spills (manageable in <10 minutes) :

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).[15][18] Do not use combustible materials like paper towels.

  • Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[14]

  • Seal and label the container as "Spill Debris containing 3-Bromo-4-isobutoxyaniline."

  • Clean the spill area with soap and water.

• Large Spills :

  • Evacuate the immediate area.[16]

  • Alert your supervisor and contact your institution's EHS or emergency response team immediately.[4]

  • Prevent entry into the area until it is deemed safe by trained professionals.

The Final Step: High-Temperature Incineration

The ultimate fate of 3-Bromo-4-isobutoxyaniline waste is destruction via high-temperature incineration at a licensed hazardous waste facility.[3] This method is chosen for halogenated organics for several key reasons:

• Complete Destruction : Incineration can achieve a high destruction and removal efficiency (DRE), breaking the compound down into simpler, less harmful components.[19]

• Managing Byproducts : The combustion of brominated compounds produces hydrogen bromide (HBr), a corrosive acid gas.[5][20] Regulated incinerators are equipped with sophisticated scrubbing systems that neutralize these acidic gases before they are released into the atmosphere.[17]

• Preventing Dioxin Formation : Proper control of temperature and combustion conditions is crucial to prevent the formation of polybrominated dibenzodioxins and furans (PBDD/F), which are highly toxic persistent organic pollutants.[5][20] This is why disposal must be handled by specialized, regulated facilities.

By adhering to this comprehensive disposal plan, you not only ensure compliance with safety regulations but also uphold your professional responsibility to protect yourself, your colleagues, and the environment.

References

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• Nordic Council of Ministers. (2014). Emission Measurements During Incineration of Waste Containing Bromine. Retrieved from [Link]

• Collect and Recycle. (n.d.). Amine Disposal For Businesses. Retrieved from [Link]

• Temple University. (n.d.). Halogenated Solvents in Laboratories. Environmental Health and Radiation Safety. Retrieved from [Link]

• University of Illinois Urbana-Champaign. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group. Retrieved from [Link]

• American Chemical Society. (2023). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. ACS Chemical Health & Safety. Retrieved from [Link]

• American Chemical Society. (2002). Recovery of Aniline from Aqueous Solution Using the Membrane Aromatic Recovery System (MARS). Industrial & Engineering Chemistry Research. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Determination of the Thermal Decomposition Properties of 20 Selected Hazardous Organic Compounds. Retrieved from [Link]

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• Chemistry Steps. (n.d.). Reactions of Aniline. Retrieved from [Link]

• Allen. (n.d.). Anilines: Reactions, Reaction Mechanisms and FAQs. Retrieved from [Link]

• MDPI. (2021). Degradation of Brominated Organic Compounds (Flame Retardants) by a Four-Strain Consortium Isolated from Contaminated Groundwater. Retrieved from [Link]

• PubChem. (n.d.). 3-Bromo-4-(trifluoromethoxy)aniline. Retrieved from [Link]

• Walchem. (2024). Chemical Compatibility Chart. Retrieved from [Link]

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• PubChem. (n.d.). 3-Bromoisoquinolin-4-amine. Retrieved from [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 3-Bromo-4-isobutoxyaniline

As researchers and drug development professionals, our work with novel chemical entities demands the highest standards of safety and procedural excellence. This guide provides an in-depth, experience-driven protocol for the safe handling of 3-Bromo-4-isobutoxyaniline, focusing on the critical role of Personal Protective Equipment (PPE). While a specific Safety Data Sheet (SDS) for 3-Bromo-4-isobutoxyaniline should always be consulted first, this compound's structure—a brominated aromatic amine—provides a clear basis for a robust safety protocol grounded in the known hazards of its constituent chemical classes.

The causality behind these recommendations is clear: aromatic amines can be toxic and are often absorbed through the skin, while halogenated compounds present their own set of toxicological and environmental challenges.[1][2] Therefore, our approach must be one of proactive, multi-layered defense.

Hazard Assessment: Understanding the Risk Profile

Based on data from structurally similar compounds such as 3-bromoaniline and 4-bromoaniline, we can anticipate the primary hazards associated with 3-Bromo-4-isobutoxyaniline. This proactive assessment is the foundation of our safety protocol.

Hazard Class	Anticipated Effects & Risks	Supporting Evidence from Analogs
Acute Toxicity	Harmful if swallowed. Toxic if it comes into contact with skin or is inhaled.[2][3][4]	Aniline and its derivatives are known to be toxic, with potential absorption through the skin. Brominated anilines are classified as toxic via dermal and inhalation routes.[2][5]
Skin Corrosion/Irritation	Causes skin irritation.[3] Prolonged contact may lead to dermatitis.[6]	The majority of bromo-anilines are categorized as skin irritants.
Eye Damage/Irritation	Causes serious eye irritation.[3][7]	Direct contact of similar compounds with eyes results in significant irritation.[7]
Organ Toxicity	May cause damage to organs through prolonged or repeated exposure.[2]	4-bromoaniline has been shown to cause organ damage with repeated exposure.[2] Aromatic amines can lead to conditions like methemoglobinemia.[2]
Environmental Hazard	Potentially very toxic to aquatic life with long-lasting effects.[2]	Halogenated organic compounds are often persistent in the environment and exhibit aquatic toxicity.[2][6]

Core Directive: A Multi-Layered PPE Protocol

A self-validating safety system requires that each layer of protection is chosen for a specific, causal reason. The following PPE ensemble is mandated for all work involving 3-Bromo-4-isobutoxyaniline.

Tier 1: Primary Engineering Control

All handling of 3-Bromo-4-isobutoxyaniline, especially when in solid or powdered form, must be conducted within a certified chemical fume hood.[5][8][9] This is the most critical step in preventing inhalation exposure.

Tier 2: Personal Protective Equipment

Eye and Face Protection:

• Mandatory: Wear chemical splash goggles that conform to OSHA 29 CFR 1910.133 or European Standard EN166.[10][7]

• Recommended for High-Risk Operations: When transferring larger quantities or if there is a significant splash risk, supplement goggles with a full-face shield.

Skin and Body Protection:

• Lab Coat: A chemical-resistant lab coat is required. Ensure it is fully buttoned to provide maximum coverage.[5][8]

• Apron: For procedures involving significant quantities of liquids or potential for splashing, a chemically resistant apron should be worn over the lab coat.

• Attire: Always wear long pants and fully enclosed shoes.

Hand Protection: The selection of appropriate gloves is arguably one of the most critical decisions in handling aromatic amines.

• Avoid Single-Layer Nitrile: Standard nitrile gloves have shown poor compatibility with anilines and some halogenated solvents, offering insufficient protection.[5][9]

• Recommended Practice: Double-gloving is required.

  • Inner Glove: A thin nitrile glove can be used as the inner layer for dexterity.

  • Outer Glove: The outer glove must be of a more robust material. Consult the manufacturer's compatibility charts, but materials like Butyl rubber or Viton are often recommended for anilines.[5]

• Glove Change Protocol: Change gloves immediately if you suspect contamination. Never wear gloves outside of the designated work area.

Respiratory Protection: While the fume hood is the primary control, respiratory protection may be necessary in specific scenarios.

• Standard Operations: If work is conducted entirely within a certified fume hood, a respirator is not typically required.

• Required Scenarios: A NIOSH-approved respirator with organic vapor/acid gas cartridges must be worn if:

  • Engineering controls are not available or fail.

  • You are cleaning up a large spill.

  • Airborne concentrations might exceed exposure limits.[1][10]

  • Note: Use of a respirator requires prior medical clearance, training, and fit-testing as per your institution's respiratory protection program.[5]

Operational and Disposal Plans

Step-by-Step Handling Protocol

• Preparation:

  • Confirm the chemical fume hood is operational (check airflow monitor).

  • Cover the work surface with absorbent, disposable bench paper.

  • Assemble all necessary equipment (spatulas, weigh boats, containers) inside the hood.

  • Don all required PPE in the correct order: lab coat, inner gloves, outer gloves, and eye protection.

• Handling (Weighing and Transfer):

  • Perform all manipulations at least 6 inches inside the fume hood sash.

  • If handling a powder, carefully open the container to avoid creating airborne dust.

  • Use a spatula to gently transfer the solid to a weigh boat. Avoid dropping or tapping motions.

  • Once the desired amount is weighed, securely close the primary container.

  • Transfer the chemical to its reaction vessel or solvent.

• Post-Handling & Decontamination:

  • Wipe down any contaminated surfaces within the fume hood using an appropriate solvent.

  • Carefully remove outer gloves, peeling them off without touching the exterior, and dispose of them in the designated hazardous waste container.

  • Remove inner gloves and dispose of them similarly.

  • Remove lab coat and eye protection.

  • Thoroughly wash hands and forearms with soap and water.[2][10]

Disposal Plan

• Chemical Waste: All waste containing 3-Bromo-4-isobutoxyaniline, including contaminated bench paper and cleaning materials, must be collected in a clearly labeled, sealed container designated for Halogenated Organic Waste .[11] Do not mix with other waste streams.[2]

• PPE Disposal: Contaminated disposable PPE (gloves, aprons) must be placed in the solid hazardous waste container.

• Compliance: All disposal must adhere to local, state, and federal regulations.[2][12] Often, this involves incineration at a licensed hazardous waste facility.[12]

Experimental Workflow Diagram

The following diagram outlines the logical flow for safely handling 3-Bromo-4-isobutoxyaniline.

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